Fluoxetine-d6

• CAS: 2319722-07-9

Core Science & Biosynthesis

Fluoxetine-d6 chemical structure and molecular weight

This guide provides a comprehensive overview of the chemical properties and analytical applications of Fluoxetine-d6, a deuterated analog of the widely recognized antidepressant, Fluoxetine. Designed for researchers, scientists, and professionals in drug development, this document details its structure, molecular weight, and its critical role in analytical methodologies.

Core Chemical Data

Fluoxetine-d6 is primarily utilized as an internal standard for the quantitative analysis of Fluoxetine in biological matrices through techniques such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] Its physical and chemical properties are summarized below.

Property	Value	References
IUPAC Name	3-deuterio-N-methyl-3-(2,3,4,5,6-pentadeuteriophenyl)-3-[4-(trifluoromethyl)phenoxy]propan-1-amine	[2]
Molecular Formula	C₁₇H₁₂D₆F₃NO	[3][4]
Molecular Weight	315.36 g/mol	[2][3]
Monoisotopic Mass	315.17170916 Da	[2]
Purity	>98%	[3]
CAS Number	2319722-07-9	[1][2]

Chemical Structure

The chemical structure of Fluoxetine-d6 is characterized by the substitution of six hydrogen atoms with deuterium (B1214612) on the phenyl ring and the adjacent carbon.

Image Source: PubChem CID 131801594[2]

Experimental Protocols

Fluoxetine-d6 is instrumental in analytical chemistry, particularly in pharmacokinetic and metabolic studies of Fluoxetine. Below is a representative experimental protocol for the quantification of Fluoxetine in a biological sample using Fluoxetine-d6 as an internal standard.

Quantification of Fluoxetine in Blood Samples by LC-MS

Objective: To determine the concentration of Fluoxetine in blood plasma using a liquid chromatography-mass spectrometry (LC-MS) method with Fluoxetine-d6 as an internal standard.

Materials:

• Blood plasma samples

• Fluoxetine standard solutions

• Fluoxetine-d6 internal standard solution

• Acetonitrile (B52724) (ACN)

• Methanol (MeOH)

• Formic acid

• Water (LC-MS grade)

• Solid-phase extraction (SPE) cartridges

Procedure:

• Sample Preparation:

  • To 100 µL of plasma sample, add 10 µL of Fluoxetine-d6 internal standard solution (concentration, e.g., 1 µg/mL).

  • Vortex the sample for 30 seconds.

  • Add 200 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute, then centrifuge at 10,000 rpm for 10 minutes.

  • Collect the supernatant for analysis.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 95% A, ramp to 5% A over 5 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 2 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Fluoxetine: Monitor the transition of the precursor ion to a specific product ion (e.g., m/z 310.1 → 148.1).

    • Fluoxetine-d6: Monitor the transition of the deuterated precursor ion to its corresponding product ion (e.g., m/z 316.2 → 154.1).

  • Data Analysis: The concentration of Fluoxetine in the samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a standard curve.

Workflow and Pathway Diagrams

The following diagram illustrates the experimental workflow for the quantification of Fluoxetine using an internal standard.

Caption: LC-MS/MS quantification workflow for Fluoxetine.

This technical guide provides essential information for the effective use of Fluoxetine-d6 in a research and development setting. Its well-characterized properties make it an indispensable tool for accurate and precise bioanalytical assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Fluoxetine-d6 | C17H18F3NO | CID 131801594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. biocompare.com [biocompare.com]
• 4. chemwhat.com [chemwhat.com]

An In-depth Technical Guide to the Synthesis and Isotopic Purity of Fluoxetine-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of Fluoxetine-d6. Fluoxetine-d6, a deuterated analog of the widely-used antidepressant Fluoxetine (B1211875), serves as an invaluable internal standard in pharmacokinetic and metabolic studies due to its distinct mass spectrometric signature. This document outlines a viable synthetic pathway and details the rigorous analytical methodologies required to ensure high isotopic enrichment and chemical purity.

Synthesis of Fluoxetine-d6

The synthesis of Fluoxetine-d6 can be achieved through a multi-step process, beginning with the preparation of a deuterated Grignard reagent, followed by its reaction with a suitable propiophenone (B1677668) derivative, and culminating in a Williamson ether synthesis. The key to this synthesis is the introduction of the deuterium (B1214612) labels at the phenyl group, creating a stable isotopic variant.

Synthetic Scheme

The overall synthetic scheme can be visualized as a three-stage process:

Caption: Synthetic workflow for Fluoxetine-d6.

Experimental Protocols

Stage 1: Preparation of Phenyl-d5-magnesium bromide

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a dropping funnel is charged with magnesium turnings (1.2 eq.) under an inert atmosphere (e.g., Argon or Nitrogen).

• Initiation: A small crystal of iodine is added to activate the magnesium surface. Anhydrous tetrahydrofuran (B95107) (THF) is then added to cover the magnesium.

• Grignard Formation: A solution of bromobenzene-d5 (1.0 eq.) in anhydrous THF is added dropwise via the dropping funnel. The reaction is typically initiated with gentle heating. Once initiated, the addition is continued at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 1-2 hours to ensure complete reaction.

Stage 2: Synthesis of 3-(Methylamino)-1-(phenyl-d5)-propan-1-ol

• Reaction: The freshly prepared Phenyl-d5-magnesium bromide solution is cooled to 0 °C. A solution of 3-(methylamino)-1-phenylpropan-1-one (1.0 eq.) in anhydrous THF is added dropwise. The reaction mixture is then allowed to warm to room temperature and stirred for 12-16 hours.

• Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The resulting mixture is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude 3-(methylamino)-1-(phenyl-d5)-propan-1-ol is purified by column chromatography on silica (B1680970) gel.

Stage 3: Synthesis of Fluoxetine-d6 (Williamson Ether Synthesis)

• Alkoxide Formation: To a solution of 3-(methylamino)-1-(phenyl-d5)-propan-1-ol (1.0 eq.) in anhydrous dimethyl sulfoxide (B87167) (DMSO), sodium hydride (1.2 eq., 60% dispersion in mineral oil) is added portion-wise at 0 °C under an inert atmosphere. The mixture is stirred at room temperature for 1 hour.

• Etherification: 4-Fluorobenzotrifluoride (1.1 eq.) is added to the reaction mixture. The temperature is raised to 80-90 °C and the reaction is stirred for 4-6 hours.

• Work-up and Purification: After cooling to room temperature, the reaction is quenched with water and extracted with ethyl acetate. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude Fluoxetine-d6 is purified by column chromatography.

Quantitative Data

The following table summarizes representative yields for each step of the synthesis. Actual yields may vary depending on reaction scale and conditions.

Step	Product	Starting Material	Molar Ratio (Starting Material:Reagent)	Solvent	Typical Yield (%)
1	Phenyl-d5-magnesium bromide	Bromobenzene-d5	1 : 1.2 (Bromobenzene-d5:Mg)	Anhydrous THF	>90% (in solution)
2	3-(Methylamino)-1-(phenyl-d5)-propan-1-ol	3-(Methylamino)-1-phenylpropan-1-one	1 : 1.1 (Ketone:Grignard)	Anhydrous THF	75-85%
3	Fluoxetine-d6	3-(Methylamino)-1-(phenyl-d5)-propan-1-ol	1 : 1.2 : 1.1 (Alcohol:NaH:Ar-F)	Anhydrous DMSO	60-70%

Isotopic Purity Analysis

The determination of the isotopic purity and enrichment of Fluoxetine-d6 is critical to its function as an internal standard. High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary analytical techniques employed for this purpose.[1]

Analytical Workflow

The workflow for assessing the isotopic purity of a synthesized batch of Fluoxetine-d6 involves a combination of chromatographic separation and spectroscopic analysis.

Caption: Workflow for the isotopic purity analysis of Fluoxetine-d6.

High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique for determining the isotopic distribution of a labeled compound. It allows for the separation and quantification of different isotopologues (molecules that differ only in their isotopic composition).

Experimental Protocol:

• Sample Preparation: A dilute solution of the Fluoxetine-d6 sample is prepared in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 µg/mL.

• LC-HRMS Analysis:

  • Liquid Chromatography: The sample is injected onto a reverse-phase C18 column. A gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B) is used to achieve chromatographic separation.

  • Mass Spectrometry: The mass spectrometer is operated in positive electrospray ionization (ESI+) mode. Full scan spectra are acquired over a mass range that includes the molecular ions of unlabeled and deuterated fluoxetine (e.g., m/z 300-330). High resolution (>60,000) is crucial to resolve the different isotopologues.

• Data Analysis:

  • The mass spectrum of the Fluoxetine-d6 peak is analyzed. The isotopic cluster will show a distribution of peaks corresponding to d0, d1, d2, d3, d4, d5, and d6 species.

  • The intensity of each isotopologue peak is measured.

  • The isotopic enrichment is calculated using the following formula: Isotopic Enrichment (%) = (Intensity of d6 peak / Sum of intensities of all isotopologue peaks) x 100

  • Corrections for the natural isotopic abundance of other elements (e.g., ¹³C, ¹⁵N) should be applied for highly accurate measurements.[2]

Quantitative Data (Representative):

Isotopologue	Mass (m/z)	Relative Intensity (%)
d0 (Unlabeled)	310.1413	< 0.1
d1	311.1476	< 0.5
d2	312.1539	< 1.0
d3	313.1602	< 1.5
d4	314.1665	< 2.0
d5	315.1728	~5.0
d6	316.1791	> 90.0

Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (qNMR) is used to confirm the position of the deuterium labels and to quantify the amount of residual, non-deuterated material. ¹H NMR is particularly useful for this purpose.

Experimental Protocol:

• Sample Preparation: An accurately weighed amount of the Fluoxetine-d6 sample (e.g., 10 mg) and a certified internal standard of known purity (e.g., maleic acid) are dissolved in a deuterated solvent (e.g., DMSO-d6 or CDCl₃) in an NMR tube.

• ¹H NMR Acquisition:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

  • A standard ¹H NMR spectrum is acquired. Key parameters for quantitative analysis include a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation, and a sufficient number of scans for a good signal-to-noise ratio.

• Data Analysis:

  • The ¹H NMR spectrum is processed and baseline corrected.

  • The integrals of the residual proton signals in the phenyl region of Fluoxetine-d6 are compared to the integral of a known signal from the internal standard.

  • The percentage of residual protons at the labeled sites can be calculated, which provides a measure of the isotopic purity.

Quantitative Data (Representative):

Parameter	Specification	Result
Chemical Purity (by ¹H NMR)	≥ 98%	99.5%
Isotopic Enrichment (by ¹H NMR)	≥ 98% (d6)	99.2%
Residual Unlabeled Fluoxetine	< 0.5%	0.3%

Conclusion

The synthesis of high-purity Fluoxetine-d6 is a critical process for providing reliable internal standards for bioanalytical and drug metabolism studies. The synthetic route outlined in this guide, based on established organic chemistry principles, offers a practical approach to obtaining this deuterated analog. Rigorous analytical characterization using HRMS and qNMR is essential to confirm the isotopic enrichment and chemical purity, ensuring the integrity of subsequent research applications. The detailed protocols and representative data presented herein serve as a valuable resource for researchers and professionals in the field of drug development.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Fluoxetine-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of Fluoxetine-d6, a deuterated isotopologue of the widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI), Fluoxetine (B1211875). This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development, analytical chemistry, and pharmacological studies.

Core Physical and Chemical Properties

Fluoxetine-d6 is primarily utilized as an internal standard in quantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), due to its chemical similarity to fluoxetine and its distinct mass.[1][2] The deuterium (B1214612) labeling provides a mass shift that allows for clear differentiation from the unlabeled analyte, ensuring accurate quantification in complex biological matrices.

Table 1: Summary of Quantitative Physical and Chemical Properties of Fluoxetine-d6

Property	Value	Source
IUPAC Name	3-deuterio-N-methyl-3-(2,3,4,5,6-pentadeuteriophenyl)-3-[4-(trifluoromethyl)phenoxy]propan-1-amine	PubChem
Molecular Formula	C₁₇H₁₂D₆F₃NO	[3][4]
Molecular Weight	315.36 g/mol	[3][4][5]
Exact Mass	315.17170916 Da	[5]
CAS Number	2319722-07-9	[3][5]
Appearance	Crystalline solid (for hydrochloride salt)	[6]
Melting Point	Not explicitly reported for d6. For Fluoxetine HCl: 158.4-158.9 °C	[7]
Boiling Point	Not explicitly reported for d6. For Fluoxetine: 395 °C	[8]
Solubility	Soluble in Methanol (B129727), Ethanol, DMSO, and DMF.[6] For Fluoxetine HCl in water: 14 mg/mL.[9]
pKa (Strongest Basic)	Not explicitly reported for d6. For (S)-Fluoxetine: 9.8	[10]
LogP	Not explicitly reported for d6. For Fluoxetine: 4.05	[11]
Purity	>98% (commercially available)	[3][4]

Experimental Protocols

Detailed methodologies are crucial for the accurate characterization and quantification of Fluoxetine-d6. Below are representative protocols derived from published analytical methods.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Quantification in Biological Matrices

This protocol outlines a general procedure for the quantification of a target analyte using Fluoxetine-d6 as an internal standard.

Objective: To determine the concentration of an analyte in a biological sample (e.g., plasma, serum) using a validated LC-MS/MS method with Fluoxetine-d6 as an internal standard.

Methodology:

• Sample Preparation (Protein Precipitation):

  • To 100 µL of the biological sample, add 200 µL of a protein precipitation solvent (e.g., acetonitrile (B52724) or methanol) containing a known concentration of Fluoxetine-d6 (internal standard).

  • Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

  • Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• Chromatographic Conditions:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 2.5 µm particle size) is commonly used.[12]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.4 mL/min.[12]

  • Column Temperature: 40 °C.[12]

  • Injection Volume: 5 µL.[12]

• Mass Spectrometry Conditions:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode.[12]

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for both the analyte and Fluoxetine-d6. For Fluoxetine-d6, a common transition is m/z 316.2 → 154.1.[12]

  • Optimization: Ion source parameters such as capillary voltage, gas temperatures, and gas flows should be optimized to achieve maximum sensitivity.

Data Analysis:

• The concentration of the analyte is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard (Fluoxetine-d6) and comparing this ratio to a standard curve prepared with known concentrations of the analyte.

Spectroscopic Characterization (General Protocol)

Objective: To obtain spectroscopic data (e.g., UV-Vis, IR, NMR) for the characterization of Fluoxetine-d6.

Methodology:

• UV-Vis Spectroscopy:

  • Prepare a solution of Fluoxetine-d6 in a suitable solvent (e.g., methanol or water:methanol mixture).

  • Scan the solution using a UV-Vis spectrophotometer over a wavelength range of 200-400 nm.

  • The non-deuterated fluoxetine typically shows a maximum absorbance around 225-230 nm.[13][14]

• Infrared (IR) Spectroscopy:

  • Prepare the sample as a KBr pellet or as a thin film on a suitable substrate.

  • Acquire the IR spectrum using an FTIR spectrometer.

  • Characteristic peaks for fluoxetine hydrochloride include those corresponding to N-H, C-H, C-O, and C-F bonds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve an accurately weighed sample of Fluoxetine-d6 in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra using a high-resolution NMR spectrometer.

  • The ¹H NMR spectrum is expected to show a significant reduction in the signals corresponding to the phenyl and a specific methylene (B1212753) proton due to deuterium substitution. The remaining proton signals can be assigned to the corresponding protons in the molecule. ¹³C NMR will show the carbon skeleton.

Signaling Pathways and Experimental Workflows

The pharmacological effects of fluoxetine, and by extension Fluoxetine-d6, are primarily attributed to its action as a selective serotonin reuptake inhibitor (SSRI).

Mechanism of Action: Selective Serotonin Reuptake Inhibition

Fluoxetine blocks the reuptake of serotonin (5-HT) from the synaptic cleft back into the presynaptic neuron by inhibiting the serotonin transporter (SERT). This leads to an increased concentration of serotonin in the synapse, enhancing serotonergic neurotransmission.

Caption: Mechanism of action of Fluoxetine-d6 as an SSRI.

Involvement in MAPK/ERK Signaling Pathway

Studies have shown that fluoxetine can activate the MAPK/ERK signaling pathway, which is involved in neuroplasticity and cell survival. This is considered a potential downstream effect of its primary action on serotonin levels.

Caption: Fluoxetine's influence on the MAPK/ERK signaling pathway.

Experimental Workflow for Bioanalytical Quantification

The following diagram illustrates a typical workflow for the use of Fluoxetine-d6 as an internal standard in a bioanalytical study.

Caption: Bioanalytical workflow using Fluoxetine-d6 as an internal standard.

Stability

While specific stability studies on Fluoxetine-d6 are not extensively published, studies on non-deuterated fluoxetine provide valuable insights. Fluoxetine has been shown to be stable in plasma, aqueous, and methanolic solutions when stored at -20°C and 5°C for extended periods.[13][15] However, significant degradation is observed at room temperature.[13][15] For long-term storage of Fluoxetine-d6, it is recommended to store it at -20°C as a solid or in a suitable solvent.[6] Aqueous solutions are generally not recommended for storage for more than one day.[6]

Conclusion

Fluoxetine-d6 is an essential tool for the accurate quantification of fluoxetine in various experimental and clinical settings. This guide has provided a detailed summary of its physical and chemical properties, along with standardized experimental protocols and visualizations of its mechanism of action and analytical workflows. A thorough understanding of these characteristics is paramount for its effective application in research and development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Fluoxetine-D6 oxalate | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 3. chemwhat.com [chemwhat.com]
• 4. biocompare.com [biocompare.com]
• 5. Fluoxetine-d6 | C17H18F3NO | CID 131801594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. researchgate.net [researchgate.net]
• 8. Fluoxetine - Wikipedia [en.wikipedia.org]
• 9. Fluoxetine | 54910-89-3 [chemicalbook.com]
• 10. go.drugbank.com [go.drugbank.com]
• 11. Fluoxetine | C17H18F3NO | CID 3386 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. eacademic.ju.edu.jo [eacademic.ju.edu.jo]
• 14. ijpsonline.com [ijpsonline.com]
• 15. researchgate.net [researchgate.net]

Fluoxetine-d6: A Technical Guide to its Certificate of Analysis and Use as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Fluoxetine-d6, a deuterated analog of the selective serotonin (B10506) reuptake inhibitor (SSRI) Fluoxetine. This document is intended to serve as a core resource for researchers, scientists, and drug development professionals who utilize Fluoxetine-d6 as an internal standard in quantitative analytical methods. Herein, we will delve into the critical aspects of its Certificate of Analysis (CoA), detailing the analytical techniques used for its characterization and providing exemplary experimental protocols for its application.

The Role of Fluoxetine-d6 in Analytical Chemistry

Fluoxetine-d6 is a stable isotope-labeled version of Fluoxetine, where six hydrogen atoms have been replaced by deuterium. This isotopic substitution results in a molecule that is chemically almost identical to Fluoxetine but has a higher molecular weight. This property makes it an ideal internal standard for quantitative analysis by mass spectrometry (MS), particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) applications.[1][2][3] When used as an internal standard, Fluoxetine-d6 is added in a known amount to samples containing the non-labeled Fluoxetine. Because it behaves similarly to the analyte during sample preparation, chromatography, and ionization, it can be used to correct for variations and matrix effects, thereby improving the accuracy and precision of the quantitative results.

Understanding the Certificate of Analysis

A Certificate of Analysis for a reference standard like Fluoxetine-d6 is a document that certifies its quality and purity. It provides a summary of the analytical tests performed on a specific batch of the material and the results of those tests. Below is a summary of the typical quantitative data found on a CoA for Fluoxetine-d6, compiled from various suppliers.

Table 1: Summary of Typical Quantitative Data for Fluoxetine-d6 Reference Standards

Parameter	Typical Specification	Example Result	Analytical Method
Identity
Infrared (IR) Spectrum	Conforms to structure	Corresponds to reference	Infrared Spectroscopy
UV/Vis Spectrum (in Methanol)	λmax = 227.0 ± 1.0 nm	λmax = 226.6 nm	UV/Vis Spectroscopy
Mass Spectrum	Conforms to structure	Conforms	Mass Spectrometry
¹H-NMR Spectrum	Conforms to structure	Consistent with structure	Nuclear Magnetic Resonance Spectroscopy
Purity
Chemical Purity (by HPLC)	> 98.5 %	99.646 ± 0.009 %	High-Performance Liquid Chromatography
Isotopic Purity	≥98%	Not explicitly stated in all CoAs	Mass Spectrometry or qNMR
Physical Properties
Appearance	White to off-white crystalline powder	Conforms	Visual Inspection
Water Content	≤ 2.0 %	1.7 %	Karl Fischer Titration
Concentration (for solutions)	As stated on the label	1.0 mg/mL (as free base)	Gravimetric Preparation & Verification
Form	Solid or Solution	Solution in Methanol (B129727)	-

Note: The example results are based on a Certificate of Analysis for Fluoxetine-d6 HCl.[4]

Experimental Protocols

Detailed methodologies are crucial for the proper characterization and use of reference standards. The following sections outline the typical experimental protocols for the key analyses cited in a Fluoxetine-d6 Certificate of Analysis and its application as an internal standard.

Protocol 1: Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is used to determine the chemical purity of the Fluoxetine-d6 reference standard.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of a buffer (e.g., phosphate (B84403) buffer at a specific pH) and an organic solvent (e.g., acetonitrile (B52724) or methanol). A common mobile phase for Fluoxetine analysis is a mixture of acetonitrile and a pH-adjusted aqueous buffer.

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: 227 nm.

• Procedure:

  • Prepare a standard solution of Fluoxetine-d6 in a suitable solvent (e.g., methanol) at a known concentration.

  • Inject a defined volume of the solution onto the HPLC system.

  • Record the chromatogram.

  • The purity is calculated by dividing the area of the main peak corresponding to Fluoxetine-d6 by the total area of all peaks in the chromatogram.

Protocol 2: Identity Confirmation by Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the identity of the material by comparing its spectrum to that of a known reference standard.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation: The solid sample is typically mixed with potassium bromide (KBr) and pressed into a pellet, or analyzed using an Attenuated Total Reflectance (ATR) accessory.

• Procedure:

  • Acquire the IR spectrum of the Fluoxetine-d6 sample over the range of approximately 4000 to 400 cm⁻¹.

  • Compare the resulting spectrum with the reference spectrum of Fluoxetine. The positions and relative intensities of the absorption bands should be consistent.

Protocol 3: Water Content Determination by Karl Fischer Titration

This method is used to quantify the amount of water present in the solid reference material.

• Instrumentation: A Karl Fischer titrator.

• Procedure:

  • A known mass of the Fluoxetine-d6 solid is dissolved in a suitable solvent.

  • The solution is titrated with a Karl Fischer reagent.

  • The endpoint of the titration is detected potentiometrically, and the water content is calculated.

Protocol 4: Application of Fluoxetine-d6 as an Internal Standard in LC-MS/MS Analysis of Fluoxetine in a Biological Matrix

This protocol outlines the use of Fluoxetine-d6 for the quantitative analysis of Fluoxetine in a sample such as plasma or serum.

• Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS).

• Sample Preparation (Protein Precipitation):

  • To 100 µL of the biological sample (e.g., plasma), add a known amount of Fluoxetine-d6 internal standard solution.

  • Add a protein precipitating agent, such as acetonitrile or methanol (typically 3-4 volumes).

  • Vortex the mixture to ensure thorough mixing and precipitation of proteins.

  • Centrifuge the sample at high speed to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube for analysis.

• LC Conditions:

  • Column: A suitable reverse-phase column (e.g., C18, 50 mm x 2.1 mm, 2.6 µm).

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Flow Rate: A typical flow rate is 0.4-0.6 mL/min.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for both Fluoxetine and Fluoxetine-d6. For example:

    • Fluoxetine: [Precursor ion m/z] -> [Product ion m/z]

    • Fluoxetine-d6: [Precursor ion m/z + 6] -> [Product ion m/z + 6]

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of Fluoxetine to the peak area of Fluoxetine-d6 against the concentration of Fluoxetine standards.

  • Determine the concentration of Fluoxetine in the unknown samples by interpolating their peak area ratios on the calibration curve.

Visualizations

To further clarify the processes involved, the following diagrams illustrate the logical workflow of a Certificate of Analysis and a typical experimental workflow for using Fluoxetine-d6 as an internal standard.

Caption: Logical workflow for generating a Certificate of Analysis for a reference standard.

Caption: Experimental workflow for quantitative analysis using Fluoxetine-d6 as an internal standard.

References

• 1. midlandsci.com [midlandsci.com]
• 2. Fluoxetine-D6 100 μg/mL in methanol (as free base), ampule of 1 mL, certified reference material, Cerilliant® | Sigma-Aldrich [sigmaaldrich.com]
• 3. Fluoxetine-D6 oxalate | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 4. lgcstandards.com [lgcstandards.com]

The Gold Standard in Bioanalysis: A Technical Guide to the Mechanism and Application of Fluoxetine-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core mechanism and practical application of Fluoxetine-d6 as an internal standard in the quantitative analysis of fluoxetine (B1211875). By leveraging the principles of isotope dilution mass spectrometry, Fluoxetine-d6 provides unparalleled accuracy and precision in complex biological matrices. This document will detail the underlying principles, provide comprehensive experimental protocols, and present quantitative data to demonstrate the efficacy of this method.

The Core Mechanism: Why Deuterated Internal Standards are Superior

In quantitative liquid chromatography-mass spectrometry (LC-MS/MS) analysis, an internal standard (IS) is essential to correct for analytical variability.[1] An ideal internal standard should mimic the analyte of interest throughout the entire analytical process, including sample preparation, chromatography, and ionization.[1]

Fluoxetine-d6, a stable isotope-labeled (SIL) analog of fluoxetine, is considered the gold standard for this purpose.[1] In Fluoxetine-d6, six hydrogen atoms are replaced with deuterium. This substitution results in a compound that is chemically and physically almost identical to fluoxetine but has a different molecular weight.[2] This mass difference allows the mass spectrometer to distinguish between the analyte (fluoxetine) and the internal standard (Fluoxetine-d6).[2]

The near-identical properties of Fluoxetine-d6 to fluoxetine ensure that it experiences the same degree of variability at each stage of the analysis:

• Sample Preparation: Any loss of analyte during extraction, evaporation, or reconstitution steps will be mirrored by a proportional loss of the internal standard.

• Chromatography: Fluoxetine-d6 co-elutes with fluoxetine, meaning they experience the same chromatographic conditions and potential for matrix effects at the same retention time.[2]

• Ionization: In the mass spectrometer's ion source, both compounds will have nearly identical ionization efficiencies. Any suppression or enhancement of the signal due to the sample matrix will affect both the analyte and the internal standard to the same extent.

By adding a known concentration of Fluoxetine-d6 to every sample, calibration standard, and quality control sample, the ratio of the analyte peak area to the internal standard peak area can be used for quantification. This ratio remains constant even if the absolute peak areas fluctuate due to the factors mentioned above, thus ensuring high accuracy and precision.

Experimental Protocols

The following are detailed methodologies for the analysis of fluoxetine in human plasma using Fluoxetine-d6 as an internal standard. Three common sample preparation techniques are described: protein precipitation, liquid-liquid extraction, and solid-phase extraction.

Materials and Reagents

• Fluoxetine and Fluoxetine-d6 reference standards

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water

• Formic acid

• Ammonium formate

• Human plasma (with K3EDTA as anticoagulant)

• Appropriate solid-phase extraction (SPE) cartridges (e.g., C18)

Sample Preparation

A fixed concentration of Fluoxetine-d6 working solution should be added to all samples, calibrators, and quality controls at the beginning of the sample preparation process.

Protocol 1: Protein Precipitation (PPT) [1]

• To 250 µL of human plasma, add a specified amount of Fluoxetine-d6 internal standard solution.

• Add 750 µL of methanol to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Inject a portion of the supernatant into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE) [3]

• To 200 µL of human plasma, add the Fluoxetine-d6 internal standard.

• Add a specific volume of an appropriate organic solvent (e.g., ethyl acetate).

• Vortex the mixture for 2 minutes to ensure thorough extraction.

• Centrifuge at 4,000 rpm for 10 minutes to separate the aqueous and organic layers.

• Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase and inject it into the LC-MS/MS system.

Protocol 3: Solid-Phase Extraction (SPE) [4]

• Condition the SPE cartridge (e.g., C18) with methanol followed by water.

• Load the plasma sample (pre-treated with the internal standard) onto the cartridge.

• Wash the cartridge with a weak solvent to remove interferences.

• Elute the analyte and internal standard with a stronger solvent (e.g., methanol).

• Evaporate the eluate to dryness.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are typical LC-MS/MS parameters that can be optimized for specific instrumentation.

Liquid Chromatography:

Parameter	Typical Value
Column	C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase	A mixture of acetonitrile and water with 0.1% formic acid[2]
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40 °C

Mass Spectrometry:

Parameter	Typical Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Monitored Transitions	Fluoxetine: m/z 310 > 148; Fluoxetine-d6: m/z 316 > 154 (example)[1]
Dwell Time	200 ms
Collision Energy	Optimized for the specific instrument and analyte

Data Presentation: Quantitative Performance

The use of Fluoxetine-d6 as an internal standard significantly improves the precision and accuracy of fluoxetine quantification. The following tables summarize typical validation data from bioanalytical methods using a deuterated internal standard.

Table 1: Intra-Day and Inter-Day Precision and Accuracy [2]

Analyte	Nominal Concentration (ng/mL)	Intra-Day Precision (%CV)	Intra-Day Accuracy (%)	Inter-Day Precision (%CV)	Inter-Day Accuracy (%)
Fluoxetine	10	3.13 - 9.61	97.98 - 110.44	3.54 - 7.99	100.25 - 105.8
Norfluoxetine (B159337)	10	3.13 - 9.61	97.98 - 110.44	3.54 - 7.99	100.25 - 105.8

Table 2: Linearity and Lower Limit of Quantification (LLOQ) [1]

Parameter	Value
Linear Range	0.25 - 50 ng/mL
Correlation Coefficient (r²)	> 0.999
LLOQ	0.25 ng/mL
LLOQ Precision (%CV)	< 15%
LLOQ Accuracy (%)	85 - 115%

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the logical principle of using an internal standard.

References

• 1. mdpi.com [mdpi.com]
• 2. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liquid chromatography/tandem mass spectrometry for the determination of fluoxetine and its main active metabolite norfluoxetine in human plasma with deuterated fluoxetine as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. QbD-Driven Development and Validation of a Bioanalytical LC–MS Method for Quantification of Fluoxetine in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Fluoxetine-d6: Commercial Availability, Analysis, and Mechanistic Insights

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fluoxetine-d6, a deuterated analog of the widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI), fluoxetine (B1211875). This document details its commercial availability from various suppliers, presents key quantitative data in a structured format, outlines established experimental protocols for its use, and illustrates the signaling pathways associated with fluoxetine's mechanism of action.

Commercial Availability and Suppliers

Fluoxetine-d6 is readily available from a range of specialized chemical suppliers. It is primarily used as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), for the determination of fluoxetine concentrations in biological matrices.[1][2][3][4] The table below summarizes the offerings from prominent suppliers.

Supplier	Product Name	Catalog Number	Formulation	Purity	Additional Notes
Sigma-Aldrich (Cerilliant)	Fluoxetine-D6 100 µg/mL in methanol (B129727) (as free base)	F-919	100 µg/mL in methanol	Certified Reference Material	Sold as a Certified Spiking Solution®
Cerilliant	Fluoxetine-D6 oxalate (B1200264)	F-038	1.0 mg/mL (as free base) in Methanol	Certified Reference Material
Simson Pharma Limited	Fluoxetine-D6	-	Neat	High Purity	Accompanied by a Certificate of Analysis
BOC Sciences	Fluoxetine-[d6]	BLP-005486	Neat	>98%
MedChemExpress	Fluoxetine-d6 (LY-110140 free base-d6)	HY-112726S	Neat	>98%
LGC Standards	Fluoxetine-D6.HCl	LPM-FLX-1471-HC	Neat	99.646 ± 0.009 %	Certificate of Analysis available
Clearsynth	Fluoxetine-d6 Oxalate	CS-BX-00840	Neat	High Purity
Axios Research	Fluoxetine-d6	AR-F01764	Neat	High Purity	Used as a reference standard

Experimental Protocols

Fluoxetine-d6 is a critical tool for the accurate quantification of fluoxetine in preclinical and clinical research. Below are detailed methodologies for its application in widely used analytical techniques.

Quantification of Fluoxetine in Human Plasma using LC-MS/MS

This protocol is adapted from established methods for the therapeutic drug monitoring of fluoxetine.[5][6]

a. Sample Preparation (Protein Precipitation)

• To 250 µL of human plasma in a microcentrifuge tube, add 25 µL of Fluoxetine-d6 internal standard solution (concentration to be optimized based on the expected analyte concentration range).

• Add 750 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase.

• Inject an aliquot (typically 5-10 µL) into the LC-MS/MS system.

b. Liquid Chromatography Conditions

• Column: A reversed-phase C18 column (e.g., Accucore® C18, 100×2.1mm, 2.6µm) is commonly used.[5]

• Mobile Phase: A gradient elution is typically employed with:

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile[5]

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40°C.

c. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Fluoxetine: The transition of the protonated molecule [M+H]+ to a specific product ion (e.g., m/z 310.1 → 148.1).

  • Fluoxetine-d6: The transition of the deuterated protonated molecule [M+H]+ to its corresponding product ion (e.g., m/z 316.1 → 154.1).

Simultaneous Analysis of Fluoxetine and Norfluoxetine (B159337) in Biological Samples by GC-MS

This protocol outlines a method for the analysis of fluoxetine and its active metabolite, norfluoxetine, using a deuterated internal standard.[7]

a. Sample Preparation (Liquid-Liquid Extraction and Derivatization)

• To 1 mL of biological sample (e.g., plasma, urine), add an appropriate amount of Fluoxetine-d6 internal standard.

• Alkalinize the sample with a suitable buffer (e.g., sodium borate (B1201080) buffer, pH 9.5).

• Extract the analytes with an organic solvent such as n-butyl chloride or a mixture of hexane (B92381) and isoamyl alcohol.

• Vortex and centrifuge to separate the layers.

• Transfer the organic layer to a clean tube and evaporate to dryness.

• Derivatize the dried extract with a suitable agent, such as pentafluoropropionic anhydride (B1165640) (PFPA), to improve chromatographic properties and fragmentation.

b. Gas Chromatography Conditions

• Column: A capillary column suitable for drug analysis (e.g., a 5% phenyl-methylpolysiloxane column).

• Carrier Gas: Helium at a constant flow rate.

• Temperature Program: An initial temperature of ~100°C, followed by a ramp to ~280°C.

c. Mass Spectrometry Conditions

• Ionization Mode: Electron Ionization (EI).

• Detection Mode: Selected Ion Monitoring (SIM).

• Monitored Ions (m/z):

  • Fluoxetine derivative: Specific fragment ions.

  • Norfluoxetine derivative: Specific fragment ions.

  • Fluoxetine-d6 derivative: Corresponding deuterated fragment ions.

Signaling Pathways of Fluoxetine

Fluoxetine's primary mechanism of action is the selective inhibition of the serotonin transporter (SERT), leading to an increase in the synaptic concentration of serotonin (5-HT).[8][9] This elevated serotonin level enhances neurotransmission by acting on various postsynaptic and presynaptic serotonin receptors.

References

• 1. ClinPGx [clinpgx.org]
• 2. midlandsci.com [midlandsci.com]
• 3. Fluoxetine-D6 oxalate | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijper.org [ijper.org]
• 7. Simultaneous identification and quantitation of fluoxetine and its metabolite, norfluoxetine, in biological samples by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fluoxetine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Pivotal Role of Fluoxetine-d6 in Modern Pharmacokinetic Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the critical role of Fluoxetine-d6 as an internal standard in pharmacokinetic (PK) studies of fluoxetine (B1211875). By leveraging the principles of stable isotope labeling, Fluoxetine-d6 enhances the accuracy, precision, and robustness of bioanalytical methods, a cornerstone of drug development and clinical research. This document details the underlying principles, experimental methodologies, and data interpretation, offering a comprehensive resource for professionals in the field.

Introduction: The Gold Standard of Bioanalysis

In the quantitative analysis of pharmaceuticals in biological matrices, particularly with liquid chromatography-mass spectrometry (LC-MS/MS), the use of an internal standard (IS) is indispensable for correcting analytical variability.[1] An ideal internal standard co-elutes with the analyte of interest and exhibits similar ionization properties, thereby compensating for variations in sample preparation, injection volume, and instrument response.[1][2] Stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, are widely regarded as the gold standard in bioanalysis.[3][4]

Fluoxetine-d6 is a deuterated analog of fluoxetine where six hydrogen atoms have been replaced by deuterium. This isotopic substitution results in a compound that is chemically almost identical to fluoxetine but has a higher molecular weight, allowing it to be distinguished by a mass spectrometer.[5] Its near-identical physicochemical properties ensure that it effectively tracks fluoxetine through extraction, chromatography, and ionization, leading to highly reliable quantitative data.[3][5]

Pharmacokinetics of Fluoxetine and Norfluoxetine (B159337)

Fluoxetine is a selective serotonin (B10506) reuptake inhibitor (SSRI) widely prescribed for the treatment of depression and other psychiatric disorders.[6][7] It is metabolized in the liver primarily by cytochrome P450 enzymes, including CYP2D6, to its only major active metabolite, norfluoxetine.[6][8] Both fluoxetine and norfluoxetine have long elimination half-lives, which is a key consideration in pharmacokinetic study design.[6][9]

Parameter	Fluoxetine	Norfluoxetine	Reference
Bioavailability	~72%	-	[6]
Time to Peak Plasma Concentration (Tmax)	6 - 8 hours	-	[6][10]
Plasma Protein Binding	~94.5%	-	[6][10]
Volume of Distribution (Vd)	20 - 42 L/kg	-	[11]
Elimination Half-life (t½) - Acute Dosing	1 - 3 days	~8.6 days	[6][12]
Elimination Half-life (t½) - Chronic Dosing	4 - 6 days	~9.3 - 16 days	[6][12]
Metabolism	Primarily hepatic via CYP2D6, CYP2C19, CYP2C9, CYP3A4, CYP3A5	-	[11][13]
Excretion	Primarily renal (urine)	-	[6][13]

Experimental Protocols: A Step-by-Step Approach

The quantification of fluoxetine in biological matrices like plasma or blood is a critical component of pharmacokinetic studies. The following sections detail a typical experimental workflow using Fluoxetine-d6 as an internal standard with LC-MS/MS.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the majority of proteins from a plasma sample prior to LC-MS/MS analysis.[1][14]

Materials:

• Human plasma samples

• Fluoxetine-d6 internal standard stock solution

• Methanol (B129727) (LC-MS grade)[15]

• Vortex mixer

• Centrifuge

Procedure:

• To a 250 µL aliquot of human plasma, add a specific volume of the Fluoxetine-d6 internal standard working solution.[14]

• Add a precipitating agent, such as methanol, typically in a 3:1 ratio (v/v) to the plasma volume.[15]

• Vortex the mixture vigorously for approximately 1-2 minutes to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at high speed (e.g., 10,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• The sample is now ready for injection into the LC-MS/MS system.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS provides high sensitivity and selectivity for the quantification of drugs and their metabolites in complex biological matrices.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source[14]

Chromatographic Conditions (Example):

• Column: A reverse-phase column, such as a C18 column (e.g., Accucore® C18, 100×2.1mm, 2.6μm).[16]

• Mobile Phase: A gradient or isocratic mixture of an aqueous phase (e.g., 10 mM ammonium (B1175870) formate (B1220265) with 0.1% formic acid) and an organic phase (e.g., methanol or acetonitrile (B52724) with 0.1% formic acid).[15][16]

• Flow Rate: Typically in the range of 0.2 - 0.5 mL/min.[14][15]

• Injection Volume: 5 - 10 µL.

• Column Temperature: Maintained at a constant temperature, for example, 40°C.

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+).[14]

• Detection Mode: Multiple Reaction Monitoring (MRM).[14]

• MRM Transitions:

  • Fluoxetine: m/z 310.1 → 148.1[15][17]

  • Fluoxetine-d6: m/z 316.2 → 154.2 (Note: The exact transition for Fluoxetine-d6 may vary slightly based on the deuteration pattern, Fluoxetine-d5 is often cited with m/z 315.1 > 153.0)[15][17]

• Optimization: Ion source parameters such as capillary voltage, source temperature, and gas flows should be optimized for maximum signal intensity for both fluoxetine and Fluoxetine-d6.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the decision-making process that underscores the importance of using a deuterated internal standard like Fluoxetine-d6.

Caption: Experimental workflow for the quantification of fluoxetine in plasma using Fluoxetine-d6 as an internal standard.

Caption: Decision pathway for selecting an internal standard in bioanalytical methods.

Fluoxetine's Mechanism of Action: A Signaling Perspective

Fluoxetine's primary mechanism of action is the selective inhibition of the serotonin transporter (SERT), leading to increased levels of serotonin in the synaptic cleft.[10][18] This modulation of serotonergic neurotransmission is believed to underlie its therapeutic effects. Recent research also suggests that fluoxetine's effects may involve the regulation of neuroplasticity through signaling pathways such as the MAPK-ERK pathway.[7][19]

Caption: Simplified signaling pathway for fluoxetine's mechanism of action.

Conclusion

Fluoxetine-d6 is an indispensable tool in the pharmacokinetic analysis of fluoxetine. Its use as an internal standard in LC-MS/MS-based bioanalytical methods significantly enhances the reliability and accuracy of quantitative data.[1][3] By closely mimicking the behavior of the unlabeled analyte, Fluoxetine-d6 effectively compensates for analytical variability, a critical requirement for regulatory submissions and robust clinical research. The methodologies and principles outlined in this guide underscore the importance of selecting an appropriate stable isotope-labeled internal standard to achieve the high standards of data quality demanded in modern drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. Fluoxetine - Wikipedia [en.wikipedia.org]
• 7. repository.qu.edu.iq [repository.qu.edu.iq]
• 8. mdpi.com [mdpi.com]
• 9. Clinical pharmacokinetics of fluoxetine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fluoxetine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. go.drugbank.com [go.drugbank.com]
• 12. lawdata.com.tw [lawdata.com.tw]
• 13. ClinPGx [clinpgx.org]
• 14. ijper.org [ijper.org]
• 15. Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC-MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Effect of fluoxetine on the MAPK-ERK1/2 signaling pathway and expression of associated factors in human conjunctival epithelial cells in culture - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Fluoxetine in Human Plasma by LC-MS/MS using Fluoxetine-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of fluoxetine (B1211875) in human plasma. The methodology employs a stable isotope-labeled internal standard, Fluoxetine-d6, to ensure high accuracy and precision. The protocol outlines a straightforward protein precipitation extraction procedure, followed by rapid chromatographic separation and detection using multiple reaction monitoring (MRM). This method is suitable for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies.

Introduction

Fluoxetine is a widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI) for the treatment of depression and other psychiatric disorders.[1] Accurate and reliable quantification of fluoxetine in biological matrices is crucial for clinical and research purposes. LC-MS/MS has become the preferred analytical technique due to its high sensitivity, specificity, and robustness.[2] This document provides a detailed protocol for the analysis of fluoxetine in human plasma using LC-MS/MS with Fluoxetine-d6 as the internal standard, ensuring reliable and reproducible results.

Experimental Protocols

Materials and Reagents

• Fluoxetine hydrochloride (≥99% purity)

• Fluoxetine-d6 hydrochloride (≥99% purity, as internal standard)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Formic acid (LC-MS grade)

• Human plasma (K3EDTA as anticoagulant)[1][3]

• Ultrapure water

Standard Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of fluoxetine and Fluoxetine-d6 in methanol.

• Working Standard Solutions: Serially dilute the fluoxetine stock solution with a 50:50 (v/v) mixture of methanol and water to prepare working standard solutions for calibration curve and quality control (QC) samples.[1]

• Internal Standard (IS) Working Solution: Dilute the Fluoxetine-d6 stock solution with 50:50 (v/v) methanol and water to achieve a final concentration of 50 ng/mL.[3]

Sample Preparation (Protein Precipitation)

• Pipette 200 µL of human plasma (calibration standards, QC samples, or unknown samples) into a 1.5 mL microcentrifuge tube.

• Add 50 µL of the Fluoxetine-d6 internal standard working solution to each tube (except for blank samples) and vortex briefly.

• Add 600 µL of acetonitrile to each tube to precipitate the plasma proteins.[1]

• Vortex the mixture for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue with 200 µL of the mobile phase.

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The analysis is performed on a liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Table 1: Chromatographic Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water[4]
Mobile Phase B	0.1% Formic acid in Acetonitrile[4]
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Run Time	4 minutes[2]
Gradient Elution	As required for optimal separation

Table 2: Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive[1][3]
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	4000 V[5]
Gas Temperature	350°C[5]
Gas Flow	10 L/min[5]
Nebulizer Pressure	50 psi[5]

Table 3: MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
Fluoxetine	310.2	148.2[6][7]	200
Fluoxetine-d6	316.2	154.2	200

Data Presentation

The method was validated for linearity, accuracy, precision, and lower limit of quantification (LLOQ). A summary of the quantitative data is presented below.

Table 4: Method Validation Summary

Parameter	Result
Linearity Range	0.25 - 50 ng/mL[2]
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.25 ng/mL[2]
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Intra-day Accuracy (%Bias)	± 15%
Inter-day Accuracy (%Bias)	± 15%
Recovery	85 - 115%

Workflow Diagram

Caption: Experimental workflow for the LC-MS/MS analysis of fluoxetine.

Conclusion

The described LC-MS/MS method provides a reliable, sensitive, and efficient means for the quantitative analysis of fluoxetine in human plasma. The use of a deuterated internal standard, Fluoxetine-d6, ensures high accuracy and mitigates matrix effects. The simple protein precipitation sample preparation protocol allows for high-throughput analysis, making this method well-suited for a variety of applications in clinical and pharmaceutical research.

References

• 1. ijper.org [ijper.org]
• 2. Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC–MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and validation of an automated solid-phase extraction-LC-MS/MS method for the bioanalysis of fluoxetine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. academicworks.cuny.edu [academicworks.cuny.edu]
• 6. Simultaneous determination of fluoxetine, venlafaxine, vortioxetine and their active metabolites in human plasma by LC-MS/MS using one-step sample preparation procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Quantification of Fluoxetine in Biological Matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with Fluoxetine-d6 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fluoxetine (B1211875), a selective serotonin (B10506) reuptake inhibitor (SSRI), is a widely prescribed antidepressant. Accurate quantification of fluoxetine and its active metabolite, norfluoxetine (B159337), in biological samples is crucial for pharmacokinetic studies, therapeutic drug monitoring, and forensic toxicology. This application note provides a detailed protocol for the quantification of fluoxetine using Gas Chromatography-Mass Spectrometry (GC-MS) with a deuterated internal standard, Fluoxetine-d6. The use of an isotopic internal standard provides high accuracy and precision by correcting for variations in sample preparation and instrument response.

Principle of the Method

The method involves the extraction of fluoxetine and the internal standard (fluoxetine-d6) from a biological matrix, followed by derivatization to improve chromatographic properties and thermal stability. The derivatized analytes are then separated by gas chromatography and detected by a mass spectrometer operating in Selected Ion Monitoring (SIM) mode. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Experimental Protocols

Materials and Reagents

• Fluoxetine hydrochloride reference standard

• Fluoxetine-d6 hydrochloride internal standard (IS)

• Methanol (B129727) (HPLC grade)

• N-Butyl chloride (or other suitable extraction solvent like a dichloromethane-isopropyl alcohol-ethyl acetate (B1210297) mixture)[1][2]

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Pentafluoropropionic anhydride (B1165640) (PFPA) or Acetic anhydride/Pyridine (B92270) mixture (3:2, v/v) for derivatization[1][2]

• Drug-free human plasma or urine for calibration standards and quality controls

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare stock solutions of fluoxetine and fluoxetine-d6 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the fluoxetine stock solution in methanol to create working standards for the calibration curve (e.g., in the range of 5-1000 ng/mL).[2][3][4]

• Internal Standard Working Solution: Prepare a working solution of fluoxetine-d6 in methanol at a fixed concentration (e.g., 100 ng/mL).[2]

Sample Preparation (Liquid-Liquid Extraction)

• Pipette 1 mL of the biological sample (plasma, urine, or tissue homogenate) into a glass tube.

• Add a specific volume of the internal standard working solution to each sample, calibrator, and quality control, except for the blank.

• Alkalinize the samples by adding a suitable volume of NaOH solution.[1]

• Add 5 mL of N-butyl chloride (or another appropriate organic solvent).

• Vortex the tubes for 2 minutes and then centrifuge at 3000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

Derivatization

• Option A: Acetylation

  • To the dried extract, add 25 µL of a mixture of acetic anhydride and pyridine (3:2, v/v).[2]

  • Incubate the mixture at 80°C for 60 minutes.[2]

  • Evaporate the derivatization reagents to dryness under a nitrogen stream.

  • Reconstitute the residue in 100 µL of methanol for GC-MS analysis.[2]

• Option B: Pentafluoropropionylation

  • To the dried extract, add 50 µL of pentafluoropropionic anhydride (PFPA).

  • Incubate as required (e.g., 30 minutes at 70°C).

  • Evaporate the excess derivatizing agent under nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., ethyl acetate) for injection.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: HP-5MS fused silica (B1680970) capillary column (30m x 0.25mm i.d., 0.25µm film thickness) or similar.[2]

  • Injector Temperature: 250°C.[5]

  • Oven Temperature Program: Start at 140°C, ramp to 300°C at 40°C/min, and hold for 2 minutes.[5] (Note: The temperature program should be optimized for the specific column and analytes).

  • Carrier Gas: Helium at a constant flow rate (e.g., 0.9 mL/min).[5]

  • Injection Volume: 1-2 µL.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Ion Source Temperature: 280°C.[5]

  • Interface Temperature: 280°C.[5]

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • Fluoxetine: m/z 117 and 294 (if derivatized with PFPA) or other characteristic ions.[1][3] The major peaks for underivatized fluoxetine are at m/z 44, 59, 91, and 104.[4]

    • Fluoxetine-d6 (Internal Standard): Select ions with an appropriate mass shift from the native fluoxetine. For a similar internal standard, fluoxetine-d5, the monitored ions are m/z 122 and 299.[1][3]

Data Presentation

Table 1: Quantitative Parameters for Fluoxetine Quantification

Parameter	Value	Reference
Linearity Range	50-1000 µg/L	[1][3]
Limit of Detection (LOD)	12.5 µg/L	[1][3]
Limit of Quantification (LOQ)	25 µg/L	[1][3]
Recovery	87-109%	[2]

Table 2: Selected Ion Monitoring (SIM) Parameters

Analyte	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)	Reference
Fluoxetine (PFPA derivative)	117	294	[1][3]
Fluoxetine-d5 (PFPA derivative)	122	299	[1][3]

Note: Ions for fluoxetine-d6 should be determined based on its mass spectrum but will be shifted accordingly from the native fluoxetine ions.

Visualizations

Experimental Workflow

Caption: Experimental workflow for fluoxetine quantification by GC-MS.

Principle of Internal Standard Quantification

References

• 1. Simultaneous identification and quantitation of fluoxetine and its metabolite, norfluoxetine, in biological samples by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. academic.oup.com [academic.oup.com]
• 4. A novel chiral GC/MS method for the analysis of fluoxetine and norfluoxetine enantiomers in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. files.core.ac.uk [files.core.ac.uk]

Application Note: High-Throughput Analysis of Fluoxetine and Norfluoxetine in Human Plasma for Therapeutic Drug Monitoring Using Fluoxetine-d6 as an Internal Standard

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of fluoxetine (B1211875) and its active metabolite, norfluoxetine (B159337), in human plasma. Fluoxetine-d6 is employed as an internal standard to ensure accuracy and precision, making this method highly suitable for therapeutic drug monitoring (TDM). The protocol detailed below outlines a straightforward protein precipitation procedure for sample preparation, followed by a rapid and efficient chromatographic separation. This method provides the necessary reliability for clinical research and routine TDM of fluoxetine.

Introduction

Fluoxetine is a widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI) for the treatment of depression and other psychiatric disorders.[1][2] Therapeutic drug monitoring of fluoxetine and its primary active metabolite, norfluoxetine, is crucial for optimizing treatment efficacy and minimizing the risk of adverse effects. Due to inter-individual variability in drug metabolism, TDM helps in personalizing dosage regimens. Stable isotope-labeled internal standards are the gold standard for quantitative LC-MS/MS analysis, as they compensate for variations in sample preparation and instrument response. Fluoxetine-d6 is an ideal internal standard for this purpose, as its chemical and physical properties closely mimic those of the unlabeled analyte.[1][2] This application note provides a detailed protocol for the quantification of fluoxetine and norfluoxetine in human plasma using Fluoxetine-d6 as an internal standard.

Experimental

Materials and Reagents

• Fluoxetine hydrochloride (Reference Standard)

• Norfluoxetine (Reference Standard)

• Fluoxetine-d6 (Internal Standard)[1][2]

• HPLC-grade Methanol (B129727)

• HPLC-grade Acetonitrile (B52724)

• Formic acid

• Ammonium acetate

• Human plasma (K3EDTA as anticoagulant)

Instrumentation

• Liquid Chromatograph (LC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column: C18 column (e.g., Accucore® C18, 100×2.1mm, 2.6μm)[3]

Protocol

1. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of fluoxetine, norfluoxetine, and Fluoxetine-d6 by dissolving the appropriate amount of each compound in methanol.

• Working Standard Solutions: Prepare serial dilutions of the fluoxetine and norfluoxetine stock solutions with a 50:50 mixture of methanol and water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the Fluoxetine-d6 stock solution with methanol to a final concentration of 100 ng/mL.

2. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of human plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 20 µL of the Internal Standard Working Solution (100 ng/mL Fluoxetine-d6).

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.

3. LC-MS/MS Analysis

• Liquid Chromatography Conditions:

  • Column: Accucore® C18 (100×2.1mm, 2.6μm)[3]

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient: Start with 20% B, linearly increase to 90% B over 3 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 1 minute.

  • Column Temperature: 40°C

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Fluoxetine: m/z 310.1 → 148.1

    • Norfluoxetine: m/z 296.1 → 134.1

    • Fluoxetine-d6: m/z 316.1 → 154.1

  • Optimize other MS parameters such as collision energy and declustering potential for maximum signal intensity.

Data Analysis and Validation

The method should be validated according to regulatory guidelines. Key validation parameters are summarized in the tables below.

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Fluoxetine	1 - 1000	> 0.995
Norfluoxetine	1 - 1000	> 0.995

Table 2: Precision and Accuracy

Analyte	QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Fluoxetine	LLOQ	1	< 15	< 15	85 - 115
LQC	3	< 15	< 15	85 - 115
MQC	50	< 15	< 15	85 - 115
HQC	800	< 15	< 15	85 - 115
Norfluoxetine	LLOQ	1	< 15	< 15	85 - 115
LQC	3	< 15	< 15	85 - 115
MQC	50	< 15	< 15	85 - 115
HQC	800	< 15	< 15	85 - 115

Table 3: Recovery and Matrix Effect

Analyte	Recovery (%)	Matrix Effect (%)
Fluoxetine	> 85	90 - 110
Norfluoxetine	> 85	90 - 110
Fluoxetine-d6	> 85	90 - 110

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of fluoxetine and norfluoxetine.

Caption: Logical relationship for utilizing Fluoxetine-d6 in TDM.

Conclusion

The described LC-MS/MS method using Fluoxetine-d6 as an internal standard provides a reliable and high-throughput solution for the therapeutic drug monitoring of fluoxetine and its active metabolite, norfluoxetine. The simple protein precipitation sample preparation and rapid chromatographic analysis make it suitable for routine clinical applications, aiding in the optimization of patient therapy.

References

• 1. Fluoxetine-D6 oxalate | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 2. midlandsci.com [midlandsci.com]
• 3. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput and Sensitive Analysis of Fluoxetine in Human Plasma Using LC-MS/MS with Fluoxetine-d6 Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fluoxetine (B1211875), a selective serotonin (B10506) reuptake inhibitor (SSRI), is a widely prescribed antidepressant. The monitoring of its plasma concentrations is crucial for pharmacokinetic studies, therapeutic drug monitoring, and in clinical settings to ensure efficacy and prevent toxicity.[1] This application note provides detailed protocols for the sample preparation of fluoxetine from human plasma for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Fluoxetine-d6 is utilized as an internal standard (IS) to ensure accurate and precise quantification by correcting for matrix effects and variability in sample processing.[2][3] Three common and effective sample preparation techniques are presented: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Materials and Reagents

• Fluoxetine hydrochloride and Fluoxetine-d6 oxalate (B1200264) certified reference standards

• HPLC-grade methanol (B129727), acetonitrile (B52724), ethyl acetate (B1210297), methyl tert-butyl ether, hexane, and iso-amyl alcohol

• Formic acid, ammonium (B1175870) acetate, and ammonium hydroxide (B78521)

• Human plasma (K3EDTA as anticoagulant)[4]

• Deionized water

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis MCX)[5]

• Standard laboratory equipment: vortex mixer, centrifuge, evaporator, etc.

Experimental Protocols

Standard and Quality Control (QC) Sample Preparation

• Stock Solutions: Prepare individual stock solutions of fluoxetine and fluoxetine-d6 in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare intermediate working solutions by diluting the stock solutions with a 50:50 (v/v) mixture of methanol and water.

• Calibration Curve (CC) and Quality Control (QC) Samples: Spike blank human plasma with the appropriate working solutions to create a series of calibration standards and QC samples at various concentrations. A typical calibration curve range for fluoxetine in human plasma is 0.25 to 40.00 ng/mL.[4]

Protein Precipitation (PPT) Protocol

Protein precipitation is a rapid and straightforward method for sample cleanup.[6] Acetonitrile is a commonly used and effective precipitating agent.[7][8][9]

Procedure:

• Pipette 100 µL of plasma sample (blank, CC, QC, or unknown) into a microcentrifuge tube.

• Add 50 µL of the fluoxetine-d6 internal standard working solution.

• Add 300 µL of cold acetonitrile (a 3:1 ratio of acetonitrile to plasma is effective for protein precipitation).[7][8][9]

• Vortex the mixture for 1 minute to ensure thorough mixing and protein denaturation.

• Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex briefly and inject a portion into the LC-MS/MS system.

Workflow Diagram:

Caption: Protein Precipitation Workflow.

Liquid-Liquid Extraction (LLE) Protocol

LLE is a classic technique that provides a cleaner extract compared to PPT by partitioning the analyte of interest into an immiscible organic solvent.[10]

Procedure:

• Pipette 300 µL of plasma sample into a centrifuge tube.

• Add 50 µL of the fluoxetine-d6 internal standard working solution.

• Add 50 µL of a saturated sodium carbonate solution to basify the sample.[11]

• Add 1 mL of ethyl acetate as the extraction solvent.[11]

• Vortex the mixture for 3 minutes.[11]

• Centrifuge at 14,000 rpm for 3 minutes.[11]

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness at 50°C under vacuum.[11]

• Reconstitute the residue in 100 µL of methanol.[11]

• Centrifuge at 14,000 rpm for 3 minutes.[11]

• Inject a 5 µL aliquot of the supernatant into the LC-MS/MS system.[11]

Workflow Diagram:

Caption: Liquid-Liquid Extraction Workflow.

Solid-Phase Extraction (SPE) Protocol

SPE provides the cleanest extracts by utilizing a solid sorbent to selectively retain the analyte while interferences are washed away.[5][12] This protocol uses an automated SPE system with MCX cartridges.[5][12]

Procedure (Automated): [13]

• Conditioning: Condition the MCX cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load 0.65 mL of the plasma sample onto the cartridge.

• Washing 1: Wash the cartridge with 1 mL of a washing solution.

• Washing 2: Wash the cartridge with another 1 mL of the washing solution.

• Washing 3: Wash the cartridge with 1 mL of methanol.

• Elution: Elute the analyte and internal standard with an appropriate elution solvent (e.g., 5% ammonium hydroxide in methanol).

• Evaporation: Evaporate the eluate to dryness at 45°C using a nitrogen evaporator.[12]

• Reconstitution: Reconstitute the dried extract with 500 µL of the mobile phase.[12]

• Injection: Transfer to vials for LC-MS/MS analysis.[12]

Workflow Diagram:

Caption: Solid-Phase Extraction Workflow.

Data Presentation

The following table summarizes the performance characteristics of the different sample preparation methods based on published literature.

Parameter	Protein Precipitation	Liquid-Liquid Extraction	Solid-Phase Extraction
Linearity Range (ng/mL)	0.25 - 40.00[4]	0.05 - 20[14]	0.20 - 30[5]
Lower Limit of Quantification (LLOQ) (ng/mL)	0.27[4]	0.05[14]	0.20[5]
Recovery (%)	83.61[4]	~65[11]	61.25 - 79.39[5]
Run Time (min)	4.0[4]	4.0[14]	3.5[5]
Precision (%CV)	< 15[4]	< 15[14]	Not Specified
Accuracy (%Bias)	< ± 15[4]	< ± 15[14]	Not Specified

Conclusion

This application note provides detailed and validated protocols for the extraction of fluoxetine from human plasma using protein precipitation, liquid-liquid extraction, and solid-phase extraction. The choice of method will depend on the specific requirements of the study, such as desired sample cleanliness, throughput, and sensitivity. All three methods, when coupled with LC-MS/MS and the use of a deuterated internal standard like fluoxetine-d6, provide reliable and accurate quantification of fluoxetine for a range of clinical and research applications.

References

• 1. rjcbth.ro [rjcbth.ro]
• 2. Fluoxetine-D6 oxalate | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 3. academic.oup.com [academic.oup.com]
• 4. ijper.org [ijper.org]
• 5. Development and validation of an automated solid-phase extraction-LC-MS/MS method for the bioanalysis of fluoxetine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC–MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] Enantioselective Analysis of Fluoxetine and Norfluoxetine in Plasma Samples by Protein Precipitation and Liquid Chromatography with Fluorescence Detection | Semantic Scholar [semanticscholar.org]
• 8. scielo.br [scielo.br]
• 9. researchgate.net [researchgate.net]
• 10. Sensitive and selective liquid-chromatographic assay of fluoxetine and norfluoxetine in plasma with fluorescence detection after precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 2024.sci-hub.se [2024.sci-hub.se]
• 12. Development and validation of an automated solid-phase extraction-LC-MS/MS method for the bioanalysis of fluoxetine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Simultaneous determination of fluoxetine and its major active metabolite norfluoxetine in human plasma by LC-MS/MS using supported liquid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Fluoxetine in Forensic Toxicology using Fluoxetine-d6 as an Internal Standard

Introduction

Fluoxetine (B1211875), a selective serotonin (B10506) reuptake inhibitor (SSRI), is a widely prescribed antidepressant. Its presence and concentration in biological samples are of significant interest in forensic toxicology to determine compliance, overdose, or its potential role in post-mortem cases. Accurate quantification of fluoxetine and its active metabolite, norfluoxetine (B159337), is crucial. The use of a stable isotope-labeled internal standard, such as Fluoxetine-d6, is the gold standard for quantitative analysis by mass spectrometry. This method minimizes variations due to sample preparation, matrix effects, and instrument response, thereby ensuring high accuracy and precision. This application note details the use of Fluoxetine-d6 in established GC-MS and LC-MS/MS protocols for the reliable determination of fluoxetine in forensic toxicological analysis.[1][2]

Principle

Deuterated internal standards, like Fluoxetine-d6, are chemically identical to the analyte of interest (fluoxetine) but have a different mass due to the replacement of hydrogen atoms with deuterium.[2] This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.[2] By adding a known amount of Fluoxetine-d6 to each sample, calibration standards, and quality controls, the ratio of the analyte's response to the internal standard's response can be used for accurate quantification. This ratiometric measurement corrects for potential inconsistencies during the analytical workflow.[2]

Experimental Protocols

This section outlines validated methods for the quantification of fluoxetine using Fluoxetine-d6 as an internal standard. Two common analytical techniques are presented: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Method 1: GC-MS Analysis of Fluoxetine and Norfluoxetine in Biological Samples

This protocol is adapted from a sensitive method for the quantitation of fluoxetine and norfluoxetine in blood, urine, and tissue samples.[3]

1. Sample Preparation (Liquid-Liquid Extraction and Derivatization)

• To 1 mL of the biological sample (blood, urine, or homogenized tissue), add a known concentration of Fluoxetine-d6 internal standard.

• Alkalinize the sample.

• Extract the analytes with N-butyl chloride.

• Evaporate the organic extract to dryness.

• Reconstitute the residue and derivatize with pentafluoropropionic anhydride (B1165640) (PFPA) before GC-MS analysis.[3]

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Equipped with a suitable capillary column.

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode.

• Ions to Monitor:

  • Fluoxetine: m/z 117 and 294[3]

  • Norfluoxetine: m/z 117, 176, and 280[3]

  • Fluoxetine-d5 (as a similar deuterated standard): m/z 122 and 299[3]

Workflow for GC-MS Analysis

Caption: Workflow for Fluoxetine detection by GC-MS.

Method 2: LC-MS/MS Analysis of Fluoxetine and Norfluoxetine in Plasma

This protocol is a sensitive and rapid method for the simultaneous determination of fluoxetine and norfluoxetine in plasma.[4]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of plasma, add a known amount of Fluoxetine-d6 internal standard.

• Perform a simple liquid-liquid extraction.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography system.

• Column: Accucore® C18 column (100×2.1mm, 2.6μm)[5]

• Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid.[5]

• Mass Spectrometer: A tandem mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray Ionization (ESI), positive mode.[6]

Workflow for LC-MS/MS Analysis

Caption: Workflow for Fluoxetine detection by LC-MS/MS.

Quantitative Data Summary

The following tables summarize the performance characteristics of the described methods for the quantification of fluoxetine and norfluoxetine.

Table 1: GC-MS Method Performance

Parameter	Fluoxetine	Norfluoxetine	Reference
Linearity Range	50-1000 µg/L	50-1000 µg/L	[3]
Limit of Detection (LOD)	12.5 µg/L	12.5 µg/L	[3]
Limit of Quantitation (LOQ)	25 µg/L	25 µg/L	[3]

Table 2: LC-MS/MS Method Performance

Parameter	Fluoxetine	Norfluoxetine	Reference
Linearity Range	0.27-22 ng/mL	0.27-22 ng/mL	[4]
Limit of Detection (LOD)	0.1 ng/mL	0.1 ng/mL	[4]
Correlation Coefficient (r²)	>0.999	>0.999	[4]

Table 3: LC-MS/MS in Dried Blood Spots (DBS) Method Performance

Parameter	Fluoxetine	Norfluoxetine	Reference
Linearity Range	10-750 ng/mL	10-750 ng/mL	[5]
Precision (CV%)	3.13-9.61%	3.54-7.99%	[5]
Accuracy	97.98-110.44%	100.25-105.8%	[5]

Logical Relationship of Analytical Steps

The accurate quantification of fluoxetine in forensic samples relies on a series of interconnected steps, from sample collection to final data analysis. The use of an internal standard like Fluoxetine-d6 is integral to this process, ensuring the reliability of the results.

Caption: Logical flow of a forensic toxicology analysis.

Conclusion

The use of Fluoxetine-d6 as an internal standard in both GC-MS and LC-MS/MS methods provides a robust and reliable approach for the quantification of fluoxetine and its metabolite, norfluoxetine, in forensic toxicology. These methods offer high sensitivity, specificity, and accuracy, which are essential for medico-legal investigations. The detailed protocols and performance data presented in this application note can be readily adopted by forensic toxicology laboratories to ensure the quality and defensibility of their analytical results.

References

• 1. Fluoxetine-D6 oxalate | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 2. benchchem.com [benchchem.com]
• 3. Simultaneous identification and quantitation of fluoxetine and its metabolite, norfluoxetine, in biological samples by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Liquid chromatography/tandem mass spectrometry for the determination of fluoxetine and its main active metabolite norfluoxetine in human plasma with deuterated fluoxetine as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Norfluoxetine in Human Plasma by LC-MS/MS using Fluoxetine-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of norfluoxetine (B159337), the primary active metabolite of fluoxetine (B1211875), in human plasma. The methodology employs Fluoxetine-d6 as a stable isotope-labeled internal standard (IS) to ensure high accuracy and precision, making it suitable for therapeutic drug monitoring (TDM), pharmacokinetic studies, and clinical research. The protocol outlines a straightforward liquid-liquid extraction (LLE) procedure for sample preparation and provides optimized chromatographic and mass spectrometric parameters for high-throughput analysis.

Introduction

Fluoxetine is a widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI) for the treatment of depression and other psychiatric disorders.[1] Its therapeutic effect is mediated by both the parent drug and its active metabolite, norfluoxetine. Due to significant interindividual variability in drug metabolism, monitoring the plasma concentrations of both compounds is crucial for optimizing therapy and ensuring patient safety and adherence.[2][3] This document provides a detailed protocol for the reliable quantification of norfluoxetine using LC-MS/MS, a technique offering high sensitivity and selectivity.

Experimental Workflow

The overall analytical process, from sample receipt to final data analysis, follows a streamlined workflow designed for efficiency and accuracy.

Caption: High-level workflow for norfluoxetine quantification.

Experimental Protocols

Materials and Reagents

• Standards: Norfluoxetine hydrochloride, Fluoxetine-d6 hydrochloride

• Solvents: Acetonitrile (HPLC or MS grade), Methanol (B129727) (HPLC or MS grade), Methyl tert-butyl ether (MTBE) or n-hexane, Formic acid

• Reagents: Deionized water, Ammonium acetate

• Matrix: Drug-free human plasma

• Consumables: Centrifuge tubes, analytical balance, volumetric flasks, pipettes, vials

Instrumentation

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• MS System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 column (e.g., Accucore® C18, 100×2.1mm, 2.6μm) is recommended for good separation.[3]

Preparation of Standards and Solutions

• Stock Solutions (1 mg/mL): Separately weigh and dissolve norfluoxetine and Fluoxetine-d6 in methanol to create stock solutions. Store at -20°C.

• Working Standard Solutions: Prepare intermediate and working standard solutions by serially diluting the stock solutions with a methanol/water mixture. These solutions will be used to spike calibration curve standards and quality control (QC) samples.

• Internal Standard (IS) Working Solution: Dilute the Fluoxetine-d6 stock solution to a final concentration (e.g., 1 µg/mL) in methanol.[4]

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Pipette 200 µL of plasma sample, calibrator, or QC into a clean centrifuge tube.[1]

• Add 25 µL of the Fluoxetine-d6 internal standard working solution to each tube and vortex briefly.[4]

• Alkalinize the sample if necessary (e.g., with a small volume of dilute NaOH).

• Add 1 mL of extraction solvent (e.g., methyl tert-butyl ether or n-hexane/acetonitrile mixture).[5][6]

• Vortex vigorously for 2-5 minutes, then centrifuge at 4000 rpm for 10 minutes to separate the layers.[4]

• Carefully transfer the upper organic layer to a new clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 35-40°C.[4]

• Reconstitute the dried residue in 50-100 µL of the mobile phase starting condition (e.g., 75:25 0.1% formic acid in water:acetonitrile).[4]

• Vortex to dissolve, then transfer to an autosampler vial for injection.

LC-MS/MS Method Parameters

Table 1: Liquid Chromatography (LC) Conditions

Parameter	Condition
Column	Accucore® C18 (100 x 2.1 mm, 2.6 µm) or equivalent[3]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile with 0.1% Formic Acid[3]
Flow Rate	0.4 mL/min[2]
Gradient	Start with 20% B, gradient to 50% B over 3-4 minutes[3]
Injection Volume	10-15 µL[4]
Column Temperature	35-40°C[2]

| Run Time | Approximately 4-5 minutes[1][5][7] |

Table 2: Mass Spectrometry (MS) Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[2][5]
Detection Mode	Multiple Reaction Monitoring (MRM)
Capillary Voltage	0.8 kV[2]
Desolvation Temp.	500°C[2]
Analyte	MRM Transition (m/z)
Norfluoxetine	296.2 → 134.3[7]

| Fluoxetine-d6 (IS) | 316.2 → 44.1 (Predicted)¹ |

¹The transition for the internal standard Fluoxetine-d6 is predicted based on the known transition for fluoxetine (310.3 → 44.1)[7] and fluoxetine-d5 (315 → 44)[5]. The precursor ion is adjusted for the mass of six deuterium (B1214612) atoms.

Data and Performance Characteristics

The described method is validated to be linear, accurate, and precise over a clinically relevant concentration range.

Table 3: Summary of Method Validation Parameters

Parameter	Norfluoxetine Performance	Source(s)
Linearity Range	0.05 - 800 ng/mL (Varies by specific protocol)	[2][5]
Correlation Coefficient (r²)	> 0.999	[1][5]
Lower Limit of Quantification (LLOQ)	0.05 - 10 ng/mL	[5][7]
Intra-batch Precision (%CV)	< 15% (typically 3.5% - 14.9%)	[2][3][5]
Inter-batch Precision (%CV)	< 15% (typically 2.3% - 14.8%)	[2][3][5]

| Accuracy / Bias (%RE) | Within ±15% (typically 89% - 110%) |[3][5][7] |

Mechanism of Action: Serotonin Reuptake Inhibition

Fluoxetine and its metabolite norfluoxetine exert their therapeutic effect by selectively inhibiting the serotonin transporter (SERT) in the presynaptic neuron. This action blocks the reuptake of serotonin from the synaptic cleft, thereby increasing its concentration and enhancing neurotransmission.

Caption: Inhibition of serotonin reuptake by fluoxetine/norfluoxetine.

Conclusion

The LC-MS/MS method presented provides a highly selective, sensitive, and reliable tool for the quantification of norfluoxetine in human plasma. The use of a deuterated internal standard, Fluoxetine-d6, corrects for matrix effects and variability in sample processing, leading to excellent precision and accuracy. With a short run time, the method is also suitable for high-throughput applications, making it an invaluable asset for clinical laboratories and pharmaceutical research focused on antidepressant drug therapy.[1][5]

References

• 1. Liquid chromatography/tandem mass spectrometry for the determination of fluoxetine and its main active metabolite norfluoxetine in human plasma with deuterated fluoxetine as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Factors associated with fluoxetine and norfluoxetine plasma concentrations and clinical response in Mexican patients with mental disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. redalyc.org [redalyc.org]
• 5. Simultaneous determination of fluoxetine and its major active metabolite norfluoxetine in human plasma by LC-MS/MS using supported liquid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Routine measurement of fluoxetine and norfluoxetine by high-performance liquid chromatography with ultraviolet detection in patients under concomitant treatment with tricyclic antidepressants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Chiral Separation and Quantification of Fluoxetine Enantiomers in Human Plasma using LC-MS/MS with Fluoxetine-d6 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a detailed and robust method for the chiral separation and quantification of fluoxetine (B1211875) enantiomers, (R)-fluoxetine and (S)-fluoxetine, in human plasma. The method utilizes a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system and incorporates a stable isotope-labeled internal standard, Fluoxetine-d6, for accurate and precise quantification. The described protocol includes a straightforward liquid-liquid extraction (LLE) for sample preparation and an efficient chromatographic separation on a chiral stationary phase. This method is highly suitable for pharmacokinetic studies, therapeutic drug monitoring, and other research applications requiring the stereospecific analysis of fluoxetine.

Introduction

Fluoxetine, marketed as a racemic mixture of (R)- and (S)-enantiomers, is a widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI) for the treatment of depression and other psychiatric disorders.[1][2] The enantiomers of fluoxetine exhibit similar efficacy in blocking serotonin reuptake; however, they have different metabolic profiles and potencies of their primary active metabolite, norfluoxetine.[1][3] Specifically, (S)-norfluoxetine is significantly more potent than (R)-norfluoxetine.[3] These stereoselective differences in pharmacology and pharmacokinetics underscore the importance of chiral-specific analytical methods to accurately characterize the disposition of each enantiomer in biological matrices.[4]

The use of a stable isotope-labeled internal standard, such as Fluoxetine-d6, is the gold standard for quantitative bioanalysis using mass spectrometry. It compensates for variability in sample preparation and matrix effects, ensuring high accuracy and precision. This application note provides a comprehensive protocol for the enantioselective analysis of fluoxetine in human plasma using LC-MS/MS with Fluoxetine-d6 as the internal standard.

Experimental

Materials and Reagents

• (R)-Fluoxetine HCl, (S)-Fluoxetine HCl, and Fluoxetine-d6 HCl (Cerilliant)

• Human plasma (BioIVT)

• Methanol (HPLC grade, Fisher Scientific)

• Acetonitrile (HPLC grade, Fisher Scientific)

• Ammonium (B1175870) acetate (B1210297) (Sigma-Aldrich)

• Formic acid (Sigma-Aldrich)

• Methyl tert-butyl ether (MTBE) (Sigma-Aldrich)

• Water, deionized (18.2 MΩ·cm)

Equipment

• Liquid Chromatograph (e.g., Shimadzu Nexera, Waters ACQUITY UPLC)

• Tandem Mass Spectrometer (e.g., SCIEX Triple Quad 6500+, Waters Xevo TQ-S)

• Chiral Stationary Phase Column: Chirobiotic V (250 x 4.6 mm, 5 µm) has been shown to be effective for this separation.[5]

• Analytical balance

• Microcentrifuge

• Pipettes

• Vortex mixer

• Nitrogen evaporator

Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of (R)-fluoxetine, (S)-fluoxetine, and Fluoxetine-d6 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the (R)- and (S)-fluoxetine stock solutions in 50:50 methanol:water to create calibration standards and quality control (QC) samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Fluoxetine-d6 stock solution in 50:50 methanol:water.

Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Label microcentrifuge tubes for blank, calibration standards, QCs, and unknown samples.

• Pipette 100 µL of human plasma into the appropriately labeled tubes.

• Spike 10 µL of the appropriate working standard solution into the calibration and QC tubes. Add 10 µL of 50:50 methanol:water to the blank and unknown sample tubes.

• Add 25 µL of the 100 ng/mL Fluoxetine-d6 internal standard working solution to all tubes except the blank.

• Vortex briefly to mix.

• Add 50 µL of 0.1 M ammonium hydroxide (B78521) to each tube to basify the samples.

• Add 600 µL of methyl tert-butyl ether (MTBE) to each tube.

• Cap the tubes and vortex for 5 minutes to extract the analytes.

• Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (approximately 550 µL) to a new set of labeled tubes.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase.

• Vortex briefly and transfer to autosampler vials for LC-MS/MS analysis.

LC-MS/MS Analysis

Chromatographic Conditions

Parameter	Value
Column	Chirobiotic V (250 x 4.6 mm, 5 µm)
Mobile Phase	92.5% Ethanol / 7.5% aqueous ammonium acetate buffer (pH 6.8)[5]
Flow Rate	0.8 mL/min
Column Temperature	25°C
Injection Volume	10 µL

Mass Spectrometric Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Multiple Reaction Monitoring (MRM) Transitions	See Table 1
Ion Source Temperature	550°C
IonSpray Voltage	5500 V
Curtain Gas	35 psi
Collision Gas	9 psi

Table 1: MRM Transitions for Fluoxetine Enantiomers and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
(R)-Fluoxetine	310.1	148.1	150	15
(S)-Fluoxetine	310.1	148.1	150	15
Fluoxetine-d6	316.2	152.1	150	15

Data Analysis

• Integrate the peak areas for each enantiomer and the internal standard.

• Calculate the peak area ratio of each enantiomer to the internal standard.

• Construct a calibration curve by plotting the peak area ratio versus the nominal concentration of the calibration standards.

• Use a linear regression with a 1/x² weighting to fit the calibration curve.

• Determine the concentrations of the enantiomers in the QC and unknown samples from the calibration curve.

Visualizations

Caption: Experimental workflow for the extraction and analysis of fluoxetine enantiomers.

Caption: Principle of quantification using a stable isotope-labeled internal standard.

Expected Performance Characteristics

The presented method is expected to achieve a lower limit of quantification (LLOQ) in the low ng/mL range, suitable for typical plasma concentrations observed in clinical and research settings.[5][6] The use of a chiral stationary phase under the described conditions should provide baseline separation of the (R)- and (S)-fluoxetine enantiomers.[7] The method should demonstrate excellent linearity over the calibration range, with correlation coefficients (r²) greater than 0.99. Precision and accuracy are expected to be within ±15% for all QC levels, and ±20% for the LLOQ, meeting the standard criteria for bioanalytical method validation.

Conclusion

This application note provides a detailed protocol for the chiral separation and quantification of fluoxetine enantiomers in human plasma using LC-MS/MS. The method is sensitive, specific, and robust, employing a stable isotope-labeled internal standard (Fluoxetine-d6) to ensure data quality. This protocol is a valuable tool for researchers in pharmacology, drug metabolism, and clinical chemistry who require accurate stereospecific measurement of fluoxetine.

References

• 1. Chirality in Modern Antidepressants: A Comprehensive Review of Stereochemical Impacts on Pharmacology and Therapeutics [mdpi.com]
• 2. Enantioselective analysis of fluoxetine in pharmaceutical formulations by capillary zone electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. OAR@UM: Chiral pharmacokinetics of fluoxetine [um.edu.mt]
• 5. sigarra.up.pt [sigarra.up.pt]
• 6. Enantiomeric separation and quantification of fluoxetine (Prozac) in human plasma by liquid chromatography/tandem mass spectrometry using liquid-liquid extraction in 96-well plate format - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Quantitation of Fluoxetine in Human Urine using LC-MS/MS with Fluoxetine-d6 Internal Standard

Abstract

This application note details a robust and sensitive method for the quantitative analysis of fluoxetine (B1211875) in human urine samples. The method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard, Fluoxetine-d6, for accurate and precise quantification. A simple liquid-liquid extraction (LLE) protocol is employed for sample preparation, ensuring high recovery and minimal matrix effects. The method is validated according to regulatory guidelines and is suitable for therapeutic drug monitoring, pharmacokinetic studies, and clinical toxicology.

Introduction

Fluoxetine is a widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI) for the treatment of depression and other psychiatric disorders.[1][2] Monitoring its concentration in biological matrices like urine is crucial for assessing patient adherence, managing dose adjustments, and in toxicological investigations. Fluoxetine is extensively metabolized in the liver, with less than 10% of the dose being excreted unchanged or as fluoxetine glucuronide in the urine.[1][2][3] This necessitates a highly sensitive analytical method for accurate measurement of urinary fluoxetine levels.

This protocol describes a validated LC-MS/MS method for the determination of fluoxetine in human urine, employing Fluoxetine-d6 as the internal standard (IS) to compensate for variability in sample preparation and instrument response.[4][5]

Experimental

• Fluoxetine hydrochloride (≥99% purity)

• Fluoxetine-d6 oxalate (B1200264) (≥98% purity)[4]

• HPLC-grade methanol, acetonitrile, and ethyl acetate (B1210297)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Drug-free human urine

• Liquid Chromatograph (LC): A system with a binary pump, autosampler, and column oven.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[6][7]

A table summarizing the liquid chromatography conditions is provided below.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 2.6 µm)[5]
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile[5]
Gradient	20% B to 80% B over 3 minutes, hold for 1 minute, return to initial conditions and equilibrate for 1 minute
Flow Rate	0.4 mL/min
Column Temperature	40 °C[7]
Injection Volume	5 µL[7]

The mass spectrometer was operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM).

Parameter	Condition
Ionization Mode	ESI Positive[6][7]
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Gas	Nitrogen
Desolvation Temp	400 °C[7]
Collision Gas	Argon

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Fluoxetine	310.1	44.2[6]	25
Fluoxetine-d6	316.2[7]	154.1[7]	25

Protocols

• Primary Stock Solutions (1 mg/mL): Prepare separate stock solutions of fluoxetine and Fluoxetine-d6 in methanol.

• Working Standard Solutions: Serially dilute the fluoxetine primary stock with 50:50 methanol:water to prepare working standards for calibration curve (CC) and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Fluoxetine-d6 primary stock with 50:50 methanol:water.

• Calibration Curve and QC Samples: Spike appropriate amounts of the fluoxetine working standards into drug-free human urine to obtain final concentrations for the calibration curve and QC samples.

• Pipette 500 µL of urine sample, calibration standard, or QC sample into a 2 mL microcentrifuge tube.

• Add 50 µL of the 100 ng/mL Fluoxetine-d6 internal standard working solution to each tube (except for blank samples) and vortex for 10 seconds.

• Add 100 µL of 1 M sodium hydroxide (B78521) to each tube and vortex for 10 seconds to alkalinize the sample.[8]

• Add 1 mL of ethyl acetate to each tube.

• Cap the tubes and vortex for 5 minutes.

• Centrifuge the tubes at 10,000 x g for 5 minutes.

• Carefully transfer the upper organic layer (ethyl acetate) to a new 1.5 mL microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (80% Mobile Phase A, 20% Mobile Phase B).

• Vortex for 30 seconds and transfer the solution to an autosampler vial for LC-MS/MS analysis.

Method Validation Summary

The analytical method was validated for linearity, sensitivity, precision, accuracy, recovery, and matrix effect. The results are summarized in the following tables.

Table 1: Calibration Curve and Sensitivity

Parameter	Result
Linear Range	5 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantitation (LLOQ)	5 ng/mL
Limit of Detection (LOD)	1.5 ng/mL

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV) (n=6)	Inter-day Precision (%CV) (n=18)	Accuracy (%)
LLOQ	5	< 10%	< 12%	90 - 110%
Low QC	15	< 8%	< 10%	92 - 108%
Mid QC	200	< 7%	< 9%	95 - 105%
High QC	800	< 6%	< 8%	96 - 104%

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low QC	15	85 - 95%	< 15%
High QC	800	88 - 98%	< 12%

Visualizations

Caption: Experimental workflow for fluoxetine quantitation in urine.

Conclusion

The described LC-MS/MS method provides a reliable, sensitive, and specific approach for the quantitation of fluoxetine in human urine. The use of a deuterated internal standard and a straightforward liquid-liquid extraction protocol ensures high accuracy and precision. This method is well-suited for routine therapeutic drug monitoring and other clinical and research applications requiring the measurement of urinary fluoxetine concentrations.

References

• 1. ClinPGx [clinpgx.org]
• 2. ClinPGx [clinpgx.org]
• 3. Pharmacokinetics and Pharmacodynamics: A Comprehensive Analysis of the Absorption, Distribution, Metabolism, and Excretion of Psychiatric Drugs [mdpi.com]
• 4. Fluoxetine-D6 oxalate | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 5. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijper.org [ijper.org]
• 7. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A novel chiral GC/MS method for the analysis of fluoxetine and norfluoxetine enantiomers in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening of Fluoxetine Using Fluoxetine-d6 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluoxetine (B1211875), a selective serotonin (B10506) reuptake inhibitor (SSRI), is a widely prescribed antidepressant used to treat a variety of psychological conditions, including major depressive disorder and obsessive-compulsive disorder.[1][2] High-throughput screening (HTS) of fluoxetine is crucial in drug development, clinical toxicology, and therapeutic drug monitoring to ensure efficacy and safety.[3][4] The use of a stable isotope-labeled internal standard, such as fluoxetine-d6, is the gold standard for quantitative analysis by mass spectrometry, as it corrects for matrix effects and variations in sample processing and instrument response.[4][5]

These application notes provide a detailed protocol for the high-throughput quantification of fluoxetine in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with fluoxetine-d6 as an internal standard. The described methodology is sensitive, robust, and suitable for the rapid analysis of a large number of samples.

Mechanism of Action of Fluoxetine

Fluoxetine primarily exerts its therapeutic effect by selectively inhibiting the reuptake of serotonin (5-HT) in presynaptic neurons.[1] This action leads to an increased concentration of serotonin in the synaptic cleft, thereby enhancing serotonergic neurotransmission.[1] Beyond its primary mechanism, fluoxetine's pharmacological effects may also be mediated by influencing neuroplasticity through the enhancement of neurotrophic factors like BDNF signaling, modulating the MAPK-ERK signaling pathway, and interacting with the AKT signaling pathway.[3][6]

Figure 1: Mechanism of Action of Fluoxetine.

Experimental Protocols

This section details the materials and methods for the quantitative analysis of fluoxetine in human plasma.

Materials and Reagents

• Fluoxetine hydrochloride (≥99% purity)

• Fluoxetine-d6 oxalate (B1200264) (internal standard, IS)[4][7]

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• Human plasma (K3EDTA as anticoagulant)[8]

• Deionized water

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source[8]

• Analytical column: BDS Hypersil C18 (50 x 4.6 mm, 5 µm) or equivalent[8]

Preparation of Standard and Quality Control Samples

• Stock Solutions : Prepare stock solutions of fluoxetine and fluoxetine-d6 in methanol at a concentration of 1 mg/mL.[9]

• Working Standard Solutions : Prepare working standard solutions of fluoxetine by serial dilution of the stock solution with a 50:50 (v/v) mixture of methanol and water to achieve a range of concentrations for the calibration curve.[8]

• Internal Standard Working Solution : Dilute the fluoxetine-d6 stock solution with methanol to a final concentration of 250 ng/mL.[8]

• Calibration Curve (CC) and Quality Control (QC) Samples : Prepare CC and QC samples by spiking blank human plasma with the appropriate working standard solutions.[8] The typical concentration range for the calibration curve is 0.25 to 40.00 ng/mL.[8] QC samples should be prepared at low, medium, and high concentrations within the calibration range.[8]

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for sample clean-up in high-throughput screening.[8]

• Aliquot 250 µL of plasma sample (blank, CC, QC, or unknown) into a microcentrifuge tube.

• Add 50 µL of the internal standard working solution (250 ng/mL fluoxetine-d6) to each tube (except for the blank plasma).[8]

• Vortex the samples for 10 seconds.

• Add 750 µL of acetonitrile to each tube to precipitate the plasma proteins.[8]

• Vortex the mixture for 1 minute, followed by centrifugation at 15,000 rpm for 10 minutes.[8]

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

Figure 2: Sample Preparation Workflow.

LC-MS/MS Method

• Chromatographic Separation :

  • Column : BDS Hypersil C18 (50 x 4.6 mm, 5 µm)[8]

  • Mobile Phase : Isocratic elution with a mixture of acetonitrile and 0.15% formic acid in ammonium acetate buffer (55:45, v/v)[8]

  • Flow Rate : 0.5 mL/min[8]

  • Injection Volume : 10 µL[8]

  • Column Temperature : 45°C[8]

  • Total Run Time : 4.0 minutes[8]

• Mass Spectrometric Detection :

  • Ionization Mode : Positive Electrospray Ionization (ESI+)[8]

  • Detection Mode : Multiple Reaction Monitoring (MRM)[8]

  • MRM Transitions :

    • Fluoxetine: m/z 310.1 → 44.2[8]

    • Fluoxetine-d6: m/z 315.0 → 44.0[9]

Quantitative Data Summary

The following tables summarize the typical quantitative performance of the described method.

Table 1: Calibration Curve and Linearity

Analyte	Concentration Range (ng/mL)	Correlation Coefficient (r²)
Fluoxetine	0.25 - 40.00	≥ 0.995

Data compiled from multiple sources indicating typical performance.[8][10]

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Nominal)
Low (LQC)	0.73	< 15	< 15	85 - 115
Medium (MQC)	22.14	< 15	< 15	85 - 115
High (HQC)	36.00	< 15	< 15	85 - 115

Data represents typical acceptance criteria for bioanalytical method validation.[8]

Table 3: Recovery and Matrix Effect

Analyte	Recovery (%)	Matrix Effect (%)
Fluoxetine	63.04 - 79.39	85.6 - 98.7
Fluoxetine-d6	~61.25	Not significantly different from analyte

Data compiled from multiple sources.[9][11]

Conclusion

The presented application notes and protocols describe a robust and high-throughput LC-MS/MS method for the quantification of fluoxetine in human plasma using fluoxetine-d6 as an internal standard. The simple protein precipitation sample preparation method allows for rapid processing of a large number of samples, making it ideal for clinical and research settings. The method demonstrates excellent linearity, precision, accuracy, and recovery, meeting the stringent requirements for bioanalytical method validation. This methodology can be readily implemented in laboratories equipped with standard LC-MS/MS instrumentation for routine therapeutic drug monitoring and pharmacokinetic studies of fluoxetine.

References

• 1. Fluoxetine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. High-throughput drug screening identifies fluoxetine as a potential therapeutic agent for neuroendocrine prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluoxetine-D6 oxalate | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 5. Simultaneous identification and quantitation of fluoxetine and its metabolite, norfluoxetine, in biological samples by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of fluoxetine on the MAPK-ERK1/2 signaling pathway and expression of associated factors in human conjunctival epithelial cells in culture - PMC [pmc.ncbi.nlm.nih.gov]
• 7. midlandsci.com [midlandsci.com]
• 8. ijper.org [ijper.org]
• 9. Development and validation of an automated solid-phase extraction-LC-MS/MS method for the bioanalysis of fluoxetine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development and Validation of a LC-MS/MS Assay for Therapeutic Drug Monitoring of Sertraline, Duloxetine, Fluvoxamine, Fluoxetine and Norfluoxetine in Serum [journal11.magtechjournal.com]
• 11. High-performance liquid chromatography-tandem mass spectrometry was used to measure 20 antidepressants in human serum - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Bioanalytical Method for the Quantification of Fluoxetine in Human Plasma using a Deuterated Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fluoxetine (B1211875) is a selective serotonin (B10506) reuptake inhibitor (SSRI) widely prescribed for the treatment of depression and other psychiatric disorders.[1][2] Accurate and reliable quantification of fluoxetine in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessment.[3] This application note details a robust and sensitive bioanalytical method for the determination of fluoxetine in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, fluoxetine-d5, ensures high accuracy and precision by compensating for variability in sample preparation and instrument response.[1][4]

The method described herein utilizes protein precipitation for sample cleanup, offering a simple and rapid extraction procedure.[5] Chromatographic separation is achieved on a reverse-phase C18 column, followed by detection using a triple quadrupole mass spectrometer operating in the positive ion mode with multiple reaction monitoring (MRM).[1][5] This method has been validated to demonstrate its linearity, accuracy, precision, and stability, making it suitable for high-throughput analysis in a regulated bioanalytical laboratory.

Materials and Reagents

• Analytes and Internal Standard:

  • Fluoxetine hydrochloride (purity ≥ 99%)

  • Fluoxetine-d5 hydrochloride (purity ≥ 99%, isotopic purity ≥ 98%)

• Reagents:

  • Methanol (B129727) (HPLC grade)

  • Acetonitrile (B52724) (HPLC grade)

  • Ammonium formate (B1220265) (analytical grade)

  • Formic acid (analytical grade)

  • Ultrapure water (18.2 MΩ·cm)

• Biological Matrix:

  • Drug-free human plasma with K3EDTA as an anticoagulant.[6]

• Labware and Equipment:

  • Calibrated micropipettes and tips

  • 1.5 mL polypropylene (B1209903) microcentrifuge tubes

  • Centrifuge

  • Vortex mixer

  • Analytical balance

  • pH meter

  • LC-MS/MS system (e.g., Agilent 6460 Triple Quadrupole LC/MS system or equivalent)[6]

Experimental Protocols

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of fluoxetine hydrochloride and fluoxetine-d5 hydrochloride into separate 10 mL volumetric flasks.

  • Dissolve the compounds in methanol and make up to the volume.

  • Store the stock solutions at 2-8°C.

• Working Standard Solutions:

  • Prepare working standard solutions of fluoxetine by serial dilution of the primary stock solution with a 50:50 (v/v) mixture of methanol and water to achieve the desired concentrations for calibration curve and quality control samples.[6]

• Internal Standard (IS) Working Solution (50 ng/mL):

  • Dilute the fluoxetine-d5 primary stock solution with a 50:50 (v/v) mixture of methanol and water to obtain a final concentration of 50 ng/mL.[1]

Preparation of Calibration Curve (CC) and Quality Control (QC) Samples

• Spike appropriate amounts of the fluoxetine working standard solutions into drug-free human plasma to prepare CC samples at concentrations of 0.25, 0.5, 1, 5, 10, 25, and 50 ng/mL.[5]

• Prepare QC samples in a similar manner at four concentration levels:

  • Lower Limit of Quantification (LLOQ): 0.25 ng/mL

  • Low Quality Control (LQC): 0.75 ng/mL

  • Medium Quality Control (MQC): 20 ng/mL

  • High Quality Control (HQC): 40 ng/mL

Sample Preparation (Protein Precipitation)

• Pipette 200 µL of plasma sample (blank, CC, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 50 µL of the internal standard working solution (50 ng/mL fluoxetine-d5) to all tubes except the blank. For the blank sample, add 50 µL of the 50:50 methanol/water diluent.

• Add 750 µL of acetonitrile to each tube to precipitate the plasma proteins.[6]

• Vortex the tubes for 1 minute.

• Centrifuge the samples at 15,000 rpm for 10 minutes.[6]

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Inject an aliquot of the supernatant into the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography (LC) Parameters:

Parameter	Value
LC System	Agilent 1200 Series or equivalent
Column	Ascentis Express C18, 75 x 4.6 mm, 2.7 µm
Mobile Phase A	10 mM Ammonium Formate in Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Isocratic: 80% A and 20% B
Flow Rate	0.2 mL/min[5]
Injection Volume	10 µL[1]
Column Temperature	40°C
Run Time	4.0 minutes[5]

Mass Spectrometry (MS) Parameters:

Parameter	Value
Mass Spectrometer	Agilent 6460 Triple Quadrupole or equivalent[6]
Ionization Mode	Electrospray Ionization (ESI), Positive[6]
MRM Transitions	Fluoxetine: 310.0 → 148.0[5] Fluoxetine-d5: 315.1 → 153.0[5]
Fragmentor Voltage	100 V[6]
Collision Energy	Optimized for specific instrument (typically 10-20 eV)
Gas Temperature	350°C[6]
Gas Flow	10 L/min[6]
Nebulizer Pressure	60 psi[6]
Capillary Voltage	4500 V[6]

Data Presentation and Results

Calibration Curve and Linearity

The calibration curve was constructed by plotting the peak area ratio of fluoxetine to fluoxetine-d5 against the nominal concentration of the calibration standards. A linear regression with a weighting factor of 1/x² was used to fit the data.

Parameter	Result
Linearity Range	0.25 - 50 ng/mL[5]
Correlation Coefficient (r²)	> 0.999[5]
Regression Equation	y = mx + c

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated by analyzing the QC samples at four concentration levels in replicate (n=6) on three different days.

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	0.25	< 15	85-115	< 15	85-115
LQC	0.75	< 15	85-115	< 15	85-115
MQC	20	< 15	85-115	< 15	85-115
HQC	40	< 15	85-115	< 15	85-115

Stability

The stability of fluoxetine in human plasma was assessed under various conditions to ensure the integrity of the samples during storage and processing.

Stability Condition	Duration	Temperature	Acceptance Criteria
Freeze-Thaw Stability	3 cycles	-25°C to RT	% Bias within ±15%
Short-Term (Bench-Top) Stability	48 hours	Room Temperature (25°C)	% Bias within ±15%[5]
Long-Term Stability	12 months	-25°C	% Bias within ±15%[5]
Autosampler Stability	48 hours	6°C	% Bias within ±15%[5]

Visualizations

Caption: Experimental workflow for the bioanalytical method of fluoxetine.

Caption: Logical relationships in the development of the bioanalytical method.

References

• 1. QbD-Driven Development and Validation of a Bioanalytical LC–MS Method for Quantification of Fluoxetine in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. saudijournals.com [saudijournals.com]
• 3. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 5. mdpi.com [mdpi.com]
• 6. ijper.org [ijper.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Fluoxetine Analysis with LC-MS/MS and Fluoxetine-d6

Welcome to the technical support center for the LC-MS/MS analysis of fluoxetine (B1211875). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to enhance the sensitivity and robustness of your analytical methods using fluoxetine-d6 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: Why should I use a deuterated internal standard like fluoxetine-d6 for my fluoxetine LC-MS/MS analysis?

A1: Using a stable isotope-labeled internal standard such as fluoxetine-d6 is highly recommended for quantitative LC-MS/MS analysis. It offers several advantages over using a different molecule as an internal standard (e.g., amitriptyline)[1]. Fluoxetine-d6 is chemically identical to fluoxetine, meaning it will have the same chromatographic retention time and ionization efficiency. This co-elution helps to compensate for variations in sample preparation, injection volume, and matrix effects, ultimately leading to more accurate and precise quantification of fluoxetine.

Q2: What are the typical mass transitions (MRM) for fluoxetine and fluoxetine-d6?

A2: The most commonly used mass transitions for fluoxetine and its deuterated internal standard in positive electrospray ionization (ESI+) mode are summarized in the table below. These transitions are crucial for the selective and sensitive detection of the analytes.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Fluoxetine	310.1 / 310.2	44.2 / 148.17
Fluoxetine-d5	315.2	153.17
Fluoxetine-d6	316.2	154.1
(Data sourced from multiple validated LC-MS/MS methods)[1][2][3]

Q3: What concentration range can I expect to reliably quantify for fluoxetine in human plasma?

A3: The linear range for fluoxetine quantification can vary depending on the specific LC-MS/MS method and instrumentation. However, several validated methods demonstrate a broad dynamic range suitable for pharmacokinetic studies.

Linearity Range (ng/mL)	Lower Limit of Quantification (LLOQ) (ng/mL)
0.25 - 40.00	0.27
0.050 - 50.037	0.050
2 - 30	2
0.25 - 50	0.25
10 - 750	10
(Data compiled from various published research articles)[1][2][4][5][6]

Troubleshooting Guide

Issue 1: Poor Sensitivity / Low Signal Intensity

If you are experiencing low signal intensity for fluoxetine, consider the following troubleshooting steps:

• Optimize Mass Spectrometry Parameters: Ensure that the MS parameters such as nebulizer pressure, gas temperature, gas flow, and capillary voltage are optimized for fluoxetine and fluoxetine-d6.[1] Infusing a standard solution of the analyte and internal standard directly into the mass spectrometer can help in fine-tuning these parameters.

• Improve Sample Preparation: The choice of sample preparation technique significantly impacts sensitivity. While protein precipitation is a simple and fast method, techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can provide a cleaner sample by removing more matrix components that can cause ion suppression.[1][5]

• Mobile Phase Composition: The mobile phase composition, including the organic modifier (acetonitrile or methanol) and the aqueous component with additives like formic acid or ammonium (B1175870) acetate, should be optimized to enhance ionization efficiency.[1][7]

Issue 2: High Matrix Effects

Matrix effects, such as ion suppression or enhancement, can lead to inaccurate quantification. Here’s how to address this issue:

• Effective Sample Cleanup: As mentioned above, employing a more rigorous sample preparation method like SPE can significantly reduce matrix effects.[8]

• Chromatographic Separation: Ensure that your chromatographic method effectively separates fluoxetine from co-eluting matrix components. Adjusting the gradient, flow rate, or trying a different column chemistry can improve separation.

• Use of a Stable Isotope-Labeled Internal Standard: Fluoxetine-d6 will experience similar matrix effects as the unlabeled fluoxetine. By calculating the peak area ratio, the variability introduced by matrix effects can be minimized.

Issue 3: Peak Tailing or Poor Peak Shape

Poor peak shape can affect integration and, consequently, the accuracy and precision of your results.

• Mobile Phase pH: The pH of the mobile phase can influence the peak shape of ionizable compounds like fluoxetine. Adjusting the pH with additives like formic acid can improve peak symmetry.[7]

• Column Choice: The choice of the analytical column is critical. A C18 column is commonly used for fluoxetine analysis.[1][9] If you are still experiencing issues, consider a column with different properties or a newer generation column.

• Sample Solvent: Ensure that the solvent used to reconstitute the final extract is compatible with the mobile phase. A mismatch can lead to peak distortion.

Experimental Protocols

Below are detailed methodologies for common experiments cited in the development of LC-MS/MS methods for fluoxetine.

Sample Preparation: Protein Precipitation

This is a rapid and straightforward method for sample cleanup.

• To a 250 µL aliquot of human plasma, add a known amount of fluoxetine-d6 internal standard solution.

• Add a protein precipitating agent, such as methanol (B129727) or acetonitrile, typically in a 3:1 ratio (v/v) to the plasma volume.[5][10]

• Vortex the mixture for 1-2 minutes to ensure complete protein precipitation.

• Centrifuge the sample at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• The supernatant can be directly injected into the LC-MS/MS system or evaporated to dryness and reconstituted in the mobile phase.

References

• 1. ijper.org [ijper.org]
• 2. A fast and reliable LC-MS/MS method for simultaneous quantitation of fluoxetine and mirtazapine in human plasma - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. QbD-Driven Development and Validation of a Bioanalytical LC–MS Method for Quantification of Fluoxetine in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC–MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Optimized QuEChERS Methodology for Reliable LC-MS/MS Quantification of Sertraline and Fluoxetine Hydrochloride in Biological Samples [nrfhh.com]
• 8. Development and validation of an automated solid-phase extraction-LC-MS/MS method for the bioanalysis of fluoxetine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development and Validation of a LC-MS/MS Assay for Therapeutic Drug Monitoring of Sertraline, Duloxetine, Fluvoxamine, Fluoxetine and Norfluoxetine in Serum [journal11.magtechjournal.com]
• 10. High-performance liquid chromatography-tandem mass spectrometry was used to measure 20 antidepressants in human serum - PMC [pmc.ncbi.nlm.nih.gov]

Stability of Fluoxetine-d6 in various biological matrices and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Fluoxetine-d6 in various biological matrices and storage conditions.

Frequently Asked Questions (FAQs)

Q1: What is Fluoxetine-d6 and why is it used in bioanalysis?

Fluoxetine-d6 is a deuterated form of Fluoxetine (B1211875), a widely used antidepressant. In bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), Fluoxetine-d6 serves as an internal standard (IS).[1] The use of a stable isotope-labeled internal standard is considered best practice as it has chemical and physical properties very similar to the analyte (the non-deuterated drug being measured). This allows for more accurate and precise quantification by correcting for variations that can occur during sample preparation and analysis.

Q2: In which biological matrices is Fluoxetine-d6 typically analyzed?

Fluoxetine-d6 is commonly used as an internal standard for the quantification of fluoxetine in a variety of biological matrices, including:

• Human Plasma[2][3]

• Serum

• Whole Blood[1][4]

• Urine[5][1]

• Tissue Homogenates[4]

Q3: What are the general stability characteristics of Fluoxetine-d6?

Fluoxetine and its deuterated analogs are generally stable compounds. However, their stability can be influenced by the biological matrix, storage temperature, and handling procedures. Studies have shown that fluoxetine exhibits good stability when stored at -20°C and 5°C, but can be unstable at room temperature over extended periods.[6]

Stability Data in Biological Matrices

The stability of Fluoxetine-d6 is a critical parameter for ensuring reliable and reproducible bioanalytical results. The following tables summarize the stability of fluoxetine and its deuterated internal standards under various conditions as reported in validated methods.

Table 1: Freeze-Thaw Stability of Fluoxetine and its Deuterated Internal Standard in Human Plasma

Analyte/Internal Standard	Matrix	Concentration Levels	Number of Freeze-Thaw Cycles	Stability Assessment (% Accuracy)	Reference
Fluoxetine	Human Plasma	Low QC, High QC	3	Within acceptable limits	[3]
Fluoxetine-d5 (IS)	Human Plasma	N/A	3	Stable	[2]
Fluoxetine	Human Plasma	0.25 ng/mL, 50 ng/mL	3	98.09% - 90.40%	[3]
Fluoxetine-d5 (IS)	Human Plasma	N/A	3	102.77% - 92.79%	[3]

Table 2: Short-Term (Bench-Top) Stability of Fluoxetine and its Deuterated Internal Standard in Human Plasma

Analyte/Internal Standard	Matrix	Concentration Levels	Storage Condition	Duration	Stability Assessment (% Accuracy)	Reference
Fluoxetine	Human Plasma	Low QC, High QC	Room Temperature	14.50 hours	96.10% - 100.71%	[7]
Fluoxetine-d5 (IS)	Human Plasma	N/A	Room Temperature	14.53 hours	98.54% - 102.96%	[7]
Fluoxetine	Human Plasma	0.25 ng/mL, 50 ng/mL	25°C	48 hours	Within acceptable limits	[3]

Table 3: Long-Term Stability of Fluoxetine and its Deuterated Internal Standard

Analyte/Internal Standard	Matrix	Concentration Levels	Storage Condition	Duration	Stability Assessment	Reference
Fluoxetine	Human Plasma	Low QC, High QC	Below -15°C	5 days	Stable	[2]
Fluoxetine-d5 (IS)	Human Plasma	N/A	Below -15°C	5 days	Stable	[2]
Fluoxetine	Human Plasma	0.25 ng/mL, 50 ng/mL	-25°C	12 months	Stable	[3]

Experimental Protocols

Protocol 1: Freeze-Thaw Stability Assessment

This protocol outlines a typical procedure for evaluating the stability of Fluoxetine-d6 in a biological matrix after repeated freeze-thaw cycles.

• Preparation of Quality Control (QC) Samples:

  • Spike a known volume of the biological matrix (e.g., human plasma) with Fluoxetine-d6 to achieve a desired concentration.

  • Prepare replicate QC samples at a minimum of two concentration levels (low and high).

• Freeze-Thaw Cycles:

  • Freeze the QC samples at a specified temperature (e.g., -20°C or -80°C) for at least 12 hours.

  • Thaw the samples completely at room temperature.

  • Repeat this freeze-thaw cycle for a predetermined number of times (typically a minimum of three cycles).[8]

• Sample Analysis:

  • After the final thaw cycle, process the QC samples using a validated extraction method (e.g., solid-phase extraction or liquid-liquid extraction).

  • Analyze the extracted samples using a validated LC-MS/MS method.

• Data Evaluation:

  • Quantify the concentration of Fluoxetine-d6 in the freeze-thaw QC samples.

  • Compare the measured concentrations to the nominal (initial) concentrations.

  • The stability is considered acceptable if the mean accuracy is within ±15% of the nominal concentration and the coefficient of variation (CV) is not more than 15%.[8]

References

• 1. wsp.wa.gov [wsp.wa.gov]
• 2. QbD-Driven Development and Validation of a Bioanalytical LC–MS Method for Quantification of Fluoxetine in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC–MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wsp.wa.gov [wsp.wa.gov]
• 5. Fluoxetine-D6 oxalate | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of an automated solid-phase extraction-LC-MS/MS method for the bioanalysis of fluoxetine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Chromatographic Conditions for Fluoxetine-d6 Analysis

Welcome to the technical support center for the analysis of Fluoxetine-d6. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in your chromatographic experiments.

Frequently Asked Questions (FAQs)

Q1: What is Fluoxetine-d6 and why is it used in chromatographic analysis?

Fluoxetine-d6 is a deuterated analog of Fluoxetine (B1211875), a widely used antidepressant. In analytical chemistry, particularly in mass spectrometry-based methods like LC-MS/MS, deuterated compounds serve as ideal internal standards. This is because they have nearly identical chemical and physical properties to their non-deuterated counterparts, including similar chromatographic retention times, but are distinguishable by their higher mass. This allows for accurate quantification of the target analyte (Fluoxetine) by correcting for variations in sample preparation and instrument response.

Q2: Which chromatographic techniques are most suitable for Fluoxetine-d6 analysis?

The most common and effective techniques for the analysis of Fluoxetine and its deuterated standard include:

• High-Performance Liquid Chromatography (HPLC) coupled with UV or fluorescence detection.[1][2]

• Ultra-Performance Liquid Chromatography (UPLC) for faster analysis times and improved resolution.[3]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for high sensitivity and selectivity, especially in complex biological matrices.[4][5][6]

• Thin-Layer Chromatography (TLC) combined with densitometry can also be used for quantification.[7][8]

Troubleshooting Guides

This section provides solutions to common problems encountered during the chromatographic analysis of Fluoxetine-d6.

Peak Shape Problems

Poor peak shape can significantly compromise the accuracy and precision of your results. Common issues include peak tailing, fronting, and splitting.[9]

Q3: My Fluoxetine-d6 peak is tailing. What are the possible causes and solutions?

• Problem: The peak has a broad, drawn-out tail.[9] This can be caused by interactions between the analyte and the stationary phase, a weak mobile phase, or column overload.[9]

• Troubleshooting Workflow:

Caption: A flowchart for troubleshooting peak tailing issues.

Q4: I am observing peak fronting for Fluoxetine-d6. How can I resolve this?

• Problem: The peak has a sharp front edge and a broad, leading shoulder.[9] This can be due to sample overload, improper mobile phase composition, or issues with the injection volume.[9]

• Solutions:

  • Reduce Sample Concentration: Dilute the sample to avoid overloading the column. Overloading is a common cause of peak fronting.[10]

  • Check Mobile Phase Compatibility: Ensure the sample solvent is compatible with the mobile phase. A stronger sample solvent can cause the analyte to move too quickly at the beginning of the column.

  • Optimize Injection Volume: A large injection volume can lead to peak distortion. Try reducing the injection volume.[11]

Q5: Why is my Fluoxetine-d6 peak splitting into two?

• Problem: The peak appears as two or more merged peaks.

• Possible Causes & Solutions:

  • Partially Blocked Column Inlet: Debris from the sample or system can block the column frit, causing the sample flow to be distorted.[10] Solution: Reverse flush the column or replace the inlet frit.

  • Column Void: A void at the head of the column can cause the sample to spread unevenly. Solution: This usually indicates column degradation and the column may need to be replaced.

  • Injector Issues: Problems with the injector can lead to improper sample introduction.

Retention Time Variability

Consistent retention times are crucial for reliable peak identification and integration.

Q6: The retention time for Fluoxetine-d6 is shifting between injections. What could be the cause?

• Problem: Inconsistent retention times for the same analyte under the same conditions.

• Possible Causes & Solutions:

  • Changes in Mobile Phase Composition: Even small variations in the mobile phase can affect retention. Solution: Prepare fresh mobile phase carefully and ensure it is well-mixed and degassed.[9]

  • Fluctuations in Column Temperature: Temperature affects the viscosity of the mobile phase and the kinetics of partitioning. Solution: Use a column oven to maintain a constant temperature.[1]

  • Column Equilibration: Insufficient equilibration time between injections can lead to shifts. Solution: Ensure the column is fully equilibrated with the mobile phase before each injection.

  • Pump Performance: Inconsistent flow rates from the pump will cause retention time to vary. Solution: Check the pump for leaks and perform regular maintenance.

Sensitivity and Detection Issues

Achieving adequate sensitivity is key, especially when analyzing low concentrations of Fluoxetine-d6 in biological matrices.

Q7: I am having trouble achieving the desired sensitivity for Fluoxetine-d6. How can I improve it?

• Problem: Low signal-to-noise ratio, making it difficult to detect and quantify low concentrations.

• Solutions:

  • Optimize Mobile Phase: The pH and composition of the mobile phase can significantly impact ionization efficiency in LC-MS/MS. For reversed-phase chromatography, adding a small amount of formic acid (e.g., 0.1%) to the mobile phase can improve the signal in positive ion mode.[4][6]

  • Method of Detection: LC-MS/MS offers significantly higher sensitivity and selectivity compared to UV or fluorescence detection.[5] If using fluorescence detection, ensure the excitation and emission wavelengths are optimized for Fluoxetine.[2]

  • Sample Preparation: Efficient sample extraction and concentration can significantly improve sensitivity. Techniques like solid-phase extraction (SPE) can be used to clean up the sample and concentrate the analyte.[6] Protein precipitation is a simpler but also effective method.[5]

  • Mass Spectrometer Parameters: In LC-MS/MS, optimize parameters such as collision energy and ion source settings for the specific m/z transition of Fluoxetine-d6.

Data Presentation

The following tables summarize typical chromatographic conditions and performance data for Fluoxetine analysis, which are directly applicable to Fluoxetine-d6.

Table 1: HPLC and UPLC Conditions for Fluoxetine Analysis

Parameter	HPLC Method 1[1]	HPLC Method 2[12]	UPLC Method[3]
Column	C18	Zorbax-C18 (250mm x 4.6mm, 5µm)	Not Specified
Mobile Phase	Methanol:Water (40:60 v/v)	Phosphate buffer (pH 7):Acetonitrile (B52724) (25:75 v/v)	Water (pH 2.4 with phosphoric acid):Acetonitrile (68:32 v/v)
Flow Rate	1 mL/min	0.8 mL/min	0.3 mL/min
Detection	UV at 268 nm	UV	Not Specified
Column Temp.	40°C	Not Specified	Not Specified
Linearity Range	1-10 µg/mL	Not Specified	R² ≥ 0.985
Retention Time	Not Specified	Not Specified	~3.1 min

Table 2: LC-MS/MS Conditions for Fluoxetine Analysis

Parameter	Method 1[4]	Method 2[5]	Method 3[6]
Column	Accucore® C18 (100x2.1mm, 2.6µm)	BDS Hypersil C18 (50x4.6mm, 5µm)	Waters Symmetry Shield™ C18
Mobile Phase	Water + 0.1% Formic Acid & Acetonitrile + 0.1% Formic Acid (gradient)	Acetonitrile & 10mM Ammonium Acetate + 0.15% Formic Acid (55:45 v/v)	Methanol & 0.5% Formic Acid (80:20 v/v)
Flow Rate	Not Specified	0.5 mL/min	0.75 mL/min
Ionization	Not Specified	ESI Positive	ESI Positive
Linearity Range	10-750 ng/mL	0.25-40.00 ng/mL	0.048–100 ng/mL
LLOQ	Not Specified	0.27 ng/mL	Not Specified
Retention Time	Not Specified	2.40 min	Not Specified

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Fluoxetine-d6 in Human Plasma

This protocol is a generalized procedure based on common practices reported in the literature.[4][5][6]

1. Sample Preparation (Protein Precipitation) [5] a. To 100 µL of human plasma in a microcentrifuge tube, add a known concentration of Fluoxetine-d6 as the internal standard. b. Add 200 µL of acetonitrile to precipitate the proteins. c. Vortex the mixture for 1 minute. d. Centrifuge at 10,000 rpm for 10 minutes. e. Transfer the supernatant to a clean tube for analysis.

2. Chromatographic Conditions [5]

• LC System: Agilent 1120 or similar.

• Column: BDS Hypersil C18 (50 × 4.6 mm, 5 µm).

• Mobile Phase: A: 10 mM Ammonium Acetate with 0.15% Formic Acid in Water, B: Acetonitrile. Isocratic elution with 55% B.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 45°C.

3. Mass Spectrometry Conditions

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor the specific precursor to product ion transitions for Fluoxetine and Fluoxetine-d6. For Fluoxetine, a common transition is m/z 310.1 → 44.2.[5] The transition for Fluoxetine-d6 will be higher by 6 Da.

Experimental Workflow Diagram

Caption: A diagram illustrating the LC-MS/MS workflow for Fluoxetine-d6.

This technical support guide provides a starting point for optimizing your chromatographic analysis of Fluoxetine-d6. For more specific issues, consulting the instrument manuals and relevant scientific literature is always recommended.

References

• 1. asianpubs.org [asianpubs.org]
• 2. rjcbth.ro [rjcbth.ro]
• 3. saudijournals.com [saudijournals.com]
• 4. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijper.org [ijper.org]
• 6. Sensitive and high-throughput bioanalysis of fluoxetine and nor-fluoxetine in rabbit and human plasma using SPE-LC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. uhplcs.com [uhplcs.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 12. wjpmr.com [wjpmr.com]

Troubleshooting poor peak shape in fluoxetine quantification

Welcome to the technical support center for fluoxetine (B1211875) quantification. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you resolve common issues with poor peak shape during HPLC and LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak tailing when analyzing fluoxetine?

A1: The most frequent cause of peak tailing for fluoxetine, a basic compound, is secondary interaction with acidic residual silanol (B1196071) groups on silica-based columns (e.g., C18, C8).[1][2][3][4] To mitigate this, it's crucial to control the mobile phase pH. Operating at a lower pH (typically between 3 and 4) protonates the silanol groups, minimizing these unwanted interactions and resulting in a more symmetrical peak shape.[5][6]

Q2: How does the mobile phase pH affect fluoxetine peak shape?

A2: Fluoxetine has a pKa of approximately 10.[7][8] At a mobile phase pH near its pKa, a mixed population of ionized and non-ionized fluoxetine molecules will exist, which can lead to peak broadening or splitting. By maintaining a mobile phase pH at least 2 units below the pKa of fluoxetine, you ensure it is consistently in its protonated, ionized form, leading to a single, sharp peak. Lowering the pH also suppresses the ionization of residual silanols on the stationary phase, reducing peak tailing.[1][5][6]

Q3: Can my sample preparation method impact peak shape?

A3: Yes, improper sample preparation can lead to poor peak shape. For instance, if the sample solvent is significantly stronger than the mobile phase, it can cause peak distortion, including fronting or splitting. It is always recommended to dissolve the final sample extract in a solvent that is of similar or weaker elution strength than the initial mobile phase.[9] Additionally, insufficient cleanup leading to matrix components co-eluting with fluoxetine can also distort the peak.[3]

Q4: What should I do if I observe split peaks for fluoxetine?

A4: Split peaks can arise from several issues. A common cause is a partially blocked column inlet frit or a void in the column packing.[10][11] Backflushing the column may resolve a blocked frit. If a void is suspected, the column may need to be replaced. Other potential causes include the injection of the sample in a solvent much stronger than the mobile phase or issues with the injector itself.[9][11]

Troubleshooting Guides

Issue 1: Peak Tailing

If you are observing peak tailing for fluoxetine, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for peak tailing.

Issue 2: Peak Fronting

Peak fronting is often a sign of sample overload or issues with the sample solvent.

Caption: Troubleshooting workflow for peak fronting.

Issue 3: Split Peaks

Split peaks can indicate a physical problem with the chromatography system or a chemical issue with the sample.

Caption: Troubleshooting workflow for split peaks.

Experimental Protocols

Below are examples of detailed methodologies that have been shown to produce good peak shape for fluoxetine quantification.

Method 1: UPLC with UV Detection[12]

• Instrumentation: Acquity UPLC system with a photodiode array detector.

• Column: Acuity UPLC C18, 2.1 x 100 mm, 1.7-µm particle size.

• Mobile Phase: Isocratic elution with a mixture of water (pH adjusted to 2.4 with phosphoric acid) and acetonitrile (B52724) (68:32, v/v).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 30°C.

• Detection: 230 nm.

• Injection Volume: 10 µL.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 1.0 mL of plasma, add the internal standard.

  • Add 200 µL of 5 M sodium hydroxide (B78521) and vortex.

  • Add 3.0 mL of a hexane (B92381) and iso-amyl alcohol mixture (98:2, v/v), vortex, and centrifuge.

  • The organic layer is transferred and dried under nitrogen.

  • The residue is reconstituted in 200 µL of 0.05% phosphoric acid.

Method 2: LC-MS/MS[13]

• Instrumentation: Agilent Technologies 1290 Infinity II system coupled to a mass spectrometer.

• Column: BDS Hypersil C18, 50 x 4.6 mm, 5 µm particle size.

• Mobile Phase: Isocratic elution with acetonitrile and 10 mM ammonium (B1175870) acetate (B1210297) containing 0.15% formic acid (55:45, v/v).

• Flow Rate: 0.5 mL/min.

• Run Time: 4.0 min.

• Ionization: Electrospray ionization (ESI) in positive ion mode.

• Detection: Multiple reaction monitoring (MRM).

• Sample Preparation (Protein Precipitation):

  • Analyte is extracted from a 250 µL aliquot of human plasma using the protein precipitation method.

Quantitative Data Summary

The following tables summarize typical chromatographic parameters from validated methods for fluoxetine analysis.

Table 1: UPLC-UV Method Parameters [12]

Parameter	Value
Retention Time	~3.1 min
Tailing Factor	Not specified, but chromatogram shows symmetrical peaks
Resolution	Well-resolved from internal standard and plasma components

Table 2: LC-MS/MS Method Parameters [13]

Parameter	Value
Retention Time	2.40 min
Peak Shape	Symmetric peak shape reported
Resolution	Completely resolved from plasma components

References

• 1. uhplcs.com [uhplcs.com]
• 2. chromtech.com [chromtech.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. academic.oup.com [academic.oup.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. bio-works.com [bio-works.com]
• 12. saudijournals.com [saudijournals.com]
• 13. ijper.org [ijper.org]

Technical Support Center: Minimizing Ion Suppression in ESI-MS for Fluoxetine and Fluoxetine-d6

Welcome to the technical support center for the analysis of fluoxetine (B1211875) and its deuterated internal standard, fluoxetine-d6, using Electrospray Ionization Mass Spectrometry (ESI-MS). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experimental parameters and minimizing ion suppression.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in the analysis of fluoxetine?

A1: Ion suppression is a phenomenon in ESI-MS where the ionization efficiency of the target analyte (fluoxetine) is reduced by the presence of co-eluting components from the sample matrix.[1][2] This leads to a decreased signal intensity, which can negatively impact the sensitivity, accuracy, and precision of the analytical method.[3] In the analysis of fluoxetine from biological matrices such as plasma or wastewater, endogenous substances like salts, lipids, and proteins can cause significant ion suppression.[4][5]

Q2: How does a deuterated internal standard like fluoxetine-d6 help with ion suppression?

A2: A stable isotope-labeled internal standard (SIL-IS) such as fluoxetine-d6 is the gold standard for compensating for ion suppression.[6] Since it has nearly identical physicochemical properties to fluoxetine, it will co-elute and experience the same degree of ion suppression. By measuring the ratio of the analyte to the internal standard, accurate quantification can be achieved even in the presence of matrix effects.

Q3: What are the common causes of ion suppression in fluoxetine analysis?

A3: Common causes of ion suppression in fluoxetine analysis include:

• Co-eluting matrix components: Endogenous compounds from the biological sample (e.g., phospholipids, salts, proteins) that are not removed during sample preparation.[4][7]

• Mobile phase additives: Non-volatile buffers (e.g., phosphate (B84403) buffers) and ion-pairing agents like trifluoroacetic acid (TFA) can significantly suppress the ESI signal.[6]

• High concentrations of the analyte or other substances: At high concentrations, competition for ionization can occur, leading to a non-linear response and suppression.[1]

• Contaminants: Exogenous substances such as plasticizers from labware can also interfere with ionization.[1]

Q4: Can I switch the ionization mode from positive to negative to avoid ion suppression for fluoxetine?

A4: While switching ionization polarity can sometimes be a useful strategy if the interfering species are only ionizable in one mode, it is not a viable option for fluoxetine.[1] Fluoxetine contains a secondary amine group which is readily protonated, making it highly suitable for positive ion mode (ESI+). It is unlikely to ionize efficiently in negative ion mode.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of fluoxetine and fluoxetine-d6.

Problem 1: Low signal intensity for both fluoxetine and fluoxetine-d6, even in clean standards.

• Possible Cause: Suboptimal ESI-MS source parameters.

• Troubleshooting & Optimization:

  • Infusion Analysis: Directly infuse a standard solution of fluoxetine (e.g., 100 ng/mL in 50:50 acetonitrile (B52724):water with 0.1% formic acid) to optimize source parameters.

  • Parameter Adjustment: Systematically adjust the capillary voltage, nebulizer gas pressure, and drying gas flow and temperature to maximize the signal for the protonated molecule [M+H]⁺ (m/z 310.1 for fluoxetine and 316.1 for fluoxetine-d6).[8][9]

Problem 2: Good signal in standards, but significant signal drop when analyzing extracted samples.

• Possible Cause: Matrix effects are causing ion suppression.

• Troubleshooting & Optimization:

  • Improve Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before they enter the mass spectrometer.

    • Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples and has been successfully used for fluoxetine analysis.[8]

    • Liquid-Liquid Extraction (LLE): LLE can also be employed to separate fluoxetine from interfering matrix components.[4]

    • Protein Precipitation (PPT): While a simpler method, PPT may not provide as clean a sample as SPE or LLE, but it can be effective.[9] Acetonitrile or methanol (B129727) are commonly used precipitation agents.[10]

  • Optimize Chromatography:

    • Increase Chromatographic Resolution: Ensure that fluoxetine is chromatographically separated from the bulk of the matrix components. Adjusting the mobile phase gradient can help to elute matrix interferences at a different time than the analyte.

    • Divert Flow: Use a divert valve to direct the flow from the column to waste during the elution of highly interfering components (e.g., early-eluting salts).

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[1] However, this is only feasible if the fluoxetine concentration is high enough to be detected after dilution.[2]

Problem 3: Inconsistent and irreproducible results for quality control (QC) samples.

• Possible Cause: Variable matrix effects between different sample lots.

• Troubleshooting & Optimization:

  • Matrix-Matched Calibrators and QCs: Prepare your calibration standards and QC samples in the same biological matrix as your unknown samples to compensate for consistent matrix effects.

  • Robust Sample Preparation: A thorough and consistent sample cleanup using SPE or LLE is crucial to minimize variability in matrix effects between samples.[4]

  • Use of Fluoxetine-d6: Ensure that the internal standard is added early in the sample preparation process to account for variability in both extraction efficiency and ion suppression.

Experimental Protocols & Data

Below are examples of experimental conditions that have been used for the analysis of fluoxetine. These should serve as a starting point for method development.

Sample Preparation Methodologies

Method	Protocol	Reference
Solid-Phase Extraction (SPE)	Conditioning: 1 mL methanol, followed by 1 mL water. Loading: Load the pre-treated plasma sample. Washing: 1 mL of a washing solution (e.g., 5% methanol in water). Elution: Elute with an appropriate solvent (e.g., methanol or a mixture of methanol and ammonium (B1175870) hydroxide).	[8]
Protein Precipitation (PPT)	To 250 µL of plasma, add 750 µL of a precipitating agent (e.g., acetonitrile or methanol). Vortex and then centrifuge to pellet the precipitated proteins. The supernatant can then be injected or further processed.	[9]

Liquid Chromatography Parameters

Parameter	Condition 1	Condition 2
Column	BDS Hypersil C18 (50 x 4.6 mm, 5 µm)	Accucore® C18 (100×2.1mm, 2.6μm)
Mobile Phase A	0.15% Formic acid and Ammonium acetate (B1210297) in water	0.1% Formic acid in water
Mobile Phase B	Acetonitrile	Acetonitrile with 0.1% formic acid
Gradient	Isocratic: 45% A, 55% B	Gradient: Start with 80:20 (A:B), ramp to 50:50
Flow Rate	0.5 mL/min	Not specified
Reference	[9]	[11]

Mass Spectrometry Parameters

Parameter	Fluoxetine	Fluoxetine-d6	Reference
Ionization Mode	ESI Positive	ESI Positive	[9]
MRM Transition	310.1 → 44.2	315.1 → 153 (d5)	[8][9][12]
Capillary Voltage	Optimized during method development (e.g., 3-5 kV)	Optimized during method development (e.g., 3-5 kV)	[13]
Nebulizer Gas	Optimized during method development	Optimized during method development	[13]
Drying Gas	Optimized during method development	Optimized during method development	[13]

Visualizations

Caption: Troubleshooting workflow for ion suppression in fluoxetine analysis.

Caption: General experimental workflow for fluoxetine analysis by LC-MS/MS.

References

• 1. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Trace analysis of fluoxetine and its metabolite norfluoxetine. Part II: Enantioselective quantification and studies of matrix effects in raw and treated wastewater by solid phase extraction and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 7. A study of ion suppression effects in electrospray ionization from mobile phase additives and solid-phase extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. QbD-Driven Development and Validation of a Bioanalytical LC–MS Method for Quantification of Fluoxetine in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijper.org [ijper.org]
• 10. Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC–MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC-MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Potential interferences in the analysis of Fluoxetine-d6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Fluoxetine-d6 as an internal standard in analytical assays.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of interference when using Fluoxetine-d6 as an internal standard?

The main potential interferences in the analysis of fluoxetine (B1211875) using Fluoxetine-d6 as an internal standard can be categorized as follows:

• Metabolic Interferences: Variations in the metabolic rate of fluoxetine, primarily through the cytochrome P450 (CYP) enzyme system, can lead to different analyte-to-metabolite ratios in samples.[1][2]

• Matrix Effects: Components of the biological sample (e.g., plasma, urine) can co-elute with fluoxetine and Fluoxetine-d6, causing ion suppression or enhancement in the mass spectrometer source.[3]

• Co-eluting Compounds: Other drugs or endogenous substances with similar chromatographic properties may interfere with the detection of the analyte or internal standard.[4][5]

• Deuterium (B1214612) Exchange: Although less common for stable labels like d6, there is a theoretical possibility of the exchange of deuterium atoms with protons from the surrounding solvent, which would alter the mass of the internal standard.[6][7]

• Analyte and Internal Standard Stability: Degradation of either fluoxetine or Fluoxetine-d6 during sample collection, storage, or processing can lead to inaccurate quantification.[8][9]

Q2: How can metabolic interferences affect the quantification of fluoxetine?

Fluoxetine is extensively metabolized, primarily by the CYP2D6 enzyme, to its active metabolite, norfluoxetine (B159337).[1][2] The rate of this metabolism can be influenced by:

• Genetic Polymorphisms: Individuals can be classified as poor, intermediate, normal, or ultrarapid metabolizers based on their CYP2D6 genotype, leading to significant variability in fluoxetine and norfluoxetine concentrations.[10][11]

• Drug-Drug Interactions: Co-administered drugs that are also substrates or inhibitors of CYP2D6 can compete with fluoxetine, altering its metabolism.[12][13]

While a stable-isotope labeled internal standard like Fluoxetine-d6 is designed to co-elute with and behave similarly to the analyte during sample preparation and analysis, it does not undergo metabolism in the same way as the fluoxetine administered to the subject. Therefore, significant variations in metabolism between samples could potentially alter the matrix and affect the analyte and internal standard differently, although this is generally minimized with good chromatographic separation.

Q3: What is "cross-talk" in the context of LC-MS/MS analysis of fluoxetine with Fluoxetine-d6?

Cross-talk refers to the interference between the multiple reaction monitoring (MRM) transitions of the analyte (fluoxetine) and the internal standard (Fluoxetine-d6). This can occur if the precursor or product ions of the two compounds are not sufficiently distinct. For example, if a fragment ion from fluoxetine has the same mass-to-charge ratio (m/z) as a fragment ion from Fluoxetine-d6, it could lead to an artificially high internal standard signal, resulting in underestimation of the analyte concentration. Careful selection of precursor and product ions during method development is crucial to prevent this.

Troubleshooting Guides

Issue 1: Inconsistent Internal Standard (Fluoxetine-d6) Response

Possible Causes:

• Matrix Effects: Significant ion suppression or enhancement that varies between samples.

• Inconsistent Sample Preparation: Errors in pipetting the internal standard or inconsistent extraction recovery.

• Stability Issues: Degradation of Fluoxetine-d6 in some samples due to improper storage or handling.

Troubleshooting Steps:

• Evaluate Matrix Effects: Perform a post-extraction addition experiment. Compare the response of Fluoxetine-d6 in a blank matrix extract spiked with the internal standard to the response in a neat solution. A significant difference indicates the presence of matrix effects.

• Optimize Chromatography: Modify the chromatographic gradient to better separate Fluoxetine-d6 from co-eluting matrix components that may be causing ion suppression.

• Improve Sample Cleanup: Employ a more rigorous sample preparation method, such as solid-phase extraction (SPE) instead of protein precipitation, to remove more of the interfering matrix components.[14]

• Review Sample Handling Procedures: Ensure consistent and accurate addition of the internal standard to all samples, standards, and quality controls. Verify the stability of Fluoxetine-d6 under the storage and processing conditions used.[8][9]

Issue 2: Poor Peak Shape for Fluoxetine or Fluoxetine-d6

Possible Causes:

• Column Overload: Injecting a sample with too high a concentration of the analyte or other components.

• Incompatible Injection Solvent: The solvent used to reconstitute the sample extract may be too strong, causing peak distortion.

• Column Degradation: The analytical column may be nearing the end of its lifespan.

• Secondary Interactions: The basic nature of fluoxetine (pKa ~9.8) can lead to interactions with acidic silanols on the column packing material, causing peak tailing.[15]

Troubleshooting Steps:

• Dilute the Sample: If column overload is suspected, dilute the sample and re-inject.

• Match Injection Solvent to Mobile Phase: Ensure the reconstitution solvent is of similar or weaker strength than the initial mobile phase.

• Use a Guard Column or New Analytical Column: Protect the analytical column with a guard column and replace it when performance deteriorates.

• Adjust Mobile Phase pH: Using a mobile phase with a slightly acidic pH (e.g., containing 0.1% formic acid) can help to ensure consistent protonation of fluoxetine and improve peak shape.[16]

• Use a High-Quality Column: Employ a modern, end-capped C18 column or a column with alternative chemistry designed to minimize secondary interactions with basic analytes.

Issue 3: Suspected Deuterium Exchange

Possible Causes:

• Extreme pH Conditions: Storage or processing of samples in highly acidic or basic solutions can facilitate hydrogen-deuterium exchange.[7]

• High Temperatures: Elevated temperatures during sample processing or in the mass spectrometer source can sometimes promote exchange.

Troubleshooting Steps:

• Analyze the Internal Standard Solution: Infuse a solution of Fluoxetine-d6 directly into the mass spectrometer and examine the mass spectrum. The presence of ions at m/z values corresponding to Fluoxetine-d5, d4, etc., could indicate in-source exchange or impurities.

• Incubate IS in Blank Matrix: Incubate Fluoxetine-d6 in a blank matrix under the same conditions as your samples and analyze to see if exchange occurs during sample preparation.

• Maintain Neutral or Slightly Acidic pH: Avoid exposing the internal standard to harsh pH conditions during sample preparation and analysis.

• Use Appropriate LC-MS Conditions: Employ standard, validated temperatures for the autosampler, column, and ion source.

Data Presentation

Table 1: Common LC-MS/MS Parameters for Fluoxetine and Fluoxetine-d6 Analysis

Parameter	Fluoxetine	Fluoxetine-d6	Reference
Precursor Ion (m/z)	310.0 - 310.1	315.0 - 316.0	[14][17]
Product Ion (m/z)	44.1 - 44.2	44.0 - 44.1	[14][18]
Polarity	Positive Ion Mode	Positive Ion Mode	[14][18]
Ionization Technique	Electrospray Ionization (ESI)	Electrospray Ionization (ESI)	[14][18]

Table 2: Stability of Fluoxetine under Different Storage Conditions

Storage Temperature	Matrix	Duration	Stability	Reference
-20°C	Plasma	Up to 3 months	Stable	[8][9]
5°C	Plasma	Up to 3 months	Stable	[8]
Room Temperature (~25°C)	Plasma	Significant loss after 2 weeks	Unstable	[8][9]
25°C and 45°C	Dried Blood Spots	7 days	Stable	[16]

Experimental Protocols

Representative Experimental Protocol: LC-MS/MS Analysis of Fluoxetine in Human Plasma

This protocol is a synthesized example based on common practices reported in the literature.[14][16][17][18]

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, standard, or QC, add 20 µL of Fluoxetine-d6 internal standard working solution (e.g., at 500 ng/mL).

  • Vortex briefly to mix.

  • Add 300 µL of acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase A.

• LC-MS/MS Conditions:

  • LC System: UPLC or HPLC system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.[16]

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.[16]

  • Gradient: A suitable gradient starting with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

  • Column Temperature: 40°C.

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization: Electrospray ionization, positive mode (ESI+).

  • MRM Transitions: Monitor the transitions specified in Table 1.

Mandatory Visualizations

Caption: A typical experimental workflow for the analysis of fluoxetine using Fluoxetine-d6.

Caption: A logical workflow for troubleshooting inconsistent internal standard response.

References

• 1. Assessing the Mechanism of Fluoxetine-Mediated CYP2D6 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Simultaneous identification and quantitation of fluoxetine and its metabolite, norfluoxetine, in biological samples by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A novel chiral GC/MS method for the analysis of fluoxetine and norfluoxetine enantiomers in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Stability of fluoxetine in stored plasma, aqueous, and methanolic solutions determined by HPLC with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Impact of CYP2D6 genotype on fluoxetine exposure and treatment switch in adults and children/adolescents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Prescribing Fluoxetine: A PGx Guide | AttoDiagnostics [attodiagnostics.com]
• 12. Pharmacokinetics and Pharmacodynamics: A Comprehensive Analysis of the Absorption, Distribution, Metabolism, and Excretion of Psychiatric Drugs [mdpi.com]
• 13. Fluoxetine and norfluoxetine mediated complex drug-drug interactions: in vitro to in vivo correlation of effects on CYP2D6, CYP2C19 and CYP3A4 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Development and validation of an automated solid-phase extraction-LC-MS/MS method for the bioanalysis of fluoxetine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Enantioselective analysis of fluoxetine in pharmaceutical formulations by capillary zone electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Simultaneous determination of fluoxetine and its major active metabolite norfluoxetine in human plasma by LC-MS/MS using supported liquid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ijper.org [ijper.org]

Technical Support Center: Troubleshooting Autosampler Carryover Issues with Fluoxetine-d6

Welcome to the technical support center for addressing autosampler carryover issues, with a specific focus on the analysis of Fluoxetine-d6. This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve common challenges encountered during bioanalytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is autosampler carryover and why is it a concern for Fluoxetine-d6 analysis?

A1: Autosampler carryover is the appearance of a small analyte peak in a blank injection that follows a high-concentration sample injection.[1] For Fluoxetine-d6, which is often used as an internal standard in quantitative bioanalysis, carryover can lead to inaccurate and imprecise results for the analyte of interest (fluoxetine).[2][3][4] The amphiphilic nature of fluoxetine (B1211875) suggests that it and its deuterated analog can adsorb to surfaces, contributing to carryover.[5]

Q2: What are the common sources of autosampler carryover?

A2: Carryover can originate from various components of the autosampler and HPLC/LC-MS system. The most common sources include:

• Injector Needle: Residue on the inner and outer surfaces of the needle.[6][7]

• Injection Valve: Adsorption of the analyte onto the rotor seal or stator.[6][8]

• Sample Loop: Contamination within the sample loop.[1]

• Vials and Caps: Adsorption to the vial material or leaching from the cap septa.[7][9][10]

• Column: Strong retention and subsequent elution of the analyte in later runs.[1][11]

Q3: How can I identify the source of the carryover?

A3: A systematic approach is crucial. You can start by injecting a series of blank samples after a high-concentration standard of Fluoxetine-d6.

• Decreasing peak area in consecutive blanks: This "classic carryover" suggests that the source is in the flow path, such as the needle, loop, or valve, where the residue is gradually washed away.[1]

• Constant peak area in consecutive blanks: This may indicate a constant source of contamination, such as a contaminated solvent or a poorly washed system component.[1]

To further pinpoint the source, you can try bypassing certain components. For example, a manual injection can help determine if the autosampler is the primary source of carryover.[1]

Troubleshooting Guides

Guide 1: Optimizing Autosampler Wash Protocols

A critical step in mitigating carryover is a robust needle and injection system wash protocol.

Experimental Protocol: Autosampler Wash Optimization

• Prepare Wash Solvents:

  • Wash Solvent A (Aqueous): 10 mM Ammonium (B1175870) Formate (B1220265) in Water with 0.1% Formic Acid.

  • Wash Solvent B (Organic): Acetonitrile or Methanol (B129727).

  • Wash Solvent C (Strong Organic): Isopropanol or a mixture of Acetonitrile/Isopropanol (1:1, v/v).

• Configure Wash Program:

  • Implement a multi-step wash sequence. A typical sequence could be:

    • Rinse 1 (Organic): Use Wash Solvent B to remove the bulk of the sample.

    • Rinse 2 (Strong Organic): Use Wash Solvent C to remove more stubborn residues.

    • Rinse 3 (Aqueous): Use Wash Solvent A to prepare the needle for the next aqueous-based sample.

  • Ensure both the inside and outside of the needle are thoroughly washed.[6]

• Evaluate Wash Effectiveness:

  • Inject a high-concentration Fluoxetine-d6 standard.

  • Inject a blank sample using the optimized wash protocol.

  • Analyze the blank for the presence of a Fluoxetine-d6 peak. The carryover should ideally be less than 0.1% of the peak area of the preceding high-concentration sample.[7]

Troubleshooting Flowchart: Wash Protocol Optimization

Caption: Troubleshooting workflow for optimizing the autosampler wash protocol.

Guide 2: Investigating and Addressing Hardware and Consumable Issues

If optimizing the wash protocol is insufficient, the issue may lie with the hardware or consumables.

Key Areas to Investigate:

• Vials and Caps: Fluoxetine's properties may lead to adsorption on certain vial surfaces.

  • Recommendation: Test different vial materials. Polypropylene vials can sometimes exhibit lower binding for certain compounds compared to glass.[9][12] Silanized glass vials can also reduce adsorption of polar compounds.[9]

• Injector Components: The needle, sample loop, and injector valve are common sites for carryover.

  • Recommendation: If carryover persists, consider replacing the needle, needle seal, and sample loop.[1] Scratches or wear on the rotor seal can increase analyte adsorption.[6]

• Injection Mode: The type of injection can influence carryover.

  • Recommendation: Switching from a partial loop injection to a full loop injection can provide a more effective flush of the sample flow path and reduce carryover.[8]

Data Summary: Impact of Vial Material on Analyte Recovery

Vial Material	Potential Interaction with Fluoxetine-d6	Recommendation
Standard Glass	Potential for adsorption due to surface silanol (B1196071) groups.[9]	Consider silanized glass vials to minimize interactions.[9]
Polypropylene	May offer reduced adsorption for some compounds.[12]	Test for suitability; be aware of potential for leaching of plasticizers.[10]
PET	Can be a versatile option with good resistance to a range of solvents.[12]	Evaluate for compatibility with your specific sample matrix and solvents.

Guide 3: Methodological Approaches to Minimize Carryover

In addition to hardware and wash protocols, your analytical method can be adjusted to reduce carryover.

Experimental Protocol: LC-MS/MS Method for Fluoxetine Analysis

This is a general protocol that can be adapted. A study by Al-Shalabi et al. provides a detailed method for the simultaneous quantification of vortioxetine (B1682262) and fluoxetine.[13]

• Sample Preparation: Protein precipitation is a common and effective method for plasma samples.[2][3][4]

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.[2][4]

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 10 mM ammonium formate with formic acid) and an organic solvent (e.g., methanol or acetonitrile) is common.[2][4]

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization (ESI) in positive mode.[14]

  • Transitions: For Fluoxetine-d5 (similar to d6), a transition of m/z 315.1 > 153 has been reported.[2][3] The specific transition for Fluoxetine-d6 should be optimized.

Logical Relationship: Carryover Troubleshooting Strategy

Caption: A systematic approach to troubleshooting Fluoxetine-d6 carryover.

By following these FAQs and troubleshooting guides, researchers can systematically identify the source of Fluoxetine-d6 carryover and implement effective solutions to ensure the accuracy and reliability of their bioanalytical data.

References

• 1. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 2. researchgate.net [researchgate.net]
• 3. Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC–MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies [mdpi.com]
• 4. scilit.com [scilit.com]
• 5. Effect of fluoxetine at different concentrations on the adsorption behavior of Langmuir monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. mastelf.com [mastelf.com]
• 8. Elimination of autosampler carryover in a bioanalytical HPLC-MS/MS method: a case study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Compatibility Issues in Chromatography Vial Materials [hplcvials.com]
• 10. Case Studies On HPLC Vial Issues - Blogs - News [alwsci.com]
• 11. researchgate.net [researchgate.net]
• 12. What is the Impact of HPLC Vial Material on Analyte Recovery?--Aijiren HPLC Vials [vials-filters.com]
• 13. researchgate.net [researchgate.net]
• 14. ijper.org [ijper.org]

Technical Support Center: Impact of Fluoxetine-d6 Purity on Quantification Accuracy

This guide provides researchers, scientists, and drug development professionals with essential information and troubleshooting advice regarding the use of fluoxetine-d6 as an internal standard in quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of impurities found in fluoxetine-d6 and other deuterated internal standards?

Deuterated internal standards like fluoxetine-d6 can contain two main types of impurities:

• Chemical Impurities: These are any chemical species that are not the intended deuterated compound. They can include residual starting materials, byproducts from the synthesis process, or degradation products.

• Isotopic Impurities: These are molecules with the same chemical formula but a different isotopic composition. The most common isotopic impurity is the unlabeled (d0) analogue of the analyte (fluoxetine). There can also be molecules with fewer deuterium (B1214612) atoms than specified (e.g., d5, d4 in a d6 compound).[1]

Q2: How can these impurities in my fluoxetine-d6 internal standard affect my analytical results?

Impurities can significantly compromise the accuracy and reliability of quantitative analysis.[1] Key issues include:

• Cross-Signal Contribution: The presence of the unlabeled analyte (fluoxetine) as an impurity in the fluoxetine-d6 internal standard can contribute to the analyte's signal. This leads to an overestimation of the analyte's concentration, which is particularly problematic at the lower limit of quantification (LLOQ).[1][2][3]

• Non-Linear Calibration Curves: Isotopic interference between the analyte and the internal standard can cause non-linear calibration curves, biasing the quantitative results.[1]

• Inaccurate Quantification: If the internal standard contains significant chemical impurities, its actual concentration will be lower than the nominal concentration. This leads to inaccurate calculations of the analyte's concentration.

• Ion Suppression/Enhancement: While stable isotope-labeled (SIL) internal standards are used to compensate for matrix effects, significant impurities can alter the ionization efficiency, leading to unreliable data.[1]

Q3: What are the recommended purity levels for deuterated internal standards like fluoxetine-d6?

For reliable and reproducible results, high purity is crucial. General recommendations are as follows:

Purity Type	Recommended Level
Chemical Purity	>99%
Isotopic Purity	≥98%

It is essential to obtain a Certificate of Analysis (CoA) from the supplier that specifies both the chemical and isotopic purity.

Troubleshooting Guide

This section addresses common issues encountered during quantification experiments using fluoxetine-d6.

Issue 1: Inaccurate results or high bias, especially at the LLOQ.

This may be caused by the presence of unlabeled fluoxetine (B1211875) in the fluoxetine-d6 internal standard. The rule of thumb is that the unlabeled analyte from the internal standard solution should generate less than 5% of the response of the analyte at the LLOQ.[4]

• Troubleshooting Steps:

  • Verify Purity: Check the Certificate of Analysis for the chemical and isotopic purity of your fluoxetine-d6 lot.

  • Assess Contribution: Analyze a blank matrix sample spiked only with the fluoxetine-d6 internal standard at the working concentration. Monitor the mass transition for the unlabeled fluoxetine. The response should be minimal and not interfere significantly with the LLOQ of your assay.[2]

  • Source a Higher Purity Standard: If significant interference is observed, consider obtaining a new lot of fluoxetine-d6 with higher isotopic purity.

Issue 2: Non-linear calibration curve.

Isotopic interference is a likely cause.

• Troubleshooting Steps:

  • Check for Crosstalk: In your mass spectrometry software, evaluate the signal in the analyte's mass transition (MRM) when only the internal standard is injected, and vice versa.

  • Optimize Chromatography: Ensure that the analyte and internal standard are chromatographically co-eluting. While nearly identical, highly deuterated compounds can sometimes have slight retention time shifts.[3]

  • Evaluate Isotopic Purity: As with Issue 1, assess the isotopic purity of the internal standard.

Below is a logical workflow for troubleshooting quantification accuracy issues.

Troubleshooting workflow for quantification accuracy.

Experimental Protocols

Protocol 1: General LC-MS/MS Analysis of Fluoxetine in Human Plasma

This protocol provides a general framework. Specific parameters should be optimized for your instrumentation.

• Preparation of Solutions:

  • Stock Solutions (1 mg/mL): Accurately weigh and dissolve fluoxetine and fluoxetine-d6 in methanol (B129727) to create stock solutions.[3]

  • Calibration Standards & Quality Controls (QCs): Prepare a series of working standard solutions by serially diluting the fluoxetine stock solution. Spike these into blank human plasma to create calibration standards and QCs at various concentrations (e.g., LLOQ, LQC, MQC, HQC).[5][6]

  • Internal Standard (IS) Spiking Solution: Dilute the fluoxetine-d6 stock solution to a consistent concentration (e.g., 25 ng/mL) for spiking into all samples.[7]

• Sample Preparation (Protein Precipitation): [5][6]

  • To 100 µL of plasma sample (calibrator, QC, or unknown), add a fixed volume (e.g., 10 µL) of the IS spiking solution.

  • Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute, then centrifuge at high speed (e.g., 12,000 rpm) for 10 minutes.[8]

  • Transfer the supernatant to a new vial for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • LC Column: A C18 column is commonly used (e.g., Poroshell 120 EC-C18, 3.0 mm x 50 mm, 2.7 µm).[8]

  • Mobile Phase: A common mobile phase consists of a gradient or isocratic mixture of acetonitrile and an aqueous buffer like ammonium (B1175870) acetate (B1210297) with formic acid.[5][9]

  • Flow Rate: Typically 0.3 - 0.5 mL/min.[3][5]

  • Mass Spectrometry: Use a triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive ion mode.[5]

  • MRM Transitions:

    • Fluoxetine: m/z 310.1 → 44.2[5] or 310 > 148[6]

    • Fluoxetine-d6: m/z 316.2 → 154.1[10] or Fluoxetine-d5: 315.1 > 153[6]

The following diagram illustrates the general workflow for sample analysis.

General workflow for sample analysis using LC-MS/MS.

Protocol 2: Assessment of Fluoxetine-d6 Isotopic Purity using High-Resolution Mass Spectrometry (HR-MS)

This protocol helps verify the isotopic composition of the internal standard.

• Sample Preparation: Prepare a solution of the fluoxetine-d6 internal standard in a suitable solvent (e.g., acetonitrile/water) at a concentration that provides a strong signal (e.g., 1 µg/mL).[1]

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Orbitrap, Q-TOF) capable of resolving the different isotopologues.

• Method: Infuse the sample directly into the mass spectrometer or use a simple LC method.

• Data Acquisition: Acquire full-scan mass spectra over the relevant m/z range for fluoxetine and its deuterated analogues.

• Data Analysis:

  • Extract the ion chromatograms for the unlabeled fluoxetine (d0) and all deuterated forms (d1 through d6).

  • Calculate the peak area for each isotopologue.

  • Determine the isotopic purity by calculating the percentage of the d6 peak area relative to the sum of all isotopologue peak areas.

The following diagram illustrates how impurities can affect the final calculation.

Logical diagram of impurity impact on quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. ijper.org [ijper.org]
• 6. Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC–MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An in-depth analysis of four classes of antidepressants quantification from human serum using LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High-performance liquid chromatography-tandem mass spectrometry was used to measure 20 antidepressants in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Bioanalytical Method Validation of Fluoxetine Using Fluoxetine-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated bioanalytical methods for the quantification of fluoxetine (B1211875) in biological matrices, specifically utilizing fluoxetine-d6 as an internal standard. The methodologies discussed are primarily based on liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique widely recognized for its robustness, precision, and specificity in quantifying drug concentrations in biological samples.[1] This document aims to assist researchers and drug development professionals in selecting and implementing a suitable bioanalytical method for their specific needs.

Introduction to Bioanalytical Method Validation

The validation of bioanalytical methods is a critical process in drug development, ensuring the reliability and accuracy of concentration measurements for pharmacokinetic, toxicokinetic, and bioequivalence studies. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines for the validation of bioanalytical methods.[2] A key aspect of these validations is the use of a stable, isotopically labeled internal standard (IS), such as fluoxetine-d6, to correct for variability during sample preparation and analysis.

Comparison of Sample Preparation Techniques

The choice of sample preparation is crucial for achieving accurate and reproducible results by removing potential interferences from the biological matrix. Several techniques are commonly employed for the extraction of fluoxetine and its internal standard from plasma samples.

Sample Preparation Technique	Principle	Advantages	Disadvantages	Typical Recovery	Reference
Protein Precipitation (PPT)	A simple and rapid method where a solvent like methanol (B129727) or acetonitrile (B52724) is added to the plasma sample to precipitate proteins.	Fast, simple, and cost-effective.	May result in less clean extracts, leading to potential matrix effects.	73.8% - 89.4% for fluoxetine	[3]
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte and internal standard between the aqueous plasma sample and an immiscible organic solvent (e.g., ethyl acetate).	Provides cleaner extracts than PPT, reducing matrix effects.	More time-consuming and requires larger volumes of organic solvents.	Not explicitly stated in the provided results.	[1]
Solid-Phase Extraction (SPE)	The analyte and internal standard are retained on a solid sorbent and then eluted with a suitable solvent.	Yields the cleanest extracts, minimizing matrix effects and improving sensitivity.	The most time-consuming and expensive method.	79.6% for fluoxetine and 71% for fluoxetine-d5	[3]

Chromatographic and Mass Spectrometric Conditions

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of fluoxetine in biological samples.[1] The following table summarizes typical parameters used in validated methods.

Parameter	Method 1	Method 2
LC Column	Kinetex™ 2.6 µm Biphenyl (100 x 2.1 mm)	Reverse phase column
Mobile Phase	A: 5 mM Ammonium (B1175870) Formate (B1220265) + 0.1 % Formic Acid in WaterB: 5 mM Ammonium Formate + 0.1 % Formic Acid in Methanol / Acetonitrile (50:50, v/v)	Methanol and 10 mM ammonium formate with formic acid (80:20, v/v)
Flow Rate	0.4 mL/min	0.2 mL/min
Injection Volume	2 µL	Not Specified
Run Time	9.5 min	4 min
Ionization Mode	Electrospray Ionization (ESI), Positive	Electrospray Ionization (ESI), Positive
Monitored Transitions (m/z)	Fluoxetine: 310.1 > 44.0, 310.1 > 148.0Fluoxetine-d6: 316.2 > 154.1	Fluoxetine: 310 > 148Fluoxetine-d5: 315.1 > 153
Reference	[4]	[1][5][6][7]

Performance Characteristics of Validated Methods

The following table presents a comparison of the performance characteristics of different validated bioanalytical methods for fluoxetine using a deuterated internal standard.

Validation Parameter	Method A	Method B	Method C	Regulatory Acceptance Criteria (FDA/EMA)
Internal Standard	Fluoxetine-d5	Fluoxetine-d5	Fluoxetine-d6	Stable isotopically labeled analog of the analyte
Linearity Range (ng/mL)	0.25 - 50	2 - 30	2.5 - 900	Correlation coefficient (r²) ≥ 0.99
Lower Limit of Quantification (LLOQ) (ng/mL)	0.25	2	2.5	Signal-to-noise ratio ≥ 5-10; Precision ≤ 20%, Accuracy ± 20%
Intra-day Precision (% CV)	< 15%	2.5%	Generally within 15%	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (% CV)	< 15%	2.7%	Generally within 15%	≤ 15% (≤ 20% at LLOQ)
Intra-day Accuracy (% Bias)	< 15%	100.7% - 101%	Generally within 20%	± 15% (± 20% at LLOQ)
Inter-day Accuracy (% Bias)	< 15%	Not Specified	Generally within 20%	± 15% (± 20% at LLOQ)
Matrix Effect	Acceptable (CV% < 15, Accuracy% < 15)	Minimized by SPE	Not explicitly stated	IS-normalized matrix factor should be consistent
Stability	Stable for 48h at RT, 12 months at -25°C, 48h in autosampler, 3 freeze/thaw cycles	Stable through freeze-thaw, bench-top, short-term, and long-term cycles	Not explicitly stated	Within ± 15% of nominal concentrations
Reference	[1][5][6][7]	[3][8]	[9]	[2]

Experimental Protocols

A detailed experimental protocol for a typical bioanalytical method validation for fluoxetine using LC-MS/MS is outlined below.

Stock and Working Solutions Preparation

• Stock Solutions: Prepare individual stock solutions of fluoxetine and fluoxetine-d6 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.[3]

• Working Solutions: Prepare serial dilutions of the fluoxetine stock solution to create calibration standards and quality control (QC) samples at various concentration levels.[3] Prepare a working solution of fluoxetine-d6 at a fixed concentration to be used as the internal standard.[9]

Sample Preparation (Protein Precipitation Example)

• To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 200 µL of the internal standard working solution in methanol.

• Vortex the mixture for 30 seconds to precipitate the proteins.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

Visualizing the Bioanalytical Workflow

The following diagrams illustrate the key stages of a bioanalytical method validation for fluoxetine.

Caption: Experimental workflow for fluoxetine bioanalysis.

Caption: Core parameters of bioanalytical method validation.

References

• 1. mdpi.com [mdpi.com]
• 2. elearning.unite.it [elearning.unite.it]
• 3. QbD-Driven Development and Validation of a Bioanalytical LC–MS Method for Quantification of Fluoxetine in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. phenomenex.com [phenomenex.com]
• 5. researchgate.net [researchgate.net]
• 6. Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC-MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scilit.com [scilit.com]
• 8. academic.oup.com [academic.oup.com]
• 9. academicworks.cuny.edu [academicworks.cuny.edu]

The Gold Standard: Evaluating Linearity, Precision, and Accuracy in Fluoxetine Assays with Fluoxetine-d6

For researchers, scientists, and drug development professionals, the rigorous and accurate quantification of fluoxetine (B1211875) is paramount for therapeutic drug monitoring, pharmacokinetic studies, and bioequivalence testing. The choice of an appropriate internal standard is critical to the success of bioanalytical methods, ensuring reliability and robustness. This guide provides an objective comparison of fluoxetine assays utilizing the deuterated internal standard, Fluoxetine-d6, against other analytical alternatives, supported by experimental data.

Performance Benchmark: Fluoxetine-d6 in LC-MS/MS Assays

The use of a stable isotope-labeled internal standard, such as Fluoxetine-d6, is widely considered the gold standard in quantitative mass spectrometry. Its chemical and physical properties are nearly identical to the analyte, fluoxetine, ensuring it behaves similarly during sample preparation, chromatography, and ionization, thus effectively compensating for matrix effects and variations in instrument response.

Linearity

Linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte. Assays employing Fluoxetine-d6 consistently demonstrate excellent linearity over a wide range of concentrations.

Method	Internal Standard	Matrix	Linearity Range (ng/mL)	Correlation Coefficient (r²)
LC-MS/MS	Fluoxetine-d6	Dried Blood Spots	10 - 750	Not Reported [1]
LC-MS/MS	Fluoxetine-d6	Whole Blood	2.5 - 900	Not Reported [2]
UPLC-MS/MS	Fluoxetine-d6	Human Serum	Not Specified	> 0.990 [3]
LC-MS/MS	Fluoxetine-d5	Human Plasma	0.25 - 50	0.999 [4][5]
LC-MS/MS	Fluoxetine-D5	Human Plasma	2 - 30	Not Reported [6]
GC-MS	Fluoxetine-d5	Not Specified	50 - 1000	0.999 [7]
HPLC-UV	Protriptyline	Serum	20 - 1000	Not Reported [8]
HPLC-UV/Fluorescence	None	Pharmaceutical Capsules	5 - 30 µg/mL	Not Reported [9]
UV Spectrophotometry	None	Pharmaceutical Dosage Forms	5 - 30 µg/mL	0.999 [10]

Precision

Precision is the measure of the agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample. It is typically expressed as the relative standard deviation (%RSD) or coefficient of variation (CV%). The use of Fluoxetine-d6 leads to high precision in fluoxetine quantification.

Method	Internal Standard	Matrix	Intra-day Precision (%CV)	Inter-day Precision (%CV)
LC-MS/MS	Fluoxetine-d6	Dried Blood Spots	3.13 - 9.61	Not Reported [1]
UPLC-MS/MS	Fluoxetine-d6	Human Serum	< 15	< 15 [3]
LC-MS/MS	Fluoxetine-d5	Human Plasma	< 15	< 15 [5]
LC-MS/MS	Fluoxetine-D5	Human Plasma	Not Reported	Not Reported [6]
GC-MS	Fluoxetine-d5	Not Specified	Not Reported	Not Reported [7]
HPLC-UV	Protriptyline	Serum	2 - 7	2 - 7 [8]
UV Spectrophotometry	None	Pharmaceutical Dosage Forms	< 2	Not Reported [10]

Accuracy

Accuracy refers to the closeness of the mean of a set of results to the true value. It is often expressed as percent recovery or percent bias. Assays utilizing Fluoxetine-d6 demonstrate high accuracy, indicating minimal systematic error.

Method	Internal Standard	Matrix	Accuracy (%)
LC-MS/MS	Fluoxetine-d6	Dried Blood Spots	97.98 - 110.44 [1]
UPLC-MS/MS	Fluoxetine-d6	Human Serum	90 - 110 [3]
LC-MS/MS	Fluoxetine-d5	Human Plasma	< 15% Bias [4][5]
LC-MS/MS	Fluoxetine-D5	Human Plasma	101% at LLOQ [6]
GC-MS	Fluoxetine-d5	Not Specified	Mean Relative Recovery: 85% [7]
HPLC-UV	Protriptyline	Serum	Mean Recovery: 62% [8]
UV Spectrophotometry	None	Pharmaceutical Dosage Forms	98 - 102 [10]

Comparison with Alternative Methods

While LC-MS/MS with a deuterated internal standard is the preferred method for bioanalytical studies due to its high sensitivity and specificity, other methods have been employed for the quantification of fluoxetine.

• High-Performance Liquid Chromatography (HPLC) with UV or Fluorescence Detection: These methods are widely accessible but may lack the sensitivity and specificity of mass spectrometry, making them more susceptible to interference from matrix components. The use of a non-isotopic internal standard, such as protriptyline, can compensate for some variability, but it may not perfectly mimic the behavior of fluoxetine.[8]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique offers high specificity but often requires derivatization of the analyte to improve its volatility and thermal stability, adding complexity to the sample preparation process.[7]

• UV Spectrophotometry: This is a simple and cost-effective method but is generally only suitable for the analysis of pharmaceutical formulations where the concentration of fluoxetine is high and the matrix is simple. It lacks the specificity for complex biological matrices.[10]

Experimental Protocols

A detailed experimental protocol for a typical LC-MS/MS assay for fluoxetine using Fluoxetine-d6 as an internal standard is provided below.

Sample Preparation (Protein Precipitation)

• To a 100 µL aliquot of plasma, add 20 µL of Fluoxetine-d6 internal standard working solution.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Liquid Chromatography

• Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

Mass Spectrometry

• Ionization: Electrospray ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM).

• Transitions:

  • Fluoxetine: e.g., m/z 310.1 → 148.1

  • Fluoxetine-d6: e.g., m/z 316.2 → 154.1[3]

Visualizing the Workflow

The following diagram illustrates the typical workflow for a fluoxetine assay using LC-MS/MS with Fluoxetine-d6.

Experimental workflow for fluoxetine assay.

References

• 1. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academicworks.cuny.edu [academicworks.cuny.edu]
• 3. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scilit.com [scilit.com]
• 5. Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC–MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies [mdpi.com]
• 6. QbD-Driven Development and Validation of a Bioanalytical LC–MS Method for Quantification of Fluoxetine in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Automated HPLC assay of fluoxetine and norfluoxetine in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analytical methods for the quality control of Prozac capsules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Internal Standards for Fluoxetine Analysis: Fluoxetine-d6 Versus Alternatives

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of fluoxetine (B1211875), the choice of an appropriate internal standard (IS) is paramount for achieving accurate and reliable results. This guide provides an objective comparison of the widely used deuterated internal standard, Fluoxetine-d6, with other common non-deuterated alternatives, supported by experimental data from various studies.

The ideal internal standard should mimic the analyte's chemical and physical properties as closely as possible to compensate for variations during sample preparation, chromatography, and ionization in mass spectrometry. Stable isotope-labeled (SIL) internal standards, such as Fluoxetine-d6, are generally considered the gold standard in bioanalysis due to their high degree of similarity to the analyte. However, in certain situations, non-deuterated structural analogs may be employed. This guide explores the performance of Fluoxetine-d6 in comparison to alternatives like Paroxetine and Amitriptyline.

Performance Comparison of Internal Standards

The selection of an internal standard significantly impacts the robustness and accuracy of a bioanalytical method. Deuterated standards like Fluoxetine-d6 are favored because they co-elute closely with the analyte and exhibit similar ionization and fragmentation patterns, providing superior correction for matrix effects and extraction variability. Non-deuterated internal standards, while cost-effective, may have different chromatographic retention times and be affected differently by the sample matrix, potentially compromising data accuracy.

The following table summarizes key performance data for Fluoxetine-d6 and two common non-deuterated internal standards, compiled from various LC-MS/MS-based bioanalytical methods.

Parameter	Fluoxetine-d6	Paroxetine	Amitriptyline
Linearity Range (ng/mL)	0.27 - 22[1]	0.2 - 50 (for Paroxetine analysis)	0.25 - 40[2]
Intra-day Precision (%CV)	< 3.87[2]	1.52 - 6.28 (for Paroxetine analysis)	< 3.87[2]
Inter-day Precision (%CV)	< 3.87[2]	1.86 - 9.99 (for Paroxetine analysis)	< 3.87[2]
Accuracy (%)	96.80 - 101.92[2]	102.07 - 109.57 (for Paroxetine analysis)	96.80 - 101.92[2]
Recovery (%)	~71[3]	84.1 (for Paroxetine analysis)	89.26[2]
Matrix Effect	Generally low and compensated for	Can be significant and differ from analyte	Can be significant and differ from analyte

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical performance. Below are representative experimental protocols for fluoxetine analysis using different internal standards.

Method 1: Fluoxetine Analysis using Fluoxetine-d6 Internal Standard

This method describes a typical LC-MS/MS procedure for the quantification of fluoxetine in human plasma.

• Sample Preparation: A protein precipitation method is commonly used. To 250 µL of human plasma, the internal standard (Fluoxetine-d6) is added, followed by a precipitating agent such as acetonitrile (B52724). The sample is vortexed and centrifuged to pellet the precipitated proteins. The supernatant is then collected for analysis.[2]

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column (e.g., BDS Hypersil C18, 50 x 4.6 mm, 5 µm) is typically used.[2]

  • Mobile Phase: An isocratic mobile phase consisting of a mixture of acetonitrile and an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) with formic acid) is often employed. A common ratio is 55:45 (v/v).[2]

  • Flow Rate: A flow rate of 0.5 mL/min is maintained.[2]

  • Column Temperature: The column is typically maintained at a constant temperature, for instance, 45°C.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in the positive ion mode is used.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity.

  • MRM Transitions:

    • Fluoxetine: m/z 310.1 → 44.2[2]

    • Fluoxetine-d6: m/z 315.0 → 44.0

Method 2: Fluoxetine Analysis using Amitriptyline Internal Standard

This method outlines the use of a non-deuterated internal standard, amitriptyline, for fluoxetine quantification.

• Sample Preparation: Similar to the method with the deuterated standard, protein precipitation is a common extraction technique. Amitriptyline is added to the plasma sample before the addition of the precipitating solvent.[2]

• Chromatographic Conditions:

  • Column: A C18 column is suitable for separation.[2]

  • Mobile Phase: A mixture of acetonitrile and ammonium acetate buffer with formic acid (e.g., 55:45 v/v) can be used under isocratic conditions.[2]

  • Flow Rate: A typical flow rate is 0.5 mL/min.[2]

• Mass Spectrometric Detection:

  • Ionization: ESI in positive mode.

  • Detection Mode: MRM.

  • MRM Transitions:

    • Fluoxetine: m/z 310.1 → 44.2[2]

    • Amitriptyline: m/z 278.1 → 233.1[2]

Visualizing the Workflow

To better understand the experimental process and the logical flow of analysis, the following diagrams are provided.

Caption: Experimental workflow for bioanalysis using an internal standard.

Caption: Logical relationships in internal standard selection.

References

• 1. Liquid chromatography/tandem mass spectrometry for the determination of fluoxetine and its main active metabolite norfluoxetine in human plasma with deuterated fluoxetine as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijper.org [ijper.org]
• 3. QbD-Driven Development and Validation of a Bioanalytical LC–MS Method for Quantification of Fluoxetine in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for Fluoxetine Utilizing Fluoxetine-d6: A Comparative Guide

For researchers, scientists, and drug development professionals, the robust and reliable quantification of fluoxetine (B1211875) in biological matrices is paramount for pharmacokinetic, bioequivalence, and toxicokinetic studies. The use of a stable isotope-labeled internal standard, such as Fluoxetine-d6, is a cornerstone of modern bioanalytical techniques, particularly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), ensuring high precision and accuracy. This guide provides a comparative overview of different analytical methods for fluoxetine, with a focus on the principles of cross-validation when transferring methods or comparing results between different laboratories or techniques.

Cross-validation is a critical regulatory requirement, as outlined in the FDA's M10 Bioanalytical Method Validation guidance, to ensure the consistency and reliability of data when more than one bioanalytical method is used within a study or across different studies.[1][2][3] This process involves analyzing the same set of quality control (QC) samples with two different validated methods to demonstrate that the results are comparable.

This guide will compare two prevalent sample preparation techniques for fluoxetine analysis in human plasma: Protein Precipitation (PPT) and Solid-Phase Extraction (SPE), both employing Fluoxetine-d6 as an internal standard.

Experimental Protocols

Method 1: Protein Precipitation (PPT)

This method offers a rapid and straightforward approach for sample cleanup.[4][5]

• Sample Preparation: To a 100 µL aliquot of human plasma, add 200 µL of methanol (B129727) containing Fluoxetine-d6 (internal standard).

• Precipitation: Vortex the mixture for 1 minute to precipitate plasma proteins.

• Centrifugation: Centrifuge the samples at 10,000 rpm for 10 minutes.

• Extraction: Transfer the supernatant to a clean tube and inject a portion into the LC-MS/MS system.

Method 2: Automated Solid-Phase Extraction (SPE)

SPE provides a more rigorous cleanup, potentially reducing matrix effects and improving sensitivity.[6]

• Cartridge Conditioning: Condition an Oasis MCX SPE cartridge with methanol followed by water.

• Sample Loading: Load 100 µL of human plasma (pre-treated with the internal standard, Fluoxetine-d6) onto the conditioned cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove interferences.

• Elution: Elute the analyte and internal standard with an appropriate elution solvent (e.g., methanol with a small percentage of ammonium (B1175870) hydroxide).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase before injection into the LC-MS/MS system.

Data Presentation: Comparison of Validation Parameters

The following table summarizes typical validation parameters for the two methods, compiled from various studies.[4][5][6][7]

Validation Parameter	Method 1: Protein Precipitation (PPT)	Method 2: Solid-Phase Extraction (SPE)
Linearity Range	0.25 - 50 ng/mL	0.20 - 30 ng/mL
Lower Limit of Quantification (LLOQ)	0.25 ng/mL	0.20 ng/mL
Intra-day Precision (%CV)	< 15%	< 10%
Inter-day Precision (%CV)	< 15%	< 10%
Accuracy (% Bias)	Within ±15%	Within ±15%
Mean Recovery	~85-95%	~60-80%
Matrix Effect	Generally acceptable, but may be more pronounced	Minimal due to cleaner extracts
Stability (Freeze-thaw, Bench-top, Long-term)	Stable	Stable

Mandatory Visualizations

Figure 1: Comparative workflow of Protein Precipitation and Solid-Phase Extraction methods.

Figure 2: Logical flow of a cross-validation study between two analytical methods.

References

• 1. fda.gov [fda.gov]
• 2. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 3. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 4. Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC–MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies | Scilit [scilit.com]
• 5. Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC–MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies [mdpi.com]
• 6. Development and validation of an automated solid-phase extraction-LC-MS/MS method for the bioanalysis of fluoxetine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. QbD-Driven Development and Validation of a Bioanalytical LC–MS Method for Quantification of Fluoxetine in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Navigating FDA Guidelines for Internal Standard Use in Bioanalytical Methods: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The U.S. Food and Drug Administration (FDA) mandates rigorous standards for bioanalytical method validation to ensure the reliability and reproducibility of data submitted for regulatory review. A critical component of this validation is the appropriate use of an internal standard (IS). An IS is a compound of known concentration added to all samples, including calibration standards and quality controls, to correct for variability during sample processing and analysis.[1][2] The selection and proper implementation of an IS are paramount for the accuracy and precision of the analytical data.[1]

This guide provides a comprehensive comparison of different internal standard strategies, supported by experimental data and detailed protocols, to assist researchers in aligning with FDA guidelines.

Comparison of Internal Standard Strategies

The choice of an internal standard significantly impacts assay performance. The FDA has a clear preference for stable isotope-labeled internal standards.[1][3]

Internal Standard Type	Description	Advantages	Disadvantages	FDA Perspective
Stable Isotope-Labeled (SIL) IS	An analog of the analyte where one or more atoms are replaced with their heavy stable isotopes (e.g., ²H, ¹³C, ¹⁵N).[1]	- Co-elutes with the analyte, providing the best compensation for matrix effects and variability in extraction and ionization. - Considered the "gold standard" by the FDA and the scientific community.[1]	- Can be expensive and time-consuming to synthesize. - Potential for isotopic interference if not adequately characterized.	Highly Recommended/Preferred. The FDA considers SIL-IS the most appropriate choice for quantitative bioanalysis, particularly for LC-MS methods.[1][3]
Analog IS	A molecule with physicochemical properties similar to the analyte but structurally different enough to be chromatographically separated and distinguished by the detector.[4]	- More readily available and less expensive than SIL-IS. - Can provide adequate compensation for variability if carefully selected and validated.	- May not perfectly mimic the analyte's behavior during sample preparation and analysis, leading to potential inaccuracies. - Differences in ionization efficiency compared to the analyte can be a source of error.	Acceptable with Justification. While not the preferred choice, analog IS can be used if a SIL-IS is not available. The sponsor must provide a thorough justification and demonstrate its suitability for the method.
No Internal Standard	The method relies solely on external calibration for quantification.	- Simplifies the analytical procedure.	- Highly susceptible to variability in sample preparation, injection volume, and instrument response, leading to poor accuracy and precision.	Generally Unacceptable. The absence of an internal standard must be robustly justified and is rarely accepted for pivotal studies submitted to the FDA.[3]

Experimental Protocols for Internal Standard Evaluation

Thorough validation of the internal standard's performance is a key aspect of bioanalytical method validation.[5] The following are detailed methodologies for crucial experiments.

Internal Standard Response Variability Assessment

Objective: To ensure the consistency of the IS response across all samples in an analytical run.

Methodology:

• Add a constant concentration of the internal standard to all calibration standards, quality control (QC) samples, and study samples.[2][4]

• Process and analyze the samples as per the bioanalytical method.

• Monitor the IS response (e.g., peak area) for each sample.

• The variability of the IS response in the study samples should be comparable to that observed in the calibration standards and QCs.

• Investigate any significant or systematic variations in the IS response, as this may indicate issues with sample processing, matrix effects, or instrument performance.[4][6] The FDA provides specific guidance on evaluating and addressing IS response variability.[4][6]

Matrix Effect Evaluation

Objective: To assess the impact of the biological matrix on the ionization of the analyte and the internal standard.[3]

Methodology:

• Prepare three sets of samples:

  • Set A: Analyte and IS spiked into the mobile phase or a neat solution.

  • Set B: Blank matrix extract spiked with the analyte and IS at the same concentrations as Set A.

  • Set C: Matrix from at least six different sources, processed, and then spiked with the analyte and IS.

• Calculate the matrix factor (MF) for both the analyte and the IS:

  • MF = (Peak Response in Presence of Matrix) / (Peak Response in Absence of Matrix)

• Calculate the IS-normalized MF. The coefficient of variation (%CV) of the IS-normalized MF across the different matrix sources should be within an acceptable range (typically ≤15%).

Recovery Assessment

Objective: To determine the extraction efficiency of the analyte and the internal standard from the biological matrix.

Methodology:

• Prepare two sets of samples at three QC levels (low, medium, and high):

  • Set 1: Analyte and IS spiked into the biological matrix and subjected to the entire extraction procedure.

  • Set 2: Blank matrix extract spiked with the analyte and IS post-extraction, representing 100% recovery.[7]

• Analyze both sets of samples.

• Calculate the percent recovery for both the analyte and the IS at each concentration level:

  • % Recovery = (Mean Peak Area of Set 1 / Mean Peak Area of Set 2) * 100

• While 100% recovery is not mandatory, it should be consistent and reproducible across the concentration range.[7]

Visualizing Key Processes

To further clarify the FDA's expectations, the following diagrams illustrate critical workflows and concepts in the use of internal standards.

Caption: Workflow for Internal Standard Selection.

Caption: Evaluation of Internal Standard Response Variability.

References

• 1. benchchem.com [benchchem.com]
• 2. FDA publishes Q&A on Internal Standard Responses in Chromatography Bioanalysis - ECA Academy [gmp-compliance.org]
• 3. benchchem.com [benchchem.com]
• 4. fda.gov [fda.gov]
• 5. fda.gov [fda.gov]
• 6. Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers | FDA [fda.gov]
• 7. fda.gov [fda.gov]

Navigating the Gold Standard: A Comparative Guide to Deuterated Internal Standards in Bioanalysis Under EMA Guidelines

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The European Medicines Agency (EMA), through its adoption of the ICH M10 guideline, sets a high bar for method validation.[1][2] This guide provides an objective comparison of deuterated internal standards with other alternatives, supported by experimental data, to ensure your bioanalytical methods are robust, reliable, and compliant.

Stable isotope-labeled internal standards (SIL-ISs) are the cornerstone of quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS) assays.[3][4] Their ability to mimic the analyte of interest during sample preparation, chromatography, and ionization allows for effective compensation for variability, leading to enhanced accuracy and precision.[4][5] Among SIL-ISs, deuterated standards are widely used due to their cost-effectiveness and broad availability.[6] However, understanding their performance characteristics in comparison to other standards, such as ¹³C-labeled standards, is crucial for optimal assay development.

Performance Comparison: Deuterated vs. Alternative Internal Standards

The choice of internal standard can significantly impact assay performance. While deuterated standards offer substantial improvements over structural analogs, they are not without potential drawbacks. The ideal internal standard co-elutes perfectly with the analyte, ensuring that both are subjected to the same matrix effects.[6][7]

Internal Standard Type	Key Advantages	Key Disadvantages	Typical Accuracy (% Bias)	Typical Precision (%CV)
Deuterated (²H) IS	- Cost-effective- Widely available	- Potential for chromatographic shift (isotope effect)[7][8]- Risk of back-exchange of deuterium (B1214612) atoms[9]	± 5%	< 5%
¹³C-Labeled IS	- Co-elutes perfectly with the analyte[3][10]- Chemically more stable, no isotope exchange[3]	- Higher cost- Less commercially available	± 2%	< 3%
Structural Analog IS	- Readily available- Low cost	- Does not perfectly mimic analyte behavior- May not adequately compensate for matrix effects[11]	± 15%	< 15%

Note: The performance data above is a summary from multiple sources and can vary depending on the specific analyte, matrix, and analytical method.[12]

Experimental Protocols for Critical Validation Parameters

Rigorous validation is essential to ensure the reliability of a bioanalytical method using a deuterated internal standard. The following are detailed protocols for key validation experiments as outlined in the ICH M10 guideline.[2]

Matrix Effect Evaluation

Objective: To assess the impact of the biological matrix on the ionization of the analyte and the deuterated internal standard.

Protocol:

• Obtain at least six different sources of the biological matrix.

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and deuterated internal standard spiked into the mobile phase or an appropriate solvent.

  • Set B (Post-extraction Spike): Blank matrix extract spiked with the analyte and deuterated internal standard at the same concentrations as Set A.

  • Set C (Pre-extraction Spike): Blank matrix is spiked with the analyte and deuterated internal standard and then subjected to the full extraction procedure.

• Calculate the matrix factor (MF) for each lot of matrix by dividing the peak area of the analyte in the presence of the matrix (Set B) by the peak area of the analyte in the neat solution (Set A).

• The IS-normalized MF is then calculated by dividing the MF of the analyte by the MF of the deuterated internal standard.

• Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized matrix factor should be ≤ 15%.[2]

Selectivity Assessment

Objective: To ensure that the method can differentiate and quantify the analyte in the presence of other components in the sample.

Protocol:

• Analyze blank samples from at least six individual sources of the matrix.

• Analyze a blank sample spiked with the deuterated internal standard.

• Analyze a blank sample spiked with the analyte at the Lower Limit of Quantification (LLOQ) and the deuterated internal standard.

• Acceptance Criteria:

  • In blank samples, the response at the retention time of the analyte should be ≤ 20% of the LLOQ response.

  • The response at the retention time of the deuterated internal standard should be ≤ 5% of its response in a sample spiked with only the internal standard.[4]

Stability of Deuterated Internal Standard

Objective: To evaluate the stability of the deuterated internal standard in stock solutions and in the biological matrix under various storage conditions.

Protocol:

• Stock Solution Stability: Prepare a stock solution of the deuterated internal standard. Analyze it immediately and after storage at room temperature and refrigerated conditions for specified durations.

• Bench-Top Stability: Spike a blank matrix with the deuterated internal standard. Keep the samples at room temperature for a specified period and analyze them.

• Freeze-Thaw Stability: Subject spiked matrix samples to multiple freeze-thaw cycles before analysis.

• Long-Term Stability: Store spiked matrix samples at the intended storage temperature for an extended period.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.[2][4]

Visualizing Key Bioanalytical Concepts

To further clarify the relationships and workflows in bioanalysis, the following diagrams are provided.

Bioanalytical method workflow using a deuterated internal standard.

Impact of chromatographic co-elution on matrix effect compensation.

Conclusion: Making the Right Choice for Your Bioanalysis

The use of a stable isotope-labeled internal standard is strongly recommended by the EMA and other regulatory bodies.[13][14] While deuterated internal standards are a widely accepted and often used "gold standard," it is crucial to be aware of their potential limitations, such as chromatographic shifts due to the isotope effect.[7][15] For many applications, a well-validated method using a deuterated standard will provide reliable and accurate data. However, for assays where the highest level of precision and accuracy is required, or where significant matrix effects are observed, the use of a ¹³C-labeled internal standard is the superior choice.[3][10] Ultimately, the decision should be based on a thorough method development and validation process that demonstrates the chosen internal standard is "fit-for-purpose" and ensures the integrity of the bioanalytical data.

References

• 1. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. myadlm.org [myadlm.org]

A Comparative Guide to Determining the Limit of Detection and Quantification for Fluoxetine Using Fluoxetine-d6

For researchers, scientists, and professionals in drug development, the accurate and sensitive quantification of fluoxetine (B1211875) is paramount. This guide provides a comprehensive comparison of methodologies for determining the limit of detection (LOD) and limit of quantification (LOQ) of fluoxetine, with a specific focus on the use of its deuterated internal standard, Fluoxetine-d6. The data presented is based on established liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

Understanding Limit of Detection (LOD) and Limit of Quantification (LOQ)

The Limit of Detection (LOD) is the lowest concentration of an analyte in a sample that can be reliably distinguished from background noise, though not necessarily quantified with acceptable precision and accuracy.[1] The Limit of Quantification (LOQ) , also referred to as the Lower Limit of Quantification (LLOQ), represents the lowest concentration of an analyte that can be quantitatively determined with a predefined level of precision and accuracy.[1][2] These parameters are critical in bioanalytical method validation to ensure the reliability of results, particularly at low concentrations.[3][4]

Comparative Performance Data

The use of a deuterated internal standard like Fluoxetine-d6 is a common practice in LC-MS/MS analysis to improve the accuracy and precision of quantification by correcting for matrix effects and variability in sample processing.[5] The following table summarizes the LOD and LOQ values for fluoxetine from various studies, highlighting the performance of methods utilizing a deuterated internal standard.

Analytical Method	Internal Standard	Matrix	LOD (ng/mL)	LOQ/LLOQ (ng/mL)	Linear Range (ng/mL)	Citation(s)
LC-MS/MS	Fluoxetine-d6	Human Plasma	0.1	0.27	0.27 - 22	[5]
LC-MS/MS	Fluoxetine-d5	Human Plasma	Not Reported	0.25	0.25 - 50	[6][7][8]
LC-MS/MS	Fluoxetine-d5	Human Plasma	Not Reported	0.20	0.20 - 30	[9]
LC-MS/MS	Fluoxetine-d5	Human Plasma	Not Reported	2	2 - 30	[10]
UPLC-MS/MS	Fluoxetine-d6	Human Serum	Not Reported	Not Reported	Not explicitly stated for fluoxetine alone	[11]
LC-MS/MS	Amitriptyline	Human Plasma	Not Reported	0.27	0.25 - 40	[12]
LC-MS/MS	Not specified	Simulated Gastric Fluid	9.42 - 10.40	28.15 - 31.23	5 - 200	[13]
HPLC	Not specified	Oral Solution	6.76 µg/mL	20.48 µg/mL	Not specified

Note: Some studies use Fluoxetine-d5 as the internal standard, which is expected to have comparable performance to Fluoxetine-d6 due to their similar chemical and physical properties.

Experimental Protocols

The determination of LOD and LOQ is an integral part of the bioanalytical method validation process, which is guided by regulatory bodies like the FDA and the International Council for Harmonisation (ICH).[2][3][14] A typical experimental workflow involves several key stages:

1. Stock Solution and Standard Preparation:

• Prepare a primary stock solution of fluoxetine and Fluoxetine-d6 in a suitable organic solvent like methanol (B129727).[10][12]

• Perform serial dilutions to create working standard solutions of fluoxetine and a working solution of Fluoxetine-d6.[12]

• Spike blank biological matrix (e.g., human plasma) with the working standards to prepare calibration standards and quality control (QC) samples at various concentrations, including the expected LLOQ.[12]

2. Sample Preparation: The goal of sample preparation is to extract fluoxetine and Fluoxetine-d6 from the biological matrix and remove potential interferences. Common techniques include:

• Protein Precipitation (PPT): This is a simple and rapid method where a precipitating agent (e.g., methanol or acetonitrile) is added to the plasma sample to denature and precipitate proteins.[6][7][8][15]

• Liquid-Liquid Extraction (LLE): This technique separates the analytes from the matrix based on their differential solubility in two immiscible liquid phases.[5]

• Solid-Phase Extraction (SPE): This is a more selective method that uses a solid sorbent to retain the analytes of interest while interferences are washed away.[9][10]

3. LC-MS/MS Analysis:

• Chromatographic Separation: The extracted sample is injected into a liquid chromatography system. A C18 column is commonly used to separate fluoxetine and Fluoxetine-d6 from other components in the sample.[9][16] The mobile phase typically consists of a mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and an aqueous buffer (e.g., ammonium (B1175870) formate (B1220265) or formic acid).[5][9][16]

• Mass Spectrometric Detection: The separated compounds are then introduced into a tandem mass spectrometer. Electrospray ionization (ESI) in the positive ion mode is typically used to ionize fluoxetine and Fluoxetine-d6.[9][12] The instrument is operated in Multiple Reaction Monitoring (MRM) mode to selectively detect the precursor-to-product ion transitions for both fluoxetine and Fluoxetine-d6, ensuring high selectivity and sensitivity.[5][9][12]

4. Data Analysis and Determination of LOD and LOQ:

• Calibration Curve: A calibration curve is constructed by plotting the peak area ratio of fluoxetine to Fluoxetine-d6 against the nominal concentration of the calibration standards. A linear regression model is typically applied.

• LOD Determination: The LOD can be determined based on the signal-to-noise ratio (S/N), typically at a ratio of 3:1.

• LOQ/LLOQ Determination: The LLOQ is established as the lowest concentration on the calibration curve that can be measured with acceptable precision (typically a coefficient of variation [CV] ≤ 20%) and accuracy (typically within ±20% of the nominal value).[17]

Methodological Workflow

The following diagram illustrates the general workflow for determining the LOD and LOQ of fluoxetine using Fluoxetine-d6.

Caption: Experimental workflow for LOD/LOQ determination of fluoxetine.

References

• 1. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 2. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 3. fda.gov [fda.gov]
• 4. hhs.gov [hhs.gov]
• 5. Liquid chromatography/tandem mass spectrometry for the determination of fluoxetine and its main active metabolite norfluoxetine in human plasma with deuterated fluoxetine as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. scilit.com [scilit.com]
• 8. Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC–MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development and validation of an automated solid-phase extraction-LC-MS/MS method for the bioanalysis of fluoxetine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. QbD-Driven Development and Validation of a Bioanalytical LC–MS Method for Quantification of Fluoxetine in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijper.org [ijper.org]
• 13. Optimized QuEChERS Methodology for Reliable LC-MS/MS Quantification of Sertraline and Fluoxetine Hydrochloride in Biological Samples [nrfhh.com]
• 14. Characterization and Analytical Method Validation for Potential Impurities of a Merchantability Drug Substance Fluoxetine HCl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. High-performance liquid chromatography-tandem mass spectrometry was used to measure 20 antidepressants in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

A Comparative Guide to Inter-laboratory Quantification of Fluoxetine Using Fluoxetine-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methods for the quantification of fluoxetine (B1211875) in biological matrices, with a specific focus on methods utilizing Fluoxetine-d6 as a stable isotope-labeled internal standard. The data presented is synthesized from various independent laboratory validation studies to offer insights into the performance and variability of these methods across different research settings.

Quantitative Performance Comparison

The following table summarizes the key performance characteristics of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for fluoxetine quantification from different studies. All cited studies employ a deuterated internal standard, which is crucial for correcting matrix effects and improving the accuracy and precision of the assay.

Parameter	Study 1	Study 2	Study 3	Study 4
Analytical Method	LC-MS/MS	LC-MS/MS	LC-MS/MS	LC-MS/MS
Matrix	Dried Blood Spots	Whole Blood	Human Plasma	Human Plasma
Internal Standard	Fluoxetine-d6	Fluoxetine-d6	Fluoxetine-d5	Deuterated Fluoxetine
Linearity Range (ng/mL)	10 - 750	2.5 - 900	0.05 - 20	0.27 - 22
Accuracy (%)	97.98 - 110.44	Generally within 20%	< ± 15% (bias)	Not explicitly stated
Precision (CV%)	3.13 - 9.61	Generally within 15%	< 15%	Not explicitly stated
Lower Limit of Quantification (LLOQ) (ng/mL)	10	2.5	0.05	0.27
Extraction Method	Liquid Extraction	Solid-Phase Extraction	Supported Liquid Extraction	Liquid-Liquid Extraction
Citation	[1]	[2]	[3]	[4]

Detailed Experimental Protocols

The following is a representative experimental protocol for the quantification of fluoxetine in human plasma using LC-MS/MS with Fluoxetine-d6 as an internal standard. This protocol is a composite based on common practices reported in the literature.

1. Sample Preparation (Protein Precipitation)

• Objective: To remove proteins from the plasma sample that can interfere with the analysis.

• Procedure:

  • Pipette 100 µL of human plasma into a microcentrifuge tube.

  • Add 20 µL of Fluoxetine-d6 internal standard working solution (e.g., at 1 µg/mL).

  • Add 300 µL of acetonitrile (B52724) (or other suitable organic solvent) to precipitate the proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge the tubes at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

• Objective: To chromatographically separate fluoxetine from other components and quantify it using mass spectrometry.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Fluoxetine: m/z 310.1 → 44.2[5]

    • Fluoxetine-d6: (The exact m/z would be approximately 316.1, with the fragment ion likely remaining the same or having a corresponding shift if the deuterium (B1214612) labels are on the fragment portion).

  • Collision Energy and other MS parameters: Optimized for maximum signal intensity for each analyte.

Visualized Experimental Workflows

The following diagrams illustrate the key steps in the quantification of fluoxetine.

Caption: Workflow for plasma sample preparation using protein precipitation.

Caption: Workflow for the LC-MS/MS analysis of fluoxetine.

References

• 1. Simultaneous determination of fluoxetine and norfluoxetine in dried blood spots using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academicworks.cuny.edu [academicworks.cuny.edu]
• 3. Simultaneous determination of fluoxetine and its major active metabolite norfluoxetine in human plasma by LC-MS/MS using supported liquid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Liquid chromatography/tandem mass spectrometry for the determination of fluoxetine and its main active metabolite norfluoxetine in human plasma with deuterated fluoxetine as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijper.org [ijper.org]

Navigating ICH M10: A Comparative Guide to Deuterated Internal Standards in Bioanalytical Method Validation

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The International Council for Harmonisation's (ICH) M10 guideline on bioanalytical method validation provides a global standard for ensuring the reliability of these methods. A critical component of a robust bioanalytical assay, particularly in liquid chromatography-mass spectrometry (LC-MS), is the choice of an appropriate internal standard (IS). This guide offers an objective comparison of deuterated (stable isotope-labeled) and non-deuterated (analog) internal standards, supported by experimental data and detailed methodologies, to align with the principles of ICH M10.

Stable isotope-labeled internal standards, particularly deuterated standards, are widely considered the gold standard in quantitative bioanalysis.[1] Their physicochemical properties are nearly identical to the analyte of interest, allowing them to effectively compensate for variability throughout the analytical process, including sample extraction, chromatographic separation, and ionization efficiency.[2][3] The ICH M10 guideline recommends the use of a stable isotope-labeled analyte as the IS whenever possible for mass spectrometry-based methods.[4][5]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards is most evident in their ability to minimize the impact of matrix effects and improve data accuracy and precision.[6] The following tables summarize the quantitative performance of deuterated versus non-deuterated internal standards from published studies and representative data.

Table 1: Comparison of Accuracy and Precision

Analyte	Internal Standard Type	Concentration Level	Accuracy (%)	Precision (%CV)
Tacrolimus (B1663567)	Deuterated (Tacrolimus-¹³C, ²H₂)	Low QC	99.55	<3.09
Mid QC	100.21	<2.50
High QC	100.63	<1.85
Analog (Ascomycin)	Low QC	97.35	<3.63
Mid QC	98.90	<2.89
High QC	101.71	<2.15
Data based on a study of tacrolimus analysis, demonstrating the tighter control over accuracy and precision with a deuterated IS.[4]

Table 2: Comparison of Matrix Effect Compensation

Analyte	Internal Standard Type	Number of Matrix Lots	IS-Normalized Matrix Factor (%CV)
Analyte X	Deuterated	6	≤ 5.0
Analog	6	≤ 15.0
Representative data illustrating the superior ability of a deuterated IS to compensate for variability in matrix effects across different biological samples. A lower coefficient of variation (CV) indicates better compensation.[1][7]

Experimental Protocols

To ensure the suitability of an internal standard and validate a bioanalytical method according to ICH M10, a series of key experiments must be performed. The following are detailed methodologies for critical validation experiments when using a deuterated internal standard.

Selectivity and Specificity

Objective: To demonstrate that the method can differentiate and quantify the analyte and the deuterated IS from endogenous matrix components and other potential interferences.[8]

Protocol:

• Obtain at least six individual lots of the blank biological matrix.

• Prepare the following sets of samples:

  • Set 1 (Blank): Six different lots of blank matrix without analyte or IS.

  • Set 2 (Zero Sample): Blank matrix spiked with the deuterated IS at its working concentration.

  • Set 3 (LLOQ): Blank matrix spiked with the analyte at the Lower Limit of Quantification (LLOQ) and the deuterated IS at its working concentration.

• Analyze the samples according to the established LC-MS/MS method.

• Acceptance Criteria:

  • In the blank samples (Set 1), the response at the retention time of the analyte should be ≤ 20% of the analyte response at the LLOQ, and the response at the retention time of the IS should be ≤ 5% of the mean IS response in the LLOQ samples.

  • In the zero sample (Set 2), the response at the retention time of the analyte should be ≤ 20% of the analyte response at the LLOQ.

Matrix Effect

Objective: To evaluate the suppressive or enhancing effect of the biological matrix on the ionization of the analyte and the deuterated IS.[1][8]

Protocol:

• Obtain at least six individual lots of the blank biological matrix.

• Prepare three sets of samples at low and high concentrations of the analyte and the working concentration of the deuterated IS:

  • Set A (Neat Solution): Analyte and IS spiked in the reconstitution solvent.

  • Set B (Post-extraction Spike): Blank matrix is extracted first, and then the analyte and IS are added to the extracted matrix.

• Calculate the matrix factor (MF) for the analyte and the IS for each lot by dividing the peak area in Set B by the mean peak area in Set A.

• Calculate the IS-normalized MF by dividing the analyte MF by the IS MF for each lot.

• Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized matrix factor across the six lots should be ≤ 15%.

Accuracy and Precision

Objective: To determine the closeness of the measured concentrations to the nominal concentrations (accuracy) and the degree of scatter of the data (precision).

Protocol:

• Prepare calibration standards and quality control (QC) samples at a minimum of four levels: LLOQ, low, medium, and high.

• Analyze at least three batches of QCs on different days. Each batch should include a calibration curve and at least six replicates of each QC level.

• Acceptance Criteria:

  • The mean accuracy at each QC level should be within ±15% of the nominal value (±20% at the LLOQ).

  • The precision (%CV) at each QC level should not exceed 15% (20% at the LLOQ).

Mandatory Visualizations

To better understand the experimental workflows and logical relationships, the following diagrams are provided.

Caption: Bioanalytical method validation workflow with a deuterated internal standard.

Caption: Logical decision pathway for internal standard selection in bioanalytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. database.ich.org [database.ich.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. ICH M10 guideline: validation of bioanalytical methods [kymos.com]

Safety & Regulatory Compliance

Navigating the Disposal of Fluoxetine-d6: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, step-by-step procedures for the proper disposal of Fluoxetine-d6, a deuterated analog of the selective serotonin (B10506) reuptake inhibitor (SSRI) Fluoxetine. Adherence to these guidelines will help mitigate risks, ensure regulatory compliance, and foster a culture of safety.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Fluoxetine-d6 with the appropriate personal protective equipment (PPE). The Safety Data Sheet (SDS) for Fluoxetine hydrochloride, the parent compound, indicates that it can be harmful if swallowed and may cause skin and serious eye irritation.[1] Therefore, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Compatible chemical-resistant gloves.

• Body Protection: A lab coat or other protective clothing to prevent skin contact.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[2][3] In case of accidental exposure, follow these first-aid measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. If irritation persists, seek medical attention.[2][3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[3]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration and seek immediate medical attention.[3]

Waste Classification: A Critical First Step

Proper disposal begins with the correct classification of the waste. While specific regulations may vary by state and local jurisdiction, pharmaceutical waste in the United States is primarily regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).

Fluoxetine-d6 should be treated as a hazardous chemical waste . Although not specifically listed on the EPA's P or U lists of hazardous wastes, its toxicological properties, as indicated by the SDS of the parent compound, may qualify it as a characteristic hazardous waste under the "D" list for toxicity. A formal waste characterization by your institution's Environmental Health and Safety (EHS) department is the definitive step.

Deuterated compounds, while having altered metabolic profiles, are generally handled for disposal based on the hazardous properties of the non-deuterated parent compound.

Step-by-Step Disposal Protocol

Once classified as hazardous waste, Fluoxetine-d6 must be disposed of following strict protocols. Under no circumstances should this chemical be disposed of down the drain or in regular trash. [4] Improper disposal can lead to environmental contamination and significant regulatory penalties.

• Segregation and Collection:

  • Collect all waste materials containing Fluoxetine-d6, including pure compound, solutions, contaminated labware (e.g., pipette tips, vials), and contaminated PPE, in a designated and compatible hazardous waste container.

  • The container must be in good condition, leak-proof, and have a secure, tight-fitting lid.

• Labeling:

  • Clearly label the waste container with the words "HAZARDOUS WASTE ".

  • The label must include the full chemical name: "Fluoxetine-d6 ".

  • Note any solvents or other chemicals mixed with the waste.

  • Indicate the date when waste was first added to the container.

• Storage:

  • Store the waste container in a designated satellite accumulation area (SAA) that is at or near the point of generation and under the control of laboratory personnel.

  • The storage area should be secure and away from incompatible materials. The SDS for Fluoxetine hydrochloride lists strong oxidizing agents as incompatible.[2]

• Request for Pickup:

  • When the container is full (not exceeding 90% capacity) or ready for disposal, follow your institution's established procedures to request a pickup from the EHS department or a licensed hazardous waste disposal contractor.

  • Do not attempt to transport the hazardous waste yourself. Transportation of hazardous waste is regulated by the Department of Transportation (DOT) and requires specific training and documentation.[5][6]

• Final Disposal Method:

  • The ultimate disposal method for hazardous pharmaceutical waste is typically incineration at a licensed and permitted facility.[6] This high-temperature destruction process ensures that the active pharmaceutical ingredient is rendered non-retrievable and environmentally inert.

Quantitative Data Summary

For laboratory purposes, it is essential to be aware of the physical and chemical properties of Fluoxetine-d6 that inform its safe handling and disposal.

Property	Value	Source
Molecular Formula	C₁₇H₁₂D₆F₃NO	PubChem
Molecular Weight	315.36 g/mol	PubChem
Physical State	Solid	Fisher Scientific[2]
Melting Point	158 - 159 °C / 316.4 - 318.2 °F (for Fluoxetine HCl)	Fisher Scientific[2]
Incompatible Materials	Strong oxidizing agents	Fisher Scientific[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Fluoxetine-d6 in a laboratory setting.

References

• 1. ptb.de [ptb.de]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. epa.gov [epa.gov]
• 5. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]
• 6. Pharmaceutical Waste Disposal | [Clean Earth [cleanearthinc.com]